(+)-cis-Carveol

• CAS: 7632-16-8

Core Science & Biosynthesis

(+)-cis-Carveol: A Technical Guide to its Chemical, Physical, and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol is a naturally occurring monoterpenoid alcohol found in the essential oils of various plants, including spearmint (Mentha spicata). As a chiral molecule, it exists in different stereoisomeric forms, with the (+)-cis-isomer being of particular interest due to its distinct biological activities. This technical guide provides a comprehensive overview of the chemical and physical properties of (+)-cis-Carveol, detailed experimental protocols for its synthesis and analysis, and an in-depth look at its known biological activities and associated signaling pathways. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug discovery and development.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of (+)-cis-Carveol are summarized in the tables below, providing a consolidated reference for its key quantitative data.

Table 1: General Chemical Properties of (+)-cis-Carveol

Property	Value	Source
Molecular Formula	C₁₀H₁₆O	[1][2]
Molecular Weight	152.23 g/mol	[1]
IUPAC Name	(1S,5S)-2-Methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	[3]
CAS Number	22565-57-9	N/A
Appearance	Colorless to slightly yellow liquid	[4]
Odor	Spearmint-like	[4]

Table 2: Physicochemical Properties of (+)-cis-Carveol

Property	Value	Conditions	Source
Boiling Point	101 °C	@ 10 mmHg	[1][5]
Melting Point	24 - 25 °C	[1]
Density	0.955 g/cm³	@ 15 °C	[6]
Water Solubility	2.82 g/L	[7]
logP (Octanol/Water)	2.41	[7]
Specific Rotation ([α]D)	+244°	1% in chloroform	[8]

Table 3: Spectroscopic Data of (-)-cis-Carveol (Enantiomer of (+)-cis-Carveol)

Note: The IR and NMR spectra of enantiomers are identical. The specific rotation will have the same magnitude but opposite sign.

Spectroscopy	Key Peaks/Shifts	Source
Infrared (IR)	νmax (cm⁻¹): 3461 (O-H), 2945, 2900 (C-H), 1650 (C=C)	[1]
¹H NMR (CDCl₃)	δ (ppm): 5.44-5.39 (1H, m), 4.93 (2H, s), 4.25-4.21 (1H, dd, J=8 Hz), 2.42-2.26 (5H, m), 2.22-2.12 (3H, m), 1.65 (3H, s), 1.56 (1H, s)	[1]
¹³C NMR (CDCl₃)	δ (ppm): 146.3, 134.2, 125.3, 106.5, 68.7, 38.3, 36.7, 28.2, 27.2, 26.5	[1]

Experimental Protocols

Synthesis of (-)-cis-Carveol from (-)-Carvone

This protocol details the synthesis of (-)-cis-Carveol via the reduction of (-)-Carvone. The synthesis of (+)-cis-Carveol can be achieved by utilizing (+)-Carvone as the starting material.

Materials:

• (-)-Carvone

• Methanol (B129727) (MeOH)

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Diethyl ether

• Water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel 60

• Hexane

• Ethyl acetate (B1210297) (EtOAc)

Procedure:

• In a suitable reaction vessel, dissolve 10 g (67 mmol) of (-)-Carvone and 25 g (148.5 mmol) of CeCl₃·7H₂O in 500 mL of methanol at 23 °C.

• To this solution, add 2.5 g (66.1 mmol) of sodium borohydride.

• Stir the reaction mixture for 5 minutes.

• Quench the reaction by adding 100 mL of diethyl ether and 100 mL of water.

• Separate the organic layer.

• Extract the aqueous layer three times with 100 mL of diethyl ether each.

• Combine all organic phases and dry over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel 60, using a hexane:EtOAc (8:2) mixture as the eluent to isolate (-)-cis-Carveol.[1]

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis: GC-MS can be employed to determine the purity of the synthesized (+)-cis-Carveol and to identify any isomeric impurities. A typical method would involve a non-polar capillary column (e.g., DB-1) with a temperature program starting from a low temperature (e.g., 50-60 °C) and ramping up to a higher temperature (e.g., 230-250 °C). The mass spectrometer can be operated in scan mode to identify compounds based on their mass spectra.[9]

Biological Activities and Signaling Pathways

(+)-cis-Carveol has demonstrated a range of biological activities, making it a compound of interest for therapeutic applications. The following sections detail its known mechanisms of action, accompanied by diagrams illustrating the involved signaling pathways.

Activation of Transient Receptor Potential Vanilloid 3 (TRPV3)

(+)-cis-Carveol is an agonist of the TRPV3 channel, a thermosensitive ion channel predominantly expressed in the skin and neural tissues.[6] Activation of TRPV3 is implicated in skin sensitization, pain perception, and vasodilation.[10] While the precise binding site of (+)-cis-Carveol on TRPV3 has not been definitively elucidated, studies on the related monoterpene carvacrol (B1668589) suggest that it binds to a pocket within the S2-S3 linker of the channel.[11] This interaction is thought to induce a conformational change, leading to channel opening and subsequent cation influx.

Caption: Proposed mechanism of TRPV3 channel activation by (+)-cis-Carveol.

Activation of the Nrf2 Signaling Pathway

(+)-cis-Carveol has been shown to be a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][6][7] This pathway is a critical cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is kept inactive in the cytoplasm through its association with Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Virtual docking studies suggest that carveol can occupy the Nrf2 binding site on Keap1. This interaction disrupts the Nrf2-Keap1 complex, leading to the stabilization and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, inducing the expression of various antioxidant and detoxification enzymes.

Caption: Activation of the Nrf2 antioxidant pathway by (+)-cis-Carveol.

Regulation of ERK and p21 in Prostate Cancer Cells

In the context of prostate cancer, carveol has been observed to suppress cellular proliferation. This effect is associated with the activation of the Extracellular signal-regulated kinase (ERK) and an increase in the levels of the cyclin-dependent kinase inhibitor p21.[6] The activation of the ERK signaling pathway can, in some cellular contexts, lead to the upregulation of p21, which in turn inhibits the cell cycle progression, leading to growth arrest.

Caption: Workflow of ERK-mediated p21 induction and cell growth arrest.

Conclusion

(+)-cis-Carveol is a monoterpenoid with well-defined chemical and physical properties and significant biological activities. Its ability to activate the TRPV3 channel, modulate the Nrf2 antioxidant pathway, and influence cell cycle regulatory proteins like p21 highlights its potential as a lead compound in drug discovery. The experimental protocols and mechanistic insights provided in this guide offer a solid foundation for further research and development of (+)-cis-Carveol-based therapeutics.

References

• 1. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural mechanism of TRPV3 channel inhibition by the plant-derived coumarin osthole | EMBO Reports [link.springer.com]
• 3. Gating of human TRPV3 in a lipid bilayer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. p21WAF1 expression induced by MEK/ERK pathway activation or inhibition correlates with growth arrest, myogenic differentiation and onco-phenotype reversal in rhabdomyosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determinants for Activation of the Ion Channel TRPV3 by Weak Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. patrinum.ch [patrinum.ch]
• 7. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. Molecular determinants for the chemical activation of the warmth-sensitive TRPV3 channel by the natural monoterpenoid carvacrol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Potent Natural Antioxidant Carveol Attenuates MCAO-Stress Induced Oxidative, Neurodegeneration by Regulating the Nrf-2 Pathway [frontiersin.org]

Natural sources and isolation of (+)-cis-Carveol

An In-depth Technical Guide to the Natural Sources and Isolation of (+)-cis-Carveol

Introduction

(+)-cis-Carveol, with the chemical formula C₁₀H₁₆O, is a monocyclic monoterpenoid alcohol. It is one of the four stereoisomers of carveol (B46549). This compound and its isomers are naturally occurring constituents of various plant essential oils, contributing to their characteristic aromas. Notably, carveol possesses a minty and caraway-like scent and is utilized in the food and fragrance industries. For researchers and drug development professionals, understanding the natural distribution and effective isolation of specific stereoisomers like (+)-cis-carveol is crucial for investigating its biological activities and potential therapeutic applications. This guide provides a comprehensive overview of the primary natural sources of (+)-cis-carveol and details the technical protocols for its isolation and purification.

Natural Sources of (+)-cis-Carveol

(+)-cis-Carveol is found in the essential oils of a variety of plants. The concentration and isomeric composition can vary significantly based on the plant species, geographical location, and harvesting time. The primary sources are members of the Lamiaceae (mint) and Apiaceae (parsley) families.

Table 1: Principal Natural Sources of Carveol Isomers

Plant Species (Scientific Name)	Common Name	Plant Part	Reported Carveol Isomers & Concentration
Carum carvi	Caraway	Seeds/Fruit	Contains (+)-cis-Carveol and (+)-trans-Carveol. The essential oil is primarily composed of (+)-carvone (50-60%) and (+)-limonene (~40%), with carveol as a minor constituent. One analysis identified cis-carveol at 5.01%.
Mentha spicata	Spearmint	Leaves/Aerial Parts	The essential oil is a significant source of (-)-cis-carveol. It also contains other isomers; one study reported 0.6% cis-carveol in the essential oil. The main component is typically (-)-carvone.
Anethum graveolens	Dill	Seeds	The essential oil contains (+)-cis-carveol. The major components of dill seed oil are (+)-carvone and (+)-limonene.
Mentha longifolia	Horse Mint	Leaves/Shoot	The composition is highly variable. Some chemotypes contain carvone (B1668592) and related compounds. One database reports the presence of cis-carveol in the shoot, with concentrations ranging from 10.0 to 115.0 ppm.
Cymbopogon giganteus	-	-	Essential oil contains carveol isomers.
Cymbopogon martinii	Palmarosa	-	Reported to contain (-)-cis-carveol.

Isolation Methodologies

The isolation of (+)-cis-carveol from its natural sources is a multi-step process. It begins with the extraction of the essential oil from the plant material, followed by fractionation and chromatographic purification to isolate the specific stereoisomer.

Essential Oil Extraction by Hydrodistillation

Hydrodistillation is the most common method for extracting essential oils from plant materials like seeds and leaves. The process involves co-distilling the plant material with water; the steam carries the volatile organic compounds, which are then condensed and separated.

Experimental Protocol for Hydrodistillation:

• Preparation of Plant Material: Weigh approximately 500 g of fresh or dried plant material (e.g., Carum carvi seeds or Mentha spicata leaves). If using fresh material, it may be chopped or crushed to increase the surface area.

• Apparatus Setup: Place the plant material into a large round-bottom flask (e.g., 5 L capacity). Add a sufficient volume of deionized water to fully immerse the material.

• Distillation: Connect the flask to a Clevenger-type apparatus, which is designed to separate and return the aqueous phase to the distillation flask while collecting the less dense essential oil.

• Heating: Heat the flask using a heating mantle to bring the water to a boil. The steam will pass through the plant material, volatilizing the essential oil components.

• Condensation and Collection: The steam and essential oil vapor mixture travels into the condenser, where it cools and liquefies. In the Clevenger collection tube, the immiscible essential oil will form a layer on top of the water.

• Duration: Continue the distillation for 3-5 hours to ensure complete extraction of the volatile components.

• Recovery: After cooling, carefully collect the separated essential oil from the graduated tube of the Clevenger apparatus.

• Drying: Treat the collected oil with a drying agent like anhydrous sodium sulfate (B86663) to remove any residual water. Store the dried oil in a sealed vial at 4°C, protected from light.

The Biosynthesis of (+)-cis-Carveol: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the biosynthesis of (+)-cis-carveol in plants and other biological systems. It is intended for researchers, scientists, and drug development professionals interested in the enzymatic production of this specific stereoisomer of carveol (B46549). This document details the core biosynthetic pathway, key enzymes, and their catalytic mechanisms. Furthermore, it presents quantitative data on enzyme kinetics and product distribution, along with detailed experimental protocols for the isolation and characterization of the involved enzymes and their products. Visualizations of the biosynthetic pathway and experimental workflows are provided to facilitate a deeper understanding of the underlying processes.

Introduction

Carveol is a naturally occurring monoterpenoid alcohol with applications in the flavor, fragrance, and pharmaceutical industries. It exists as four stereoisomers: (+)- and (-)-cis-carveol, and (+)- and (-)-trans-carveol (B1215196). The specific stereochemistry of carveol dictates its distinct aroma and biological activity, making stereoselective synthesis a critical area of research. While the biosynthesis of (-)-trans-carveol and its subsequent oxidation to (-)-carvone (B1668593) (the main component of spearmint oil) is well-documented, the pathway leading to the formation of (+)-cis-carveol is less commonly the primary focus in many plant species. However, specific enzymes and conditions can favor the production of this particular isomer. This guide elucidates the known mechanisms for the biosynthesis of (+)-cis-carveol.

The Core Biosynthetic Pathway

The biosynthesis of (+)-cis-carveol originates from the general terpenoid pathway, commencing with the precursor geranyl diphosphate (B83284) (GPP). The pathway can be summarized in two principal enzymatic steps:

• Cyclization of Geranyl Diphosphate: The enzyme (+)-limonene synthase (LS) catalyzes the cyclization of the acyclic GPP to form the monoterpene (+)-limonene. This reaction is a critical branch point in monoterpene biosynthesis.

• Stereoselective Hydroxylation of (+)-Limonene: A cytochrome P450 monooxygenase, specifically a limonene (B3431351) hydroxylase, catalyzes the hydroxylation of (+)-limonene. The stereochemical outcome of this reaction is highly dependent on the specific enzyme and its interaction with the substrate. The formation of (+)-cis-carveol is achieved through the action of a limonene-6-hydroxylase that exhibits a preference for cis-hydroxylation when presented with the (+)-limonene enantiomer.

Below is a diagram illustrating the core biosynthetic pathway.

Spectroscopic Profile of (+)-cis-Carveol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for (+)-cis-Carveol, a naturally occurring monoterpenoid of significant interest in chemical and pharmaceutical research. This document presents a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by experimental protocols and data visualizations to facilitate a deeper understanding of its molecular structure and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the carbon-hydrogen framework of a molecule. Below are the detailed ¹H and ¹³C NMR data for (+)-cis-Carveol.

¹H NMR Spectroscopic Data

The proton NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in the molecule.

Table 1: ¹H NMR Chemical Shifts and Coupling Constants for (+)-cis-Carveol

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H1	~4.0	br s	-
H3	~5.5	m	-
H4α	~2.1	m	-
H4β	~1.8	m	-
H5	~2.3	m	-
H6α	~1.5	m	-
H6β	~1.9	m	-
CH₃ (on C2)	~1.7	s	-
CH₃ (isopropenyl)	~1.75	s	-
=CH₂ (isopropenyl)	~4.7	d	-

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and concentration.

¹³C NMR Spectroscopic Data

The carbon-13 NMR spectrum reveals the number of unique carbon atoms and their chemical environments. The data presented here was obtained in deuterochloroform (CDCl₃).

Table 2: ¹³C NMR Chemical Shifts for (+)-cis-Carveol in CDCl₃

Carbon Assignment	Chemical Shift (δ, ppm)
C1	67.8
C2	135.5
C3	125.0
C4	31.0
C5	41.5
C6	35.0
C7 (CH₃ on C2)	19.5
C8 (isopropenyl C)	148.5
C9 (=CH₂)	109.5
C10 (CH₃ on C8)	20.8

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: Key IR Absorption Bands for (+)-cis-Carveol

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3400	Strong, Broad	O-H stretch (alcohol)
~3080	Medium	=C-H stretch (alkene)
~2920	Strong	C-H stretch (alkane)
~1645	Medium	C=C stretch (alkene)
~1440	Medium	C-H bend (alkane)
~1030	Strong	C-O stretch (alcohol)
~890	Strong	=C-H bend (out-of-plane)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification. The data presented is from Gas Chromatography-Mass Spectrometry (GC-MS).

Table 4: Key Mass Spectral Data (m/z) for (+)-cis-Carveol

m/z	Relative Intensity (%)	Putative Fragment
152	[M]⁺ (variable)	Molecular Ion
134	High	[M-H₂O]⁺
119	High	[M-H₂O-CH₃]⁺
109	High	[C₈H₁₃]⁺
91	Moderate	[C₇H₇]⁺ (Tropylium ion)
84	High	[C₆H₁₂]⁺
67	Moderate	[C₅H₇]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data presented above.

NMR Spectroscopy Protocol

Sample Preparation:

• Approximately 5-10 mg of (+)-cis-Carveol is accurately weighed and dissolved in about 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• A small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), may be added for chemical shift referencing (δ = 0.00 ppm).

• The sample is thoroughly mixed to ensure homogeneity.

Data Acquisition:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR: A standard one-pulse sequence is typically used. Key parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a relaxation delay of 1-5 seconds, and a spectral width that encompasses all proton signals.

• ¹³C NMR: A proton-decoupled pulse sequence (e.g., PENDANT or DEPT) is used to simplify the spectrum and provide information on the number of attached protons. A larger number of scans is typically required due to the lower natural abundance of ¹³C.

IR Spectroscopy Protocol

Sample Preparation (Neat Liquid):

• A drop of neat (+)-cis-Carveol is placed directly onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

• A second salt plate is carefully placed on top to create a thin liquid film.

Data Acquisition:

• Instrument: A Fourier Transform Infrared (FTIR) spectrometer is used.

• A background spectrum of the clean, empty salt plates is recorded.

• The sample is placed in the spectrometer's sample holder, and the spectrum is acquired over a typical range of 4000-400 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Sample Preparation:

• A dilute solution of (+)-cis-Carveol is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

Data Acquisition:

• Instrument: A gas chromatograph coupled to a mass spectrometer.

• Gas Chromatography: A small volume of the sample solution (e.g., 1 µL) is injected into the GC. The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., DB-5 or HP-5ms). The column temperature is programmed to increase over time to separate the components of the mixture based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry: As the separated components elute from the GC column, they enter the mass spectrometer. They are ionized (typically by electron impact, EI), and the resulting charged fragments are separated based on their mass-to-charge ratio (m/z) by a mass analyzer. The detector records the abundance of each fragment.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the spectroscopic data of a chemical compound like (+)-cis-Carveol.

A generalized workflow for the spectroscopic analysis of a chemical compound.

A Technical Guide to the Chirality and Stereochemistry of (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the stereochemical properties of (+)-cis-carveol, a naturally occurring monoterpenoid. Its focus is on the structural nuances, analytical methodologies, and synthetic pathways relevant to research and development. All quantitative data is presented in tabular format for clarity, and key experimental workflows are visualized using logical diagrams.

Molecular Structure and Stereoisomerism

Carveol (B46549) is a monocyclic monoterpenoid alcohol with the chemical formula C₁₀H₁₆O.[1] Its structure contains two stereocenters at the C1 and C5 positions of the cyclohexene (B86901) ring, giving rise to four possible stereoisomers. These isomers are grouped into two pairs of enantiomers (cis and trans) which are diastereomeric to each other.

(+)-cis-Carveol is specifically the (1S,5S)-stereoisomer.[1] Its enantiomer, (-)-cis-carveol, possesses the (1R,5R) configuration.[2] The relationship between the four stereoisomers of carveol is critical for understanding their distinct biological activities and sensory properties.

Stereochemical relationships between the four isomers of carveol.

Physicochemical and Spectroscopic Data

The physical and spectral properties of (+)-cis-carveol are essential for its identification and characterization. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of (+)-cis-Carveol

Property	Value
IUPAC Name	(1S,5S)-2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-ol[1]
Molecular Formula	C₁₀H₁₆O
Molecular Weight	152.23 g/mol [1]
Boiling Point	87-88 °C at 5.5 mmHg[3]
Specific Optical Rotation	[α]ᴅ +30.4° (c=2 in Methanol)[3]

Table 2: Representative Spectroscopic Data for cis-Carveol

Technique	Data (Solvent: CDCl₃)
Mass Spectrometry (EI-MS)	Major Fragments (m/z): 84, 109, 134[1]
¹³C Nuclear Magnetic Resonance (NMR)	Representative Chemical Shifts (δ, ppm): 149.2 (C8), 134.4 (C2), 121.3 (C6), 109.1 (C9), 67.0 (C1), 41.5 (C5), 34.4 (C4), 31.0 (C3), 20.9 (C10), 20.7 (C7)

Note: NMR data is representative for the cis-carveol structure. Spectra can be accessed via the SpectraBase database.[4]

Experimental Protocols

Synthesis of (+)-cis-Carveol via Luche Reduction

A highly stereoselective method for synthesizing (+)-cis-carveol is the Luche reduction of (S)-(+)-carvone. This reaction utilizes sodium borohydride (B1222165) in the presence of a lanthanide salt, typically cerium(III) chloride, to achieve a 1,2-reduction of the α,β-unsaturated ketone, favoring the formation of the allylic alcohol.

Methodology:

• Preparation: (S)-(+)-Carvone (1.0 eq) and Cerium(III) chloride heptahydrate (CeCl₃·7H₂O, 0.25 eq) are dissolved in methanol (B129727) (MeOH) in a reaction flask. The solution is cooled to 0 °C in an ice bath.

• Reagent Addition: Sodium borohydride (NaBH₄, 1.0 eq) is dissolved separately in methanol and added dropwise to the cooled carvone (B1668592) solution over a period of 5-10 minutes.

• Reaction: The reaction is stirred at 0 °C and monitored by thin-layer chromatography (TLC) using a hexane:ethyl acetate (B1210297) (5:1) eluent. The reaction typically reaches completion within 30 minutes.

• Workup: Upon completion, the reaction is quenched by the addition of 2N hydrochloric acid (HCl). The aqueous mixture is then extracted three times with diethyl ether (Et₂O).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by silica (B1680970) gel column chromatography to yield pure (+)-cis-carveol.[4]

Workflow for the synthesis and purification of (+)-cis-carveol.

Stereochemical Analysis

Confirming the stereochemical identity and purity of (+)-cis-carveol requires specific analytical techniques.

Methodologies:

• Polarimetry:

  • Protocol: A solution of the purified compound is prepared at a known concentration (e.g., 2 g/100 mL in methanol). The optical rotation is measured using a polarimeter at the sodium D-line (589 nm).

  • Purpose: To determine the specific rotation [α]ᴅ, which confirms the enantiomeric identity and provides an initial assessment of enantiomeric excess. A positive value is expected for (+)-cis-carveol.[3]

• Chiral Gas Chromatography (GC):

  • Protocol: The sample is analyzed on a GC system equipped with a chiral stationary phase column (e.g., a cyclodextrin-based column like β-DEX or HP-chiral-20B). An appropriate temperature program is used to separate the stereoisomers. For example, an oven program could be: 40°C for 5 min, then ramp at 1°C/min to 130°C, then at 2°C/min to 200°C.

  • Purpose: To separate and quantify all four stereoisomers of carveol, allowing for precise determination of both enantiomeric excess (ee) and diastereomeric excess (de).

Logical workflow for the stereochemical analysis of (+)-cis-carveol.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. spectrabase.com [spectrabase.com]
• 4. rsc.org [rsc.org]

The Occurrence and Analysis of (+)-cis-Carveol in Spearmint and Dill Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-cis-Carveol, a monoterpenoid alcohol, is a constituent of various essential oils, notably those derived from spearmint (Mentha spicata) and dill (Anethum graveolens). While often present in smaller quantities compared to its isomer, trans-carveol, and the corresponding ketone, carvone, its contribution to the overall aromatic profile and potential biological activity of these oils is of significant interest to researchers in the fields of phytochemistry, pharmacology, and drug development. This technical guide provides an in-depth overview of the occurrence of (+)-cis-carveol in spearmint and dill essential oils, detailed experimental protocols for its extraction and quantitative analysis, and a visualization of its biosynthetic pathway.

Quantitative Occurrence of (+)-cis-Carveol

The concentration of (+)-cis-carveol in the essential oils of spearmint and dill can vary depending on factors such as the plant's geographical origin, cultivar, stage of maturity, and the extraction method employed. The following tables summarize the quantitative data for cis-carveol found in the literature. It is important to note that many studies do not differentiate between the enantiomers of cis-carveol; therefore, the data presented here may represent the total cis-carveol content.

Table 1: Quantitative Data of cis-Carveol in Spearmint (Mentha spicata) Essential Oil

Plant Part	Extraction Method	cis-Carveol Concentration (%)	Reference
Aerial Parts	Hydrodistillation	1.43	[1]
Herb	Not Specified	Not Specified	[2]
Herb	Hydrodistillation	Not specified, but present	[3]
Not Specified	Not Specified	0.69 (in ethanol (B145695) extract)	[4]

Table 2: Quantitative Data of cis-Carveol in Dill (Anethum graveolens) Essential Oil

Plant Part	Extraction Method	cis-Carveol Concentration (%)	Reference
Herb	Not Specified	0.39	[5]
Seeds	Not Specified	0.24	[5]
Herb	Hydrodistillation	Not specified, but present	[6]

Biosynthesis of Carveol (B46549)

In both spearmint and dill, carveol is an intermediate in the biosynthesis of the monoterpene carvone. The pathway begins with geranyl pyrophosphate (GPP) and proceeds through the cyclization to limonene. Limonene is then hydroxylated to form carveol, which is subsequently oxidized to carvone. The stereochemistry of the final products is determined by the specific enzymes present in each plant.

References

• 1. banglajol.info [banglajol.info]
• 2. primescholars.com [primescholars.com]
• 3. primescholars.com [primescholars.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]

Initial biological activity screening of (+)-cis-Carveol

An In-Depth Technical Guide to the Initial Biological Activity Screening of (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol, a monoterpenoid alcohol found in the essential oils of various plants, including spearmint and caraway, has garnered significant interest in the scientific community for its potential therapeutic properties.[1] This technical guide provides a comprehensive overview of the initial biological activity screening of (+)-cis-Carveol, summarizing key findings and detailing the experimental methodologies used to evaluate its multifaceted pharmacological effects. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and development of novel therapeutic agents.

Antibacterial Activity

(+)-cis-Carveol has demonstrated notable antibacterial properties against a range of pathogenic bacteria. Its mechanism of action is believed to involve the disruption of the bacterial cell membrane's integrity, a characteristic often attributed to the presence of a hydroxyl group in its structure.[2]

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The antibacterial efficacy of (+)-cis-Carveol is quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a bacterium.

Bacterium	Strain	MIC (mg/mL)	Reference
Escherichia coli	Not Specified	0.06	[3]

Note: Further research is required to establish a comprehensive MIC profile of (+)-cis-Carveol against a broader spectrum of bacterial species.

Experimental Protocol: Broth Microdilution Assay

The MIC of (+)-cis-Carveol against various bacterial strains can be determined using the broth microdilution method.

Objective: To determine the minimum concentration of (+)-cis-Carveol that inhibits the visible growth of a specific bacterium.

Materials:

• (+)-cis-Carveol

• Bacterial culture in the logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth medium

• Sterile 96-well microtiter plates

• Spectrophotometer

• Pipettes and sterile tips

• Solvent for (+)-cis-Carveol (e.g., DMSO, ethanol)

• Positive control (e.g., a known antibiotic)

• Negative control (broth medium only)

Procedure:

• Preparation of (+)-cis-Carveol Stock Solution: Dissolve (+)-cis-Carveol in a suitable solvent to create a high-concentration stock solution.

• Serial Dilutions: Perform a two-fold serial dilution of the (+)-cis-Carveol stock solution in the broth medium across the wells of a 96-well microtiter plate. This will create a gradient of concentrations.

• Bacterial Inoculum Preparation: Dilute the bacterial culture in broth to a standardized concentration (typically 5 x 10^5 colony-forming units [CFU]/mL).

• Inoculation: Add a standardized volume of the bacterial inoculum to each well of the microtiter plate containing the different concentrations of (+)-cis-Carveol.

• Controls: Include a positive control (wells with bacteria and a known antibiotic) and a negative control (wells with broth only) on each plate.

• Incubation: Incubate the microtiter plates at the optimal temperature for the specific bacterium (e.g., 37°C for E. coli) for 18-24 hours.

• Determining MIC: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of (+)-cis-Carveol at which no visible bacterial growth is observed. The results can also be read using a microplate reader to measure absorbance.

Experimental Workflow for Broth Microdilution Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Antioxidant Activity

(+)-cis-Carveol exhibits antioxidant properties, which are crucial for combating oxidative stress implicated in various chronic diseases. Its antioxidant capacity is often evaluated through its ability to scavenge free radicals. A key mechanism underlying its antioxidant effect is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[4][5]

Quantitative Data: IC50 Values

The antioxidant activity is commonly expressed as the IC50 value, which represents the concentration of the compound required to scavenge 50% of the free radicals.

Assay	IC50 Value	Reference
DPPH Radical Scavenging	Data Not Available
ABTS Radical Scavenging	Data Not Available

Note: While the antioxidant potential of carveol (B46549) is recognized, specific IC50 values for (+)-cis-Carveol in DPPH and ABTS assays were not found in the reviewed literature.

Experimental Protocols

Objective: To measure the free radical scavenging capacity of (+)-cis-Carveol.

Materials:

• (+)-cis-Carveol

• DPPH solution in methanol

• Methanol

• Spectrophotometer

• Positive control (e.g., Ascorbic acid, Trolox)

Procedure:

• Sample Preparation: Prepare different concentrations of (+)-cis-Carveol in methanol.

• Reaction Mixture: Add a specific volume of the DPPH solution to each concentration of the (+)-cis-Carveol solution.

• Incubation: Incubate the mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: Plot the percentage of inhibition against the concentration of (+)-cis-Carveol to determine the IC50 value.

Objective: To assess the free radical scavenging activity of (+)-cis-Carveol.

Materials:

• (+)-cis-Carveol

• ABTS solution

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol (B145695)

• Spectrophotometer

• Positive control (e.g., Ascorbic acid, Trolox)

Procedure:

• ABTS Radical Cation (ABTS•+) Generation: Prepare the ABTS radical cation by reacting ABTS stock solution with potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Dilution of ABTS•+ Solution: Dilute the ABTS•+ solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare different concentrations of (+)-cis-Carveol.

• Reaction: Add a small volume of the (+)-cis-Carveol solution to the diluted ABTS•+ solution.

• Incubation: Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as described for the DPPH assay.

• IC50 Determination: Determine the IC50 value from the concentration-response curve.

Signaling Pathway: Nrf2 Activation

(+)-cis-Carveol has been shown to exert its antioxidant effects by activating the Nrf2 signaling pathway.[4][5] Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence of oxidative stress or activators like (+)-cis-Carveol, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of various antioxidant and cytoprotective genes.

Nrf2 Signaling Pathway Activated by (+)-cis-Carveol

Caption: Activation of the Nrf2 pathway by (+)-cis-Carveol.

Anti-inflammatory Activity

(+)-cis-Carveol has demonstrated anti-inflammatory effects by modulating key inflammatory pathways. It has been shown to reduce the production of inflammatory mediators such as nitric oxide (NO).[6]

Quantitative Data: IC50 Values

Assay	IC50 Value	Reference
Nitric Oxide (NO) Inhibition	Data Not Available
Cyclooxygenase-1 (COX-1) Inhibition	Data Not Available
Cyclooxygenase-2 (COX-2) Inhibition	Data Not Available

Note: While studies indicate anti-inflammatory activity, specific IC50 values for (+)-cis-Carveol in these assays were not available in the literature reviewed.

Experimental Protocols

Objective: To determine the ability of (+)-cis-Carveol to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• (+)-cis-Carveol

• Lipopolysaccharide (LPS)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Griess Reagent

• Spectrophotometer

Procedure:

• Cell Culture: Culture RAW 264.7 cells in a 96-well plate until they reach the desired confluence.

• Treatment: Treat the cells with various concentrations of (+)-cis-Carveol for a short pre-incubation period.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce the production of NO. Include a control group with cells treated with LPS only.

• Incubation: Incubate the plates for 24 hours.

• Nitrite (B80452) Measurement: After incubation, collect the cell culture supernatant. Determine the nitrite concentration (a stable product of NO) in the supernatant using the Griess reagent.

• Absorbance Reading: Measure the absorbance at approximately 540 nm.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

• IC50 Determination: Determine the IC50 value from the concentration-response curve.

Objective: To assess the inhibitory effect of (+)-cis-Carveol on COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• (+)-cis-Carveol

• Arachidonic acid (substrate)

• Reaction buffer

• Detection system (e.g., colorimetric, fluorometric, or LC-MS/MS-based to measure prostaglandin (B15479496) E2 production)

• Positive controls (e.g., Indomethacin for non-selective inhibition, Celecoxib for COX-2 selective inhibition)

Procedure:

• Enzyme Preparation: Prepare solutions of COX-1 and COX-2 enzymes in the reaction buffer.

• Inhibitor Incubation: Pre-incubate the enzymes with different concentrations of (+)-cis-Carveol.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Incubation: Incubate the reaction mixture at 37°C for a specified time.

• Termination of Reaction: Stop the reaction.

• Product Quantification: Measure the amount of prostaglandin E2 (PGE2) produced using a suitable detection method.

• Calculation: Calculate the percentage of COX inhibition for each concentration of (+)-cis-Carveol compared to the untreated enzyme control.

• IC50 Determination: Determine the IC50 values for both COX-1 and COX-2.

Antitumor Activity

Preliminary studies have indicated that (+)-cis-Carveol possesses antitumor activity against various cancer cell lines.[7] Its mechanism of action may involve the induction of cell cycle arrest.[7]

Quantitative Data: IC50 Values

The cytotoxic effect of (+)-cis-Carveol on cancer cells is typically evaluated by determining the IC50 value, the concentration that inhibits 50% of cell growth or viability.

Cell Line	Cancer Type	IC50 (µM)	Reference
P-815	Murine Mastocytoma	0.15	[7]
K-562	Human Chronic Myelogenous Leukemia	0.24	[7]
CEM	Human T-cell Leukemia	0.24	[7]
MCF-7	Human Breast Adenocarcinoma	0.87	[7]
MCF-7 gem	Gemcitabine-resistant MCF-7	> 0.87	[7]

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Objective: To determine the cytotoxicity of (+)-cis-Carveol against cancer cell lines.

Materials:

• Cancer cell lines

• (+)-cis-Carveol

• Cell culture medium

• FBS

• 96-well plates

• MTT reagent

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of (+)-cis-Carveol and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Addition of MTT: Add MTT solution to each well and incubate for 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization of Formazan: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength between 500 and 600 nm using a microplate reader.

• Calculation: The cell viability is calculated as a percentage of the untreated control cells.

• IC50 Determination: The IC50 value is determined by plotting cell viability against the concentration of (+)-cis-Carveol.

Experimental Workflow for MTT Assay

Caption: Workflow for assessing cell viability using the MTT assay.

Conclusion

The initial biological activity screening of (+)-cis-Carveol reveals a compound with a promising and diverse pharmacological profile. Its demonstrated antibacterial, antioxidant, anti-inflammatory, and antitumor activities warrant further investigation. The activation of the Nrf2 signaling pathway provides a mechanistic basis for its antioxidant and potentially anti-inflammatory effects. This technical guide provides a foundational understanding and the necessary experimental frameworks for researchers to build upon in the continued exploration of (+)-cis-Carveol as a potential lead compound in drug discovery and development. Future studies should focus on elucidating the precise molecular targets, expanding the scope of in vivo efficacy studies, and conducting comprehensive safety and toxicity assessments.

References

• 1. Suppression of nitric oxide synthase and the down-regulation of the activation of NFκB in macrophages by resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Inhibitory Effect on Nitric Oxide Release in LPS-Stimulated Macrophages and Free Radical Scavenging Activity of Croton Linearis Jacq. Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Design and Synthesis of Hybrid Compounds for Potential Treatment of Bacterial Co-Infections: In Vitro Antibacterial and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Antioxidant Potential of (+)-cis-Carveol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol, a monocyclic monoterpenoid alcohol, is a naturally occurring compound found in the essential oils of various plants. While research has highlighted the broad therapeutic potential of carveol (B46549), including its anti-inflammatory and neuroprotective effects, its specific in vitro antioxidant capacity remains an area of active investigation. This technical guide provides a comprehensive overview of the methodologies used to assess the in vitro antioxidant potential of compounds like (+)-cis-Carveol and explores its known mechanistic pathways.

The antioxidant activity of a compound is its ability to inhibit or delay the oxidation of other molecules, often by scavenging free radicals. Common in vitro assays to determine this capacity include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. These assays are based on different chemical principles and provide complementary information about a compound's antioxidant potential.

Beyond direct radical scavenging, evidence suggests that carveol exerts its antioxidant effects through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][2] Nrf2 is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. This guide will delve into the experimental protocols for the aforementioned assays and visualize the underlying signaling pathway.

Quantitative Antioxidant Data

While extensive research has been conducted on the antioxidant properties of various essential oils and their constituents, specific quantitative in vitro antioxidant data for (+)-cis-Carveol is not extensively reported in publicly available literature. The following table summarizes the available data for carveol (isomer not always specified) and related compounds to provide a comparative context. Researchers are encouraged to perform the described assays to determine the specific antioxidant capacity of (+)-cis-Carveol.

Table 1: Summary of In Vitro Antioxidant Activity of Carveol and Related Compounds

Compound/Extract	Assay	IC50 / Activity	Reference
Carveol (isomer not specified)	Nrf2 activation	Potent activator	[1][2]
Essential Oil containing Carveol	DPPH Scavenging	Varies with concentration	Not Specified

| Carvone Derivatives | Superoxide Scavenging | Varies among derivatives | Not Specified |

Note: The absence of specific IC50 values for (+)-cis-Carveol in this table highlights a gap in the current literature and underscores the importance of direct experimental evaluation.

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from violet to yellow, which can be measured spectrophotometrically.

Methodology

• Reagent Preparation:

  • DPPH Stock Solution (1 mM): Dissolve 2,2-diphenyl-1-picrylhydrazyl in methanol (B129727).

  • Working DPPH Solution: Dilute the stock solution with methanol to obtain an absorbance of approximately 1.0 at 517 nm.

  • Test Compound Solutions: Prepare a series of concentrations of (+)-cis-Carveol in a suitable solvent (e.g., methanol or ethanol).

  • Positive Control: Prepare a series of concentrations of a standard antioxidant such as Ascorbic Acid or Trolox.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume of the test compound or standard solution to each well.

  • Add the DPPH working solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • A blank containing only the solvent and DPPH solution is also measured.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.[3][4]

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in its characteristic absorbance at 734 nm.

Methodology

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt in water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve potassium persulfate in water.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the radical cation. Before use, dilute the solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[5]

  • Test Compound Solutions: Prepare a series of concentrations of (+)-cis-Carveol.

  • Positive Control: Prepare a series of concentrations of Trolox.

• Assay Procedure:

  • Add a small volume of the test compound or standard solution to a 96-well microplate.

  • Add the ABTS•+ working solution to each well.

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

• Calculation:

  • The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay.

  • The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant capacity as the test compound.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be monitored by measuring the absorbance at 593 nm.

Methodology

• Reagent Preparation:

  • Acetate (B1210297) Buffer (300 mM, pH 3.6): Prepare by dissolving sodium acetate trihydrate in water and adjusting the pH with acetic acid.

  • TPTZ Solution (10 mM): Dissolve 2,4,6-tris(2-pyridyl)-s-triazine in 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve ferric chloride hexahydrate in water.

  • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

  • Test Compound Solutions: Prepare a series of concentrations of (+)-cis-Carveol.

  • Standard Solution: Prepare a series of concentrations of FeSO₄·7H₂O.

• Assay Procedure:

  • Add a small volume of the test compound or standard solution to a 96-well microplate.

  • Add the FRAP reagent to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 4 minutes).

  • Measure the absorbance at 593 nm.

• Calculation:

  • A standard curve is generated by plotting the absorbance of the ferrous sulfate (B86663) solutions against their concentrations.

  • The FRAP value of the test compound is determined from the standard curve and is expressed as µM Fe(II) equivalents.

Signaling Pathways and Experimental Workflows

Nrf2 Signaling Pathway

Carveol has been identified as a potent activator of the Nrf2 signaling pathway, which is a primary cellular defense mechanism against oxidative stress.[1][2] Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1). Upon exposure to oxidative stress or in the presence of Nrf2 activators like carveol, Keap1 is modified, leading to the release and translocation of Nrf2 into the nucleus. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription. These genes encode for a variety of antioxidant and detoxifying enzymes, such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), and glutamate-cysteine ligase (GCL).

Caption: Nrf2 Signaling Pathway Activation by (+)-cis-Carveol.

Experimental Workflow for In Vitro Antioxidant Assays

The general workflow for the DPPH, ABTS, and FRAP assays follows a similar pattern involving reagent preparation, reaction with the test compound, and spectrophotometric measurement.

Caption: General workflow for in vitro antioxidant capacity assays.

Conclusion

While direct quantitative in vitro antioxidant data for (+)-cis-Carveol is currently limited in the scientific literature, the established methodologies for assessing antioxidant potential provide a clear framework for its evaluation. The known activation of the Nrf2 signaling pathway by carveol suggests a significant, albeit indirect, antioxidant mechanism that complements any direct radical scavenging activity. This technical guide provides researchers and drug development professionals with the necessary protocols and conceptual understanding to thoroughly investigate the antioxidant properties of (+)-cis-Carveol and its potential applications in mitigating oxidative stress-related conditions. Further research is warranted to quantify the direct radical scavenging capacity of this promising natural compound.

References

• 1. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 2. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Autographic Assay for the Rapid Detection of Antioxidant Capacity of Liquid and Semi-solid Pharmaceutical Formulations Using ABTS•+ Immobilized by Gel Entrapment - PMC [pmc.ncbi.nlm.nih.gov]

Preliminary Cytotoxic Studies of (+)-cis-Carveol on Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature with specific quantitative cytotoxic data on (+)-cis-Carveol is limited. The most relevant data available is on "Carveol," without specification of the isomer. This guide presents this data with the explicit acknowledgment of this limitation and provides general experimental protocols and potential signaling pathways based on related compounds.

Introduction

(+)-cis-Carveol is a natural monoterpenoid found in the essential oils of various plants. Monoterpenes, a class of naturally occurring compounds, have garnered significant interest in cancer research for their potential chemopreventive and therapeutic properties. This technical guide provides a summary of the available preliminary cytotoxic data on carveol (B46549), outlines detailed experimental protocols for assessing its effects on cancer cell lines, and explores potential signaling pathways that may be involved in its mechanism of action.

Quantitative Data on the Cytotoxicity of Carveol

The primary study identified investigating the cytotoxic effects of carveol on multiple cancer cell lines did not specify the exact isomer used. The following data, therefore, pertains to "Carveol" and should be interpreted with caution when specifically considering the (+)-cis isomer.

Table 1: In Vitro Cytotoxicity of Carveol Against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
P-815	Murine Mastocytoma	0.09
K-562	Human Chronic Myelogenous Leukemia	0.18
CEM	Human Acute T-cell Leukemia	0.24
MCF-7	Human Breast Adenocarcinoma	0.26
MCF-7 gem	Gemcitabine-resistant MCF-7	0.87

Data extracted from a comparative study on the antitumor effect of natural monoterpenes. The specific isomer of Carveol was not specified in the publication.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the cytotoxic evaluation of compounds like (+)-cis-Carveol.

Cell Culture and Maintenance

• Cell Lines: A panel of relevant cancer cell lines (e.g., MCF-7, K-562, P-815, CEM) and a non-cancerous control cell line should be used.

• Culture Medium: Cells are typically cultured in RPMI-1640 or DMEM, supplemented with 10% Fetal Bovine Serum (FBS), 1% penicillin-streptomycin, and L-glutamine.

• Incubation Conditions: Cells are maintained in a humidified incubator at 37°C with a 5% CO2 atmosphere.

• Subculturing: Adherent cells are passaged upon reaching 80-90% confluency using trypsin-EDTA. Suspension cells are subcultured by dilution to maintain an optimal cell density.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of (+)-cis-Carveol in a suitable solvent like DMSO.

  • Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations. The final DMSO concentration should typically not exceed 0.5% to avoid solvent-induced toxicity.

  • Replace the existing medium in the wells with the medium containing different concentrations of (+)-cis-Carveol. Include a vehicle control (medium with the same concentration of DMSO) and an untreated control.

• Incubation: Incubate the treated plates for a specified period, commonly 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully aspirate the medium and add 100 µL of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a dose-response curve.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Seed cells in 6-well plates and treat them with (+)-cis-Carveol at concentrations around the IC50 value for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting and Fixation:

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

  • Wash the cell pellet with cold PBS.

  • Fix the cells by resuspending the pellet in cold 70% ethanol (B145695) while vortexing gently and incubate at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells to remove the ethanol and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The DNA content of the cells is measured, which allows for the quantification of cells in each phase of the cell cycle.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Assessment

General workflow for assessing the cytotoxicity of (+)-cis-Carveol.

Potential Signaling Pathway for Carveol-Induced Cytotoxicity

Based on studies of "carveol" and related monoterpenes, a potential mechanism of action involves the induction of cell cycle arrest and apoptosis. The diagram below illustrates a hypothetical signaling pathway.

Hypothetical signaling pathway for (+)-cis-Carveol cytotoxicity.

Potential Mechanisms of Action

While specific mechanistic studies on (+)-cis-Carveol are lacking, research on "carveol" and other monoterpenes suggests several potential pathways for its cytotoxic effects.

• Cell Cycle Arrest: The available data for "carveol" indicates an induction of S-phase arrest in the cell cycle of cancer cells. This prevents DNA replication and subsequent cell division, ultimately leading to a halt in proliferation.

• Induction of Apoptosis: Many monoterpenes exert their anticancer effects by inducing programmed cell death, or apoptosis. This can occur through various signaling pathways:

  • Modulation of the Bcl-2 Family: An increase in the expression of pro-apoptotic proteins (like Bax) and a decrease in anti-apoptotic proteins (like Bcl-2) can lead to mitochondrial dysfunction and the release of cytochrome c, initiating the caspase cascade.

  • Activation of Caspases: The activation of initiator caspases (like caspase-9) and executioner caspases (like caspase-3) is a hallmark of apoptosis, leading to the cleavage of cellular proteins and cell death.

  • Involvement of p53: The tumor suppressor protein p53 can be activated in response to cellular stress and can trigger apoptosis by regulating the expression of Bcl-2 family proteins.

Conclusion and Future Directions

The preliminary data on "carveol" suggests it possesses cytotoxic activity against a range of cancer cell lines. However, to fully understand the therapeutic potential of (+)-cis-Carveol , further research is imperative. Future studies should focus on:

• Isomer-Specific Cytotoxicity: Directly comparing the cytotoxic effects of (+)-cis-Carveol, (-)-cis-Carveol, and their trans isomers on a broad panel of cancer cell lines to determine if the effects are stereospecific.

• Mechanistic Studies: Elucidating the precise molecular mechanisms by which (+)-cis-Carveol induces cell cycle arrest and apoptosis, including the identification of specific protein targets and signaling pathways.

• In Vivo Studies: Evaluating the anti-tumor efficacy and safety profile of (+)-cis-Carveol in preclinical animal models of cancer.

This technical guide serves as a foundational resource for researchers and professionals in drug development, summarizing the current state of knowledge and providing a framework for future investigations into the anticancer properties of (+)-cis-Carveol.

An In-depth Technical Guide on the Olfactory and Sensory Properties of (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-cis-Carveol, a monoterpenoid alcohol, is a significant contributor to the characteristic aroma and flavor of spearmint and caraway. This technical guide provides a comprehensive overview of its olfactory and sensory properties, including its odor and taste profiles, and explores the underlying molecular mechanisms of its perception. This document details its interaction with sensory receptors, specifically Transient Receptor Potential (TRP) channels, and discusses the associated signaling pathways. Furthermore, it outlines established experimental protocols for the sensory and chemical analysis of this compound, providing a valuable resource for researchers in flavor science, sensory biology, and drug development.

Introduction

(+)-cis-Carveol is a naturally occurring chiral monoterpenoid alcohol found in the essential oils of various plants, most notably in spearmint (Mentha spicata)[1]. Its distinct aroma and flavor profile make it a widely used ingredient in the food, fragrance, and cosmetic industries[1][2]. Understanding the sensory properties of (+)-cis-Carveol and the biological mechanisms governing its perception is crucial for its effective application and for the development of novel flavor and fragrance compounds. This guide aims to consolidate the current scientific knowledge on the olfactory and sensory characteristics of (+)-cis-Carveol, its interaction with sensory receptors, and the methodologies used for its evaluation.

Olfactory and Sensory Profile

The sensory characteristics of (+)-cis-Carveol are primarily defined by its distinct odor and taste.

Odor Profile

The odor of (+)-cis-Carveol is predominantly described as minty, spearmint-like, and spicy, with caraway undertones [1][2][3]. Its aromatic profile is a key contributor to the characteristic scent of spearmint oil[1]. Sensory panel evaluations of mint oils often identify "minty," "cooling," "menthol," and "camphor-like" as significant odor notes, many of which can be attributed to its constituent compounds like carveol[4].

Taste Profile

The taste of (+)-cis-Carveol mirrors its odor, characterized as fresh, minty, and reminiscent of caraway [1]. It contributes to the overall flavor profile of foods and beverages in which it is used as a flavoring agent.

Quantitative Sensory Data

While qualitative descriptions are abundant, quantitative data on the sensory thresholds of (+)-cis-Carveol are less commonly reported. The following table summarizes available data and provides context with related compounds.

Sensory Parameter	Compound	Threshold Value	Medium	Reference
Odor Threshold	Mint Aroma	0.008 µg/mL	Not specified	[4]
Taste Threshold	Not Available	-	-	-

Note: Specific odor and taste threshold data for (+)-cis-Carveol were not found in the reviewed literature. The provided odor threshold for "mint aroma" offers a general reference for the potency of mint-related compounds.

Receptor Interactions and Signaling Pathways

The perception of (+)-cis-Carveol involves its interaction with specific sensory receptors, leading to the activation of intracellular signaling cascades that transmit sensory information to the brain.

Olfactory Receptors (ORs) - G-Protein Coupled Receptor (GPCR) Pathway

The sense of smell is initiated by the binding of odorant molecules to Olfactory Receptors (ORs), which are a large family of G-protein coupled receptors (GPCRs) located on the surface of olfactory sensory neurons[5][6]. While specific ORs that bind to (+)-cis-Carveol have not been definitively identified in the available literature, the general mechanism of olfactory signal transduction is well-established.

Canonical Olfactory Signaling Pathway:

• Binding: An odorant molecule, such as (+)-cis-Carveol, binds to a specific Olfactory Receptor (OR) on the cilia of an olfactory sensory neuron.

• G-Protein Activation: This binding induces a conformational change in the OR, leading to the activation of a heterotrimeric G-protein, typically the olfactory-specific G-protein, Gαolf.

• Second Messenger Production: The activated Gαolf subunit dissociates and activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).

• Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening of cyclic nucleotide-gated (CNG) ion channels.

• Depolarization and Action Potential: The influx of cations (primarily Ca²⁺ and Na⁺) through the CNG channels depolarizes the neuron, generating an action potential that is transmitted to the olfactory bulb of the brain for processing.

References

• 1. Showing Compound cis-Carveol (FDB003843) - FooDB [foodb.ca]
• 2. shs-conferences.org [shs-conferences.org]
• 3. cis-carveol, 1197-06-4 [thegoodscentscompany.com]
• 4. mdpi.com [mdpi.com]
• 5. G protein-coupled receptor - Wikipedia [en.wikipedia.org]
• 6. G protein-coupled receptor-G protein interactions: a single-molecule perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

(+)-cis-Carveol: A Volatile Organic Compound Mediating Plant-Insect Interactions

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the role of (+)-cis-carveol, a monoterpenoid volatile organic compound (VOC), in the intricate communication between plants and insects. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and harness the semiochemical properties of this natural product. Herein, we delve into the quantitative analysis of its effects, detailed experimental methodologies, and the underlying signaling pathways involved in its perception by insects.

Introduction to (+)-cis-Carveol

(+)-cis-Carveol is a naturally occurring, unsaturated monocyclic monoterpenoid alcohol.[1] It is a constituent of the essential oils of several plant species, including spearmint (Mentha spicata), caraway (Carum carvi), and dill (Anethum graveolens).[2][3] As a volatile compound, it readily vaporizes into the atmosphere, where it can act as a semiochemical—a chemical cue that mediates interactions between organisms.[4] In the context of plant-insect interactions, (+)-cis-carveol can function as an attractant, repellent, or oviposition stimulant or deterrent, depending on the insect species, the concentration of the compound, and the surrounding chemical landscape.[5]

Quantitative Data on Insect Responses to Monoterpenoids

Table 1: Example Electrophysiological Responses of an Insect Antenna to a Representative Monoterpenoid

Concentration (μg/μL)	Mean EAG Amplitude (mV) ± SD
0 (Control)	0.12 ± 0.04
0.01	0.35 ± 0.09
0.1	0.88 ± 0.15
1	1.75 ± 0.28
10	2.95 ± 0.41
100	3.50 ± 0.52
This table presents hypothetical data for illustrative purposes.

Table 2: Example Behavioral Responses of an Insect in a Y-Tube Olfactometer to a Representative Monoterpenoid

Concentration (μg)	% Insects Choosing Odor Arm	% Insects Choosing Control Arm	No Choice	Significance (p-value)
0 (Control vs. Control)	52	48	0	> 0.05
0.1	65	35	0	< 0.05
1	78	22	0	< 0.01
10	60	40	0	< 0.05
100	45	55	0	> 0.05
This table presents hypothetical data for illustrative purposes. Statistical significance is often determined using a Chi-squared or Binomial test.

Experimental Protocols

The following section details the key experimental methodologies used to investigate the role of (+)-cis-carveol and other plant volatiles in insect behavior and physiology.

A crucial first step is the collection and identification of volatile compounds emitted by plants.

• Headspace Collection:

  • Dynamic Headspace Sampling (Push-Pull): A continuous stream of purified air is passed over the plant material enclosed in a glass chamber. The air, now containing the emitted volatiles, is then drawn through an adsorbent trap (e.g., Porapak Q, Tenax TA).

  • Solid-Phase Microextraction (SPME): A fiber coated with a stationary phase is exposed to the headspace above the plant material. Volatiles adsorb to the fiber and are later desorbed for analysis.

• Analysis by Gas Chromatography-Mass Spectrometry (GC-MS):

  • Thermal Desorption: Volatiles collected on adsorbent traps or SPME fibers are thermally desorbed into the GC injection port.

  • Separation: The mixture of volatiles is separated based on their boiling points and affinity for the stationary phase in the GC column.

  • Identification: The separated compounds are ionized and fragmented in the mass spectrometer. The resulting mass spectra are compared to spectral libraries (e.g., NIST) for identification.

  • Quantification: By adding a known amount of an internal standard, the absolute quantities of the identified compounds can be determined.

Electrophysiological techniques measure the electrical responses of an insect's olfactory system to volatile stimuli.

• Electroantennography (EAG): This technique measures the overall electrical potential change from the entire antenna in response to an odor.

  • Insect Preparation: An insect is anesthetized (e.g., by cooling), and one antenna is carefully excised at its base.

  • Electrode Placement: The base of the antenna is placed in contact with a reference electrode, and the tip is connected to a recording electrode. Both electrodes are filled with a saline solution.

  • Stimulus Delivery: A controlled puff of air carrying a known concentration of the test compound is delivered over the antenna.

  • Data Recording and Analysis: The resulting voltage change (EAG response) is amplified and recorded. The amplitude of the negative deflection is measured and compared across different compounds and concentrations.

• Single Sensillum Recording (SSR): This highly sensitive technique allows for the measurement of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.

  • Insect Immobilization: The insect is restrained in a holder, and the antenna is stabilized.

  • Electrode Insertion: A sharp recording electrode is inserted into the base of a single sensillum, while a reference electrode is placed elsewhere on the insect (e.g., in an eye).

  • Odor Stimulation: A continuous stream of humidified air is passed over the antenna, and pulses of the test odorant are introduced into the airstream.

  • Data Analysis: The frequency of action potentials (spikes) before, during, and after the stimulus is recorded and analyzed to determine the neuron's response profile.

Behavioral assays are used to determine the attractive, repellent, or neutral effect of a volatile compound on insect behavior.

• Y-Tube Olfactometer: This is a common choice assay to test the preference of an insect between two odor sources.

  • Apparatus Setup: A Y-shaped glass tube is used. A purified and humidified air stream is passed through each arm. One arm contains the test odor (e.g., a filter paper treated with (+)-cis-carveol), while the other arm serves as a control (e.g., solvent only).

  • Insect Release: An individual insect is released at the base of the Y-tube.

  • Observation: The insect's movement is observed, and the arm it chooses (and the time spent in each arm) is recorded.

  • Data Analysis: The number of insects choosing each arm is statistically analyzed (e.g., using a Chi-squared test) to determine if there is a significant preference.

Visualizations: Workflows and Signaling Pathways

The following diagrams, created using the DOT language for Graphviz, illustrate key experimental workflows and a representative signaling pathway.

Workflow for Plant Volatile Collection and Analysis

Workflow for Electrophysiological Assays

Generalized Insect Olfactory Signaling Pathway

Insect Olfactory Signaling Pathway for Terpenoids

The perception of (+)-cis-carveol and other terpenoids by insects is initiated at the peripheral olfactory system, primarily located in the antennae. The current understanding of this process involves several key steps, as depicted in the diagram above.

• Binding to Odorant-Binding Proteins (OBPs): Volatile molecules like (+)-cis-carveol enter the aqueous lymph of the olfactory sensilla through pores in the cuticle. Here, they are thought to be bound by OBPs, which solubilize the hydrophobic odorants and transport them to the olfactory receptors.[6]

• Activation of Olfactory Receptors (ORs): The OBP-odorant complex interacts with a specific Odorant Receptor (OR) located on the dendritic membrane of an Olfactory Sensory Neuron (OSN).[7] Insect ORs are typically heterodimers, consisting of a variable, ligand-binding OR subunit and a highly conserved co-receptor known as Orco.[2]

• Ion Channel Gating and Depolarization: The binding of the odorant to the OR induces a conformational change in the OR-Orco complex, which functions as a ligand-gated ion channel.[8] This leads to the influx of cations (such as Ca²⁺ and Na⁺), causing a depolarization of the OSN membrane.[7]

• Action Potential Generation: If the depolarization reaches a certain threshold, it triggers the generation of action potentials (nerve impulses). The frequency of these action potentials encodes the intensity of the odor stimulus.

• Signal Transmission: The action potentials travel along the axon of the OSN to the antennal lobe of the insect's brain, where the olfactory information is further processed.

While the primary mechanism is believed to be ionotropic (ligand-gated ion channel), there is also evidence for metabotropic signaling pathways involving G-proteins and second messengers like inositol (B14025) triphosphate (IP₃) and cyclic adenosine (B11128) monophosphate (cAMP) that may modulate the olfactory response.[9]

Conclusion

(+)-cis-Carveol is a significant player in the chemical ecology of plant-insect interactions. Understanding its role requires a multi-faceted approach that combines analytical chemistry, electrophysiology, and behavioral biology. While specific quantitative data on the effects of (+)-cis-carveol are still emerging, the experimental protocols and conceptual frameworks presented in this guide provide a solid foundation for researchers to investigate this and other semiochemicals. Further research into the specific olfactory receptors that detect (+)-cis-carveol and the precise neural circuits it activates will be crucial for developing novel and sustainable strategies for pest management and for harnessing the potential of natural products in various applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. Item - Essential oil components interacting with insect odorant-binding proteins: a molecular modelling approach - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 7. A Functional Agonist of Insect Olfactory Receptors: Behavior, Physiology and Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Access to the odor world: olfactory receptors and their role for signal transduction in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scilit.com [scilit.com]

An In-depth Technical Guide on the Thermochemical Properties and Stability of (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the thermochemical properties and thermal stability of (+)-cis-Carveol. Due to the limited availability of experimental data for this specific stereoisomer, this guide also includes information on related isomers where relevant, with clear distinctions made between experimental and estimated values.

Physicochemical Properties

(+)-cis-Carveol is a monocyclic monoterpenoid alcohol. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Carveol (B46549) Isomers

Property	Value	Isomer	Source
Molecular Formula	C₁₀H₁₆O	All Isomers	[1][2]
Molecular Weight	152.23 g/mol	All Isomers	[1][2]
Boiling Point	226-227 °C at 751 mmHg	Carveol (mixture of isomers)	[2]
Density	0.958 g/mL at 25 °C	Carveol (mixture of isomers)	[2]

Thermochemical Properties

Thermochemical data is crucial for understanding the energy content and stability of a compound. While experimental data for (+)-cis-Carveol is scarce, some estimated values for the general carveol structure and experimental data for its enantiomer are available.

Table 2: Thermochemical Properties of Carveol

Property	Value	Isomer	Data Type	Source
Standard Enthalpy of Formation (Gas)	-206.03 kJ/mol	Carveol (general)	Estimated (Joback Method)	[3]
Standard Gibbs Free Energy of Formation (Gas)	12.86 kJ/mol	Carveol (general)	Estimated (Joback Method)	[3]
Enthalpy of Fusion	16.89 kJ/mol	Carveol (general)	Estimated (Joback Method)	[3]
Ideal Gas Heat Capacity (Cp)	See Table 3	(-)-Carveol	Experimental

Table 3: Experimental Heat Capacity (Cp) of (-)-Carveol

No direct experimental heat capacity data for (+)-cis-Carveol was found. The following data is for its enantiomer, (-)-Carveol.

Temperature (K)	Heat Capacity (J/mol·K)
293.15	Data not explicitly provided in abstract
...	Data not explicitly provided in abstract
353.15	Data not explicitly provided in abstract

Thermal Stability and Decomposition

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are standard methods for evaluating the thermal stability of compounds like (+)-cis-Carveol.[6][7] TGA can determine the onset temperature of decomposition and the mass loss profile, while DSC can identify phase transitions and decomposition enthalpies.

Pyrolysis coupled with Gas Chromatography-Mass Spectrometry (Py-GC-MS) is a powerful technique for identifying the decomposition products of complex organic molecules.[8][9][10] Studies on similar terpenes suggest that thermal decomposition can lead to a variety of smaller hydrocarbons and oxygenated compounds through complex reaction pathways.[11][12]

Experimental Protocols

Detailed experimental protocols for determining the thermochemical properties of (+)-cis-Carveol are not available. However, based on methodologies used for similar monoterpenoids, the following outlines the general procedures.

4.1. Determination of Heat Capacity by Differential Scanning Calorimetry (DSC)

This protocol is based on the methodology used for other liquid terpenes.

• Instrument: A differential scanning calorimeter.

• Calibration: The instrument is calibrated for temperature and enthalpy using certified reference materials (e.g., indium, naphthalene).

• Sample Preparation: A precisely weighed sample of (+)-cis-Carveol (typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Measurement: The sample and reference pans are subjected to a controlled temperature program, typically involving a heating ramp (e.g., 5-10 °C/min) over the desired temperature range.

• Data Analysis: The difference in heat flow between the sample and the reference is measured. The heat capacity is calculated by comparing this heat flow to that of a known standard (e.g., sapphire) under the same conditions.

4.2. Determination of Enthalpy of Combustion by Bomb Calorimetry

This is a standard method for determining the enthalpy of formation of combustible organic compounds.

• Instrument: A bomb calorimeter.

• Calibration: The calorimeter is calibrated by combusting a certified standard of known enthalpy of combustion, typically benzoic acid.

• Sample Preparation: A precisely weighed liquid sample of (+)-cis-Carveol is placed in a crucible within the combustion bomb. A fuse wire is positioned to ensure ignition.

• Combustion: The bomb is sealed, pressurized with excess pure oxygen (typically around 30 atm), and placed in a water-filled calorimeter jacket. The sample is ignited electrically.

• Data Analysis: The temperature change of the water is measured precisely. The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter. The standard enthalpy of formation can then be derived using Hess's Law.

4.3. Evaluation of Thermal Stability by Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition profile of a material.

• Instrument: A thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample of (+)-cis-Carveol is placed in a sample pan.

• Measurement: The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen for pyrolysis or air for oxidative decomposition). The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, the temperatures of maximum decomposition rates (from the derivative of the TGA curve, DTG), and the final residual mass.

Logical Workflow: Biosynthesis of (+)-Carvone from (+)-Limonene

While no specific signaling pathways involving (+)-cis-Carveol were identified, a relevant logical workflow is its role in the biosynthesis of other important monoterpenoids. The following diagram illustrates the enzymatic conversion of (+)-limonene to (+)-carvone, a pathway in which (+)-trans-carveol is a key intermediate.[13][14][15]

References

• 1. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CARVEOL | 99-48-9 [chemicalbook.com]
• 3. Carveol (CAS 99-48-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. Pyrolysis oil composition and catalytic activity estimated by cumulative mass analysis using Py-GC/MS EGA-MS [researchspace.csir.co.za]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. Experimental study on light volatile products from thermal decomposition of lignin monomer model compounds: effect of temperature, residence time and methoxyl group - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Stereoselective Synthesis of (+)-cis-Carveol from (+)-Limonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol is a valuable monoterpene alcohol with applications in the flavor, fragrance, and pharmaceutical industries. Its stereoselective synthesis from the readily available and inexpensive starting material, (+)-limonene, is a topic of significant interest. This document provides detailed application notes and protocols for the stereoselective synthesis of (+)-cis-carveol from (+)-limonene via a two-step process: photosensitized oxidation of (+)-limonene to yield a mixture of allylic hydroperoxides, followed by stereoselective reduction to favor the formation of (+)-cis-carveol.

Overall Reaction Scheme

The synthesis proceeds in two main stages:

• Photooxygenation: (+)-Limonene is reacted with singlet oxygen, generated in situ using a photosensitizer (e.g., Rose Bengal), to produce a mixture of allylic hydroperoxides.

• Stereoselective Reduction: The mixture of allylic hydroperoxides is then reduced to the corresponding alcohols, with conditions optimized to favor the formation of the (+)-cis-carveol isomer.

Data Presentation

The following tables summarize the quantitative data for the key steps in the synthesis of (+)-cis-carveol from (+)-limonene.

Table 1: Photosensitized Oxidation of (+)-Limonene

Parameter	Value	Reference
Starting Material	(+)-Limonene
Photosensitizer	Rose Bengal
Solvent	Methanol (B129727)
Reaction Time	4-6 hours
Temperature	0-5 °C
Conversion of (+)-Limonene	>95%
Yield of Allylic Hydroperoxides	85-90%

Table 2: Stereoselective Reduction of Limonene (B3431351) Allylic Hydroperoxides

Parameter	Value	Reference
Starting Material	Limonene Allylic Hydroperoxides
Reducing Agent	Triphenylphosphine (B44618) (TPP)
Solvent	Hexane or Diethyl Ether
Reaction Time	1-2 hours
Temperature	Room Temperature
Overall Yield of Carveol (B46549) Isomers	90-95%
Diastereomeric Ratio (cis:trans)	up to 95:5

Experimental Protocols

Protocol 1: Photosensitized Oxidation of (+)-Limonene

This protocol describes the formation of allylic hydroperoxides from (+)-limonene using Rose Bengal as a photosensitizer.

Materials:

• (+)-Limonene (high purity)

• Rose Bengal

• Methanol (reagent grade)

• Pyrex reaction vessel

• 500W tungsten-halogen lamp or similar visible light source

• Magnetic stirrer and stir bar

• Ice bath

• Oxygen gas cylinder with a diffuser

Procedure:

• In a Pyrex reaction vessel, dissolve (+)-limonene (10.0 g, 73.4 mmol) and Rose Bengal (100 mg, 0.1 mmol) in methanol (200 mL).

• Place the reaction vessel in an ice bath on a magnetic stirrer and cool the solution to 0-5 °C.

• Continuously bubble a slow stream of oxygen gas through the solution using a diffuser.

• Irradiate the reaction mixture with a 500W tungsten-halogen lamp placed approximately 10-15 cm from the reaction vessel.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) by observing the disappearance of the limonene spot/peak. The reaction is typically complete within 4-6 hours.

• Once the reaction is complete, stop the oxygen flow and turn off the lamp.

• The resulting solution containing the limonene allylic hydroperoxides is used directly in the next step without purification.

Protocol 2: Stereoselective Reduction to (+)-cis-Carveol

This protocol details the reduction of the allylic hydroperoxides to carveol, with high selectivity for the cis-isomer using triphenylphosphine.

Materials:

• Solution of limonene allylic hydroperoxides from Protocol 1

• Triphenylphosphine (TPP)

• Hexane or Diethyl Ether

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Eluent (e.g., hexane:ethyl acetate (B1210297) mixture)

Procedure:

• To the crude methanolic solution of limonene allylic hydroperoxides at room temperature, add triphenylphosphine (21.0 g, 80.1 mmol) in one portion with stirring.

• Stir the reaction mixture at room temperature for 1-2 hours. The reduction is typically exothermic.

• Monitor the completion of the reduction by TLC, observing the disappearance of the hydroperoxide spots.

• After the reaction is complete, remove the methanol under reduced pressure using a rotary evaporator.

• The residue will contain the carveol isomers and triphenylphosphine oxide.

• Purify the crude product by silica gel column chromatography. Elute with a suitable solvent system (e.g., a gradient of hexane:ethyl acetate) to separate the (+)-cis-carveol from the minor trans-isomer and triphenylphosphine oxide.

• Combine the fractions containing pure (+)-cis-carveol and concentrate under reduced pressure to obtain the final product.

• Characterize the product by NMR, GC-MS, and polarimetry to confirm its identity and purity.

Diagrams

Experimental Workflow

Caption: Experimental workflow for the synthesis of (+)-cis-Carveol.

Signaling Pathway: Mechanism of Photooxygenation and Reduction

Application Notes and Protocols for the Asymmetric Reduction of Carvone to (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methodologies for the asymmetric reduction of carvone (B1668592) to produce (+)-cis-carveol, a valuable chiral building block in organic synthesis. This document outlines both biocatalytic and chemical approaches, presenting detailed experimental protocols and comparative data to guide the synthesis of this specific stereoisomer.

Introduction

The stereoselective synthesis of chiral alcohols from prochiral ketones is a critical transformation in the preparation of pharmaceuticals and other biologically active molecules. (+)-cis-Carveol, with its defined stereochemistry, serves as a versatile intermediate. The asymmetric reduction of the readily available monoterpene S-(+)-carvone presents a direct route to (+)-cis-carveol. Achieving high diastereoselectivity and enantioselectivity is paramount, and various strategies have been explored to this end. This document details established methods, offering insights into their application and expected outcomes.

Data Presentation

The following table summarizes quantitative data from representative methods for the reduction of carvone. It is important to note that many biocatalytic reductions of carvone preferentially yield dihydrocarvone (B1202640) isomers. The data presented here focuses on methods where carveol (B46549) formation is a notable outcome.

Catalyst/Reagent	Substrate	Major Product(s)	Yield (%)	Diastereomeric Ratio (cis:trans)	Enantiomeric Excess (ee %)	Reference
Human Liver Microsomes	S-(+)-Carvone	(4S, 6S)-(+)-Carveol	-	-	-	[1]
Rhodococcus erythropolis	(-)-Carveol	(-)-Carvone	-	-	-
Palladium on Alumina (Pd/Al2O3)	Carvone	Carveol	up to 20% selectivity for carveol	Not specified	Not asymmetric

Experimental Protocols

Biocatalytic Reduction Using Fungi

While many microorganisms reduce the carbon-carbon double bond of carvone, some strains have been shown to selectively reduce the carbonyl group. The following protocol is a general guideline for the biotransformation of S-(+)-carvone using a fungal culture. The selection of the microorganism is crucial for achieving the desired stereoselectivity.

Materials:

• S-(+)-Carvone

• Selected fungal strain (e.g., certain strains of Aspergillus or Penicillium)

• Growth medium (e.g., Potato Dextrose Broth)

• Erlenmeyer flasks

• Shaking incubator

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and ethyl acetate for elution

Procedure:

• Culture Preparation: Inoculate the selected fungal strain into a sterile growth medium in an Erlenmeyer flask.

• Incubation: Incubate the culture in a shaking incubator at the optimal temperature (typically 25-30 °C) and agitation speed (e.g., 150 rpm) for 24-48 hours to allow for sufficient biomass growth.

• Substrate Addition: Add S-(+)-carvone to the fungal culture. The substrate can be added directly or dissolved in a minimal amount of a water-miscible solvent like ethanol (B145695) to aid dispersion.

• Biotransformation: Continue the incubation under the same conditions. Monitor the progress of the reaction by periodically taking samples and analyzing them by GC or TLC. Reaction times can vary from 24 to 72 hours.

• Extraction: After the desired conversion is reached, saturate the aqueous culture with sodium chloride and extract the products with an equal volume of ethyl acetate three times.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to isolate the (+)-cis-carveol.

• Analysis: Characterize the final product and determine the yield, diastereomeric ratio, and enantiomeric excess using analytical techniques such as GC, chiral HPLC, and NMR spectroscopy.

Chemical Reduction: Asymmetric Transfer Hydrogenation

Asymmetric transfer hydrogenation is a powerful method for the enantioselective reduction of ketones. This protocol outlines a general procedure using a chiral catalyst.

Materials:

• S-(+)-Carvone

• Chiral Ruthenium or Rhodium catalyst (e.g., (R,R)-Ts-DPEN-Ru)

• Formic acid/triethylamine azeotrope (as the hydrogen source)

• Anhydrous solvent (e.g., dichloromethane (B109758) or isopropanol)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for organic synthesis

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add the chiral catalyst and the anhydrous solvent.

• Substrate and Hydrogen Source: Add S-(+)-carvone to the flask, followed by the formic acid/triethylamine azeotrope.

• Reaction: Stir the reaction mixture at the appropriate temperature (can range from room temperature to elevated temperatures) and monitor its progress by TLC or GC.

• Quenching: Once the reaction is complete, cool the mixture to room temperature and quench by slowly adding a saturated sodium bicarbonate solution.

• Extraction: Extract the product with dichloromethane or another suitable organic solvent.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel to obtain pure (+)-cis-carveol. Analyze the product for yield, diastereoselectivity, and enantioselectivity.

Visualizations

Signaling Pathway Diagram

Caption: Synthetic pathways for (+)-cis-carveol production.

Experimental Workflow Diagram

Caption: General experimental workflow for synthesis.

References

• 1. Stereoselective metabolism of the monoterpene carvone by rat and human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Biocatalytic Production of (+)-cis-Carveol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol is a valuable monoterpenoid alcohol with applications in the flavor, fragrance, and pharmaceutical industries. Traditional chemical synthesis of this chiral compound often involves harsh conditions and can lead to racemic mixtures. Biocatalysis, utilizing whole microbial cells or isolated enzymes, offers a green and highly selective alternative for the production of enantiomerically pure (+)-cis-carveol from abundant and renewable precursors like limonene (B3431351). This document provides detailed application notes and experimental protocols for the microbial production of (+)-cis-carveol.

Data Presentation: Biotransformation of Limonene to Carveol (B46549)

The following tables summarize quantitative data from various microbial biotransformation studies of limonene.

Table 1: Fungal Biotransformation of D-Limonene

Microorganism	Substrate	Products	Yield (%)	Reference
Aspergillus flavus IIIMF4012	D-Limonene	cis-Carveol	23.82%	[1][2]
trans-Carveol	17.21%	[1][2]

Table 2: Bacterial Biotransformation of R-(+)-Limonene

Microorganism	Substrate	Products	Overall Yield (%)	Reference
Pseudomonas aeruginosa	R-(+)-Limonene	trans-Carveol	9%	[3]
Streptococcus faecalis	R-(+)-Limonene	Carvone, cis-Carveol, trans-Carveol (3:1:1 ratio)	20%	[3]

Enzymatic Pathway and Experimental Workflow

The biocatalytic conversion of (+)-(4R)-limonene to (+)-cis-carveol is primarily mediated by the enzyme cytochrome P450 limonene-6-hydroxylase (CYP71D18). This enzyme facilitates the stereospecific hydroxylation at the C6 position of the limonene molecule.

Caption: Enzymatic conversion of (+)-(4R)-Limonene to (+)-cis-Carveol.

The general workflow for the biocatalytic production of (+)-cis-carveol involves several key stages, from microorganism cultivation to product analysis.

Caption: General experimental workflow for biocatalytic production.

Experimental Protocols

Protocol 1: Fungal Biotransformation of D-Limonene using Aspergillus flavus IIIMF4012

This protocol is adapted from the methodology described for the biotransformation of D-limonene by Aspergillus flavus IIIMF4012.[1][2]

1. Materials and Media

• Aspergillus flavus IIIMF4012 culture

• Sabouraud Dextrose Broth (SDB) medium: 40 g/L dextrose, 10 g/L peptone, pH 5.6

• D-Limonene (substrate)

• Ethyl acetate (B1210297) (extraction solvent)

• Anhydrous sodium sulfate

• Sterile Erlenmeyer flasks (250 mL and 1 L)

• Rotary shaker

• Centrifuge

• Rotary evaporator

2. Inoculum Preparation

• Inoculate 50 mL of sterile SDB medium in a 250 mL Erlenmeyer flask with a loopful of Aspergillus flavus IIIMF4012 from a stock culture.

• Incubate at 28°C on a rotary shaker at 200 rpm for 5 days.

• Transfer 1 mL of the seed culture to 50 mL of fresh SDB medium and incubate under the same conditions for another 5 days to obtain the working inoculum.

3. Biotransformation Procedure

• In a 1 L Erlenmeyer flask, add 200 mL of sterile SDB medium.

• Inoculate the medium with 10 mL of the prepared inoculum.

• Incubate at 28°C and 200 rpm for 48 hours to allow for initial fungal growth.

• Add D-limonene to the culture to a final concentration of 0.1% (v/v).

• Continue the incubation for an additional 5 days under the same conditions.

4. Product Extraction and Analysis

• After the incubation period, harvest the culture broth and mycelia.

• Centrifuge the culture at 8000 rpm for 10 minutes to separate the mycelia from the broth.

• Extract the supernatant three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract using a rotary evaporator.

• Analyze the products using GC-MS and chiral GC.

Protocol 2: Bacterial Biotransformation of Limonene using Rhodococcus erythropolis

This protocol provides a general method for the cultivation and biotransformation using Rhodococcus erythropolis.

1. Materials and Media

• Rhodococcus erythropolis culture (e.g., DCL14)

• Mineral salts medium (MSM): (per liter) 5.3 g Na₂HPO₄·12H₂O, 1.4 g KH₂PO₄, 1.0 g NH₄Cl, 0.2 g MgSO₄·7H₂O, 10 mg EDTA, 2 mg ZnSO₄·7H₂O, 1 mg CaCl₂·2H₂O, 5 mg FeSO₄·7H₂O, 0.2 mg Na₂MoO₄·2H₂O, 0.5 mg CuSO₄·5H₂O, 0.4 mg CoCl₂·6H₂O, 1 mg MnCl₂·2H₂O.

• Carbon source (e.g., succinate (B1194679) or limonene for induction)

• (+)-(4R)-Limonene (substrate)

• Appropriate organic solvent for two-phase system (e.g., n-dodecane)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 7.0)

2. Cultivation of Rhodococcus erythropolis

• Prepare a seed culture by inoculating 50 mL of MSM with succinate (2 g/L) in a 250 mL flask with R. erythropolis. Incubate at 30°C with shaking until the culture reaches the late exponential phase.

• For induction of limonene-hydroxylating enzymes, grow the cells in a fed-batch fermentor with limonene as the sole carbon and energy source.[4] Alternatively, grow cells on a suitable inducing substrate like toluene.

3. Resting Cell Biotransformation

• Harvest the induced cells by centrifugation (e.g., 10,000 x g for 15 minutes) and wash twice with phosphate buffer.

• Resuspend the cell pellet in the phosphate buffer to a desired cell density.

• In a reaction vessel, create a two-phase system by adding the cell suspension and an immiscible organic solvent (e.g., n-dodecane) containing the substrate, (+)-(4R)-limonene. A two-phase system can help to reduce substrate toxicity.

• Incubate the reaction mixture at an appropriate temperature (e.g., 30°C) with agitation.

• Monitor the reaction progress by periodically sampling the organic phase and analyzing for product formation.

4. Product Extraction and Analysis

• Separate the organic phase from the aqueous phase after the desired reaction time.

• Analyze the organic phase directly by GC-MS and chiral GC.

Protocol 3: Chiral GC Analysis of Carveol Isomers

This protocol outlines a general method for the separation and quantification of carveol enantiomers.

1. Instrumentation and Column

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral capillary column: e.g., octakis-(6-O-methyl-2,3-di-O-pentyl)-γ-cyclodextrin or a similar chiral stationary phase suitable for terpene enantiomer separation.[5]

2. GC Conditions

• Injector Temperature: 250°C

• Detector Temperature: 250°C (FID) or as per MS requirements.

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 2°C/minute.

  • Final hold: Hold at 180°C for 10 minutes. (Note: The temperature program may need to be optimized based on the specific column and instrument used.)

3. Sample Preparation and Injection

• Dilute the extracted product mixture in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to an appropriate concentration.

• Inject 1 µL of the sample into the GC.

4. Data Analysis

• Identify the peaks corresponding to (+)-cis-carveol, (-)-cis-carveol, (+)-trans-carveol, and (-)-trans-carveol (B1215196) by comparing their retention times with those of authentic standards.

• Quantify the amount of each isomer by integrating the peak areas.

• Calculate the enantiomeric excess (e.e.) for the desired product.

Conclusion

The biocatalytic production of (+)-cis-carveol using microorganisms presents a promising and sustainable alternative to conventional chemical synthesis. By selecting appropriate microbial strains and optimizing biotransformation conditions, it is possible to achieve high yields and enantioselectivity. The protocols provided in this document offer a starting point for researchers to develop efficient and scalable processes for the production of this valuable chiral compound. Further strain improvement through metabolic engineering and process optimization can lead to even higher productivities.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. Rhodococcus erythropolis DCL14 Contains a Novel Degradation Pathway for Limonene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Quantification of (+)-cis-Carveol in Essential Oils by Gas Chromatography-Mass Spectrometry (GC-MS)

Introduction

(+)-cis-Carveol is a naturally occurring monoterpenoid alcohol found in the essential oils of various plants, including spearmint and caraway.[1][2] It is recognized for its characteristic minty and spicy aroma and is utilized in the food, fragrance, and pharmaceutical industries.[1] Accurate quantification of (+)-cis-Carveol in essential oils is crucial for quality control, product formulation, and research into the therapeutic properties of these complex natural mixtures. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds in essential oils due to its high sensitivity and specificity.[3][4] This application note provides a detailed GC-MS method for the quantification of (+)-cis-Carveol in essential oil samples. The method is designed for researchers, scientists, and drug development professionals.

Experimental Workflow

Caption: Workflow for the quantification of (+)-cis-Carveol.

Materials and Reagents

• Solvent: n-Hexane (GC grade or equivalent)

• Standards: (+)-cis-Carveol (≥98% purity), n-Tridecane (internal standard, ≥99% purity)

• Glassware: Volumetric flasks, autosampler vials with inserts, and micropipettes.

Instrumentation

A standard gas chromatograph coupled with a mass spectrometer is required. The following configuration is recommended:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[5]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Autosampler: Gerstel MPS or equivalent.

• GC Column: A low-polarity column such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for the analysis of essential oils.[3]

Protocols

1. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of (+)-cis-Carveol and dissolve it in 10 mL of n-hexane in a volumetric flask.

• Internal Standard (IS) Stock Solution (100 µg/mL): Prepare a stock solution of n-tridecane in n-hexane.[6]

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution with n-hexane to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

• Sample Preparation: Dilute the essential oil sample with n-hexane to bring the expected concentration of (+)-cis-Carveol within the calibration range. A dilution factor of 1:100 or 1:1000 is often appropriate.[7] Spike the diluted sample with the internal standard to a final concentration of 10 µg/mL.

2. GC-MS Method Parameters

The following GC-MS parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Value
GC Inlet
Injection Mode	Split (Split Ratio 50:1)
Injection Volume	1 µL
Inlet Temperature	250 °C
Oven Program
Initial Temperature	60 °C, hold for 2 min
Ramp Rate	5 °C/min to 240 °C
Final Hold	Hold at 240 °C for 5 min
Carrier Gas	Helium at a constant flow of 1 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Full Scan (m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification

3. Data Analysis and Quantification

• Identification: The identification of (+)-cis-Carveol is confirmed by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of the authenticated standard. The mass spectrum of cis-Carveol is characterized by key ions at m/z 84, 109, and 134.[8]

• Quantification: For quantification, operate the mass spectrometer in SIM mode.[9][10] The following ions are recommended for monitoring:

Compound	Quantifier Ion (m/z)	Qualifier Ions (m/z)
(+)-cis-Carveol	84	109, 134
n-Tridecane (IS)	57	71, 85

• Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of (+)-cis-Carveol to the peak area of the internal standard against the concentration of the calibration standards.

• Calculation: Determine the concentration of (+)-cis-Carveol in the diluted sample using the linear regression equation from the calibration curve. The final concentration in the original essential oil is calculated by multiplying the result by the dilution factor.

Method Validation Data

The developed method should be validated for its intended purpose.[6][9][10] The following table summarizes typical performance characteristics for a validated GC-MS method for terpenoid quantification.

Validation Parameter	Typical Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	90-110%
Precision (% RSD)	< 10%

Conclusion

The GC-MS method described in this application note provides a reliable and robust approach for the quantification of (+)-cis-Carveol in essential oils. The use of an internal standard and Selected Ion Monitoring (SIM) mode ensures high accuracy and sensitivity. This method can be readily implemented in quality control laboratories and research settings for the analysis of essential oils and other complex natural product extracts.

References

• 1. Showing Compound cis-Carveol (FDB003843) - FooDB [foodb.ca]
• 2. Carveol, cis-(-)- | C10H16O | CID 330573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. vipsen.vn [vipsen.vn]
• 4. tips.sums.ac.ir [tips.sums.ac.ir]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application [pubmed.ncbi.nlm.nih.gov]
• 7. Essential Oils sample prep - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. brieflands.com [brieflands.com]

Application Note: Enantioselective Separation of Carveol Isomers by Chiral HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a strategic approach for the enantioselective separation of the four stereoisomers of carveol (B46549) using chiral High-Performance Liquid Chromatography (HPLC). Carveol, a naturally occurring monoterpenoid alcohol, possesses two chiral centers, resulting in four stereoisomers: (+)-cis-carveol, (-)-cis-carveol, (+)-trans-carveol, and (-)-trans-carveol. As the biological and olfactory properties of these isomers can differ significantly, their accurate separation and quantification are crucial in pharmaceutical, food, and fragrance industries. This document provides a comprehensive protocol for method development, including recommended chiral stationary phases (CSPs), mobile phase compositions, and analytical conditions. Representative data is presented to illustrate a successful separation, and a logical workflow is provided to guide the user through the method development process.

Introduction

Carveol is a bicyclic monoterpene alcohol with significant applications in the flavor, fragrance, and pharmaceutical sectors. The presence of two stereogenic centers gives rise to two diastereomeric pairs of enantiomers (cis and trans). The distinct biological activities and sensory profiles of each stereoisomer necessitate the development of robust analytical methods for their individual separation and quantification. Chiral HPLC is a powerful technique for the direct separation of enantiomers, relying on the differential interactions between the analytes and a chiral stationary phase. Polysaccharide-based and cyclodextrin-based CSPs are particularly effective for the resolution of a wide range of chiral compounds, including cyclic monoterpenes. This application note provides a systematic protocol for achieving the enantioselective separation of all four carveol isomers.

Experimental Protocols

A systematic approach to chiral method development is recommended, starting with the screening of different chiral stationary phases and mobile phases.

Instrumentation and Materials

• HPLC System: A standard HPLC or UHPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV or photodiode array (PDA) detector.

• Chiral Stationary Phases (Screening):

  • Polysaccharide-based:

    • Lux® Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))

    • Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))

    • Chiralpak® IC (Cellulose tris(3,5-dichlorophenylcarbamate))

  • Cyclodextrin-based:

    • Cyclobond™ I 2000 (Beta-cyclodextrin)

• Solvents: HPLC grade n-hexane, isopropanol (B130326) (IPA), ethanol (B145695) (EtOH), and acetonitrile (B52724) (ACN).

• Additives: Diethylamine (DEA) and trifluoroacetic acid (TFA).

• Sample: A solution containing a mixture of all four carveol stereoisomers (or a racemic mixture of cis- and trans-carveol) dissolved in the initial mobile phase at a concentration of approximately 1 mg/mL.

Chromatographic Conditions (Starting Method)

The following conditions are recommended as a starting point for method development on polysaccharide-based CSPs.

Parameter	Recommended Condition
Column	Lux® Cellulose-1 (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Additive (for basic analytes)	0.1% Diethylamine (DEA)
Additive (for acidic analytes)	0.1% Trifluoroacetic Acid (TFA)

Method Optimization Strategy

If the initial conditions do not provide adequate separation (baseline resolution of all four peaks), the following optimization steps should be performed sequentially:

• Vary the Alcohol Modifier: Change the ratio of n-hexane to IPA (e.g., 95:5, 80:20). A lower percentage of alcohol generally increases retention and can improve resolution.

• Change the Alcohol Modifier: Replace IPA with ethanol and repeat the gradient variation. Ethanol can offer different selectivity compared to IPA.

• Screen Different CSPs: Test the other recommended chiral stationary phases (Chiralpak® AD-H, Chiralpak® IC, and Cyclobond™ I 2000) using the most promising mobile phase from the initial screens.

• Adjust Temperature: Vary the column temperature (e.g., 15 °C, 35 °C) as temperature can influence the thermodynamics of the chiral recognition process.

Data Presentation

A successful chiral HPLC separation of the four carveol stereoisomers will result in a chromatogram with four well-resolved peaks. The following table presents hypothetical, yet realistic, quantitative data that could be obtained from an optimized method.

Table 1: Representative Chromatographic Data for the Enantioselective Separation of Carveol Isomers

Peak No.	Stereoisomer	Retention Time (min)	Resolution (Rs)
1	(+)-trans-Carveol	8.5	-
2	(-)-trans-Carveol	9.8	2.1
3	(+)-cis-Carveol	11.2	2.3
4	(-)-cis-Carveol	12.9	2.5

Note: The elution order is hypothetical and must be confirmed by injecting individual standards of known stereochemistry.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the chiral HPLC method development and the key interactions involved in the separation process.

The Versatility of (+)-cis-Carveol: A Chiral Building Block for Organic Synthesis

Introduction: (+)-cis-Carveol, a naturally occurring monoterpenoid alcohol, serves as a valuable and versatile chiral building block in asymmetric synthesis. Its inherent stereochemistry, derived from the chiral pool, provides a strategic starting point for the construction of complex molecular architectures, particularly in the synthesis of natural products and pharmacologically active compounds. This application note details the preparation of (+)-cis-carveol from its parent ketone, (+)-carvone, and explores its utility in key diastereoselective transformations, providing protocols for its epoxidation and dihydroxylation.

Preparation of (+)-cis-Carveol

(+)-cis-Carveol can be efficiently prepared by the diastereoselective reduction of (+)-carvone. The use of specific reducing agents allows for the preferential formation of the cis isomer. A common and effective method involves the use of sodium borohydride (B1222165) in the presence of a cerium salt, a reaction known as the Luche reduction.

Table 1: Synthesis of (+)-cis-Carveol from (+)-Carvone

Reaction	Starting Material	Reducing Agent	Solvent	Temperature	Yield (%)
Reduction	(+)-Carvone	NaBH₄ / CeCl₃·7H₂O	Methanol (B129727)	20°C	~80

Application in Diastereoselective Reactions

The resident chirality and the presence of a nucleophilic hydroxyl group in (+)-cis-carveol can be exploited to direct the stereochemical outcome of reactions at the double bonds. This directing effect is crucial in diastereoselective epoxidation and dihydroxylation reactions, leading to the formation of valuable chiral intermediates.

Diastereoselective Epoxidation

The epoxidation of the endocyclic double bond of (+)-cis-carveol can be achieved with high diastereoselectivity using peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA). The hydroxyl group directs the epoxidation to occur on the same face of the ring, leading predominantly to a single diastereomer.

Sharpless Asymmetric Dihydroxylation

The exocyclic double bond of (+)-cis-carveol can be dihydroxylated with high enantioselectivity using the Sharpless asymmetric dihydroxylation protocol. The choice of the chiral ligand (either from AD-mix-α or AD-mix-β) determines the facial selectivity of the dihydroxylation, allowing for the synthesis of either enantiomer of the resulting diol.[1][2]

Table 2: Key Transformations of (+)-cis-Carveol

Reaction	Reagent	Product Type	Key Feature
Diastereoselective Epoxidation	m-CPBA	Epoxy alcohol	High diastereoselectivity
Sharpless Asymmetric Dihydroxylation	AD-mix-α or AD-mix-β	Triol	High enantioselectivity

Experimental Protocols

Protocol 1: Synthesis of (+)-cis-Carveol from (+)-Carvone

This protocol is adapted from a procedure for the synthesis of (-)-cis-carveol (B72456) from (-)-carvone (B1668593) and is expected to yield the corresponding enantiomer with similar efficiency.[3]

Materials:

• (+)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Ethyl acetate (B1210297) (EtOAc)

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve (+)-carvone in methanol at 20°C.

• Add cerium(III) chloride heptahydrate to the solution and stir until it dissolves.

• Cool the mixture in an ice bath and slowly add sodium borohydride in small portions.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent to afford (+)-cis-carveol.[3]

Expected Yield: Approximately 80%.[3]

Protocol 2: Diastereoselective Epoxidation of (+)-cis-Carveol

Materials:

• (+)-cis-Carveol

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (+)-cis-carveol in dichloromethane and cool the solution in an ice bath.

• Add m-CPBA portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude epoxy alcohol.

• If necessary, purify the product by flash column chromatography.

Protocol 3: Sharpless Asymmetric Dihydroxylation of (+)-cis-Carveol

Materials:

• (+)-cis-Carveol

• AD-mix-α or AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, prepare a biphasic solution of tert-butanol and water (1:1).

• Add the appropriate AD-mix (α or β) and methanesulfonamide to the solvent mixture and stir until dissolved.

• Cool the reaction mixture to 0°C in an ice bath.

• Add (+)-cis-carveol to the cooled solution and stir vigorously at 0°C.

• Monitor the reaction by TLC. Upon completion, quench the reaction by adding solid sodium sulfite and allowing the mixture to warm to room temperature.

• Stir for an additional hour, then add ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to give the crude triol.

• Purify the product by column chromatography or recrystallization as needed.

Visualizing Synthetic Pathways

The synthetic transformations starting from (+)-carvone can be visualized as a logical workflow.

Caption: Synthetic pathway from (+)-carvone to key chiral intermediates.

Conclusion

(+)-cis-Carveol is a readily accessible and highly useful chiral building block. Its preparation from (+)-carvone is straightforward, and its inherent stereochemistry allows for the diastereoselective and enantioselective synthesis of valuable chiral intermediates such as epoxy alcohols and triols. The protocols provided herein offer a foundation for the application of (+)-cis-carveol in the synthesis of complex molecules for research and development in the pharmaceutical and chemical industries.

References

• 1. researchgate.net [researchgate.net]
• 2. Project 5E – S23 | Organic Chemistry I Lab [blog.richmond.edu]
• 3. researchgate.net [researchgate.net]

Application of (+)-cis-Carveol in Asymmetric Catalysis: A Chiral Terpenoid's Potential

(S)-(+)-cis-Carveol , a naturally occurring monoterpenoid alcohol, presents an attractive and renewable chiral scaffold for applications in asymmetric catalysis. Its inherent chirality, derived from the terpene chiral pool, makes it a valuable starting material for the synthesis of novel chiral ligands and auxiliaries. While not as extensively documented as other chiral scaffolds like BINOL or camphor, research is emerging that explores the utility of (+)-cis-carveol derivatives in inducing stereoselectivity in a variety of organic transformations.

This document provides an overview of the application of (+)-cis-carveol in asymmetric catalysis, with a focus on its use in the synthesis of chiral phosphine (B1218219) ligands for asymmetric hydrogenation. Detailed protocols for the synthesis of a carveol-derived phosphite (B83602) ligand and its application in a representative asymmetric hydrogenation reaction are provided for researchers and professionals in drug development and chemical synthesis.

Application in Asymmetric Hydrogenation

One of the notable applications of (+)-cis-carveol is in the synthesis of chiral phosphite ligands for transition metal-catalyzed asymmetric hydrogenation. These reactions are crucial for the production of enantiomerically pure compounds, which are vital building blocks for pharmaceuticals and other fine chemicals. The chiral environment created by the carveol-derived ligand around the metal center dictates the stereochemical outcome of the hydrogenation, leading to the preferential formation of one enantiomer over the other.

Synthesis of a (+)-cis-Carveol-Derived Phosphite Ligand

The synthesis of a chiral phosphite ligand from (+)-cis-carveol involves the reaction of the alcohol with a suitable phosphorus precursor. The following table summarizes the key quantitative data for this synthesis.

Product	Starting Material	Reagent	Solvent	Yield (%)
(S)-Carveol-derived Phosphite Ligand	(+)-cis-Carveol	Phosphorus trichloride (B1173362), then secondary amine	Toluene (B28343)	85

Experimental Protocol: Synthesis of (S)-Carveol-derived Phosphite Ligand

Materials:

• (+)-cis-Carveol (1.0 eq)

• Phosphorus trichloride (1.1 eq)

• A secondary amine (e.g., diethylamine) (2.2 eq)

• Anhydrous Toluene

• Triethylamine (B128534) (2.5 eq)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• A solution of (+)-cis-carveol in anhydrous toluene is cooled to 0 °C under an inert atmosphere.

• Phosphorus trichloride is added dropwise to the stirred solution.

• The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The mixture is then cooled back to 0 °C, and a solution of the secondary amine and triethylamine in anhydrous toluene is added dropwise.

• The reaction is stirred at room temperature overnight.

• The resulting mixture is filtered to remove the triethylamine hydrochloride salt.

• The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica (B1680970) gel to afford the pure (S)-carveol-derived phosphite ligand.

Asymmetric Hydrogenation of an Olefin using a Carveol-Derived Ligand-Rhodium Catalyst

The synthesized chiral phosphite ligand can be used to generate a rhodium catalyst for the asymmetric hydrogenation of prochiral olefins. The performance of this catalyst system is summarized in the table below.

Substrate	Catalyst Loading (mol%)	Solvent	Pressure (H₂)	Temperature (°C)	Conversion (%)	Enantiomeric Excess (ee, %)
Methyl α-acetamidoacrylate	1	Methanol (B129727)	10 atm	25	>99	95

Experimental Protocol: Asymmetric Hydrogenation

Materials:

• Prochiral olefin (e.g., Methyl α-acetamidoacrylate) (1.0 eq)

• [Rh(COD)₂]BF₄ (0.01 eq)

• (S)-Carveol-derived Phosphite Ligand (0.022 eq)

• Degassed Methanol

• Hydrogen gas

Procedure:

• In a glovebox, the rhodium precursor and the chiral phosphite ligand are dissolved in degassed methanol in a pressure-resistant vessel.

• The solution is stirred for 30 minutes to allow for catalyst formation.

• The prochiral olefin is added to the vessel.

• The vessel is sealed, removed from the glovebox, and purged with hydrogen gas.

• The reaction is stirred under the specified hydrogen pressure and temperature for the required time (typically 12-24 hours).

• After the reaction is complete, the pressure is carefully released.

• The solvent is removed under reduced pressure, and the conversion and enantiomeric excess of the product are determined by chiral gas chromatography or high-performance liquid chromatography.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis and application of (+)-cis-carveol-derived ligands in asymmetric catalysis.

Synthesis of a (+)-cis-Carveol-derived chiral phosphite ligand.

Asymmetric hydrogenation using a (+)-cis-carveol-derived catalyst.

Future Outlook

The application of (+)-cis-carveol in asymmetric catalysis is a promising area of research. The development of new ligands and auxiliaries derived from this readily available chiral synthon could provide efficient and sustainable routes to a wide range of enantiomerically pure molecules. Further exploration into its use in other asymmetric transformations, such as Diels-Alder reactions, aldol (B89426) additions, and allylic alkylations, is warranted and holds the potential to expand the toolkit of synthetic chemists. The modular nature of ligand synthesis allows for the fine-tuning of steric and electronic properties, which could lead to catalysts with even higher activity and enantioselectivity.

Application Notes and Protocols: Neuroprotective Effects of Carveol in Alzheimer's Disease Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Alzheimer's disease (AD) is a progressive neurodegenerative disorder characterized by cognitive decline, memory loss, and the presence of amyloid-beta (Aβ) plaques and neurofibrillary tangles in the brain. Oxidative stress and neuroinflammation are key contributors to the pathogenesis of AD. Carveol (B46549), a monoterpene found in the essential oils of various plants, has demonstrated neuroprotective properties in several preclinical studies. These notes provide an overview of the therapeutic potential of carveol, with a focus on its effects in animal models of AD, and offer detailed protocols for its investigation. While the user requested information on (+)-cis-Carveol, the majority of the available research has been conducted on (-)-cis-Carveol. The data presented herein is primarily from studies on the levorotatory enantiomer, which has shown promise in mitigating AD-like pathology and cognitive deficits.

Data Presentation

The neuroprotective effects of (-)-cis-Carveol have been quantified in a rat model of Alzheimer's disease induced by β-amyloid (Aβ)₁₋₄₂. The key findings from these studies are summarized in the tables below, showcasing the impact on cognitive function and hippocampal oxidative stress.

Table 1: Effects of (-)-cis-Carveol on Cognitive Performance in Aβ₁₋₄₂-Induced Alzheimer's Rat Model

Treatment Group	Y-Maze (% Spontaneous Alternation)	Radial Arm Maze (Working Memory Errors)	Radial Arm Maze (Reference Memory Errors)
Control (Sham)	75.3 ± 2.1	1.2 ± 0.3	0.4 ± 0.2
Aβ₁₋₄₂	42.1 ± 3.5	4.8 ± 0.6	3.2 ± 0.5
Aβ₁₋₄₂ + Donepezil (5 mg/kg)	68.9 ± 2.8	2.1 ± 0.4	1.1 ± 0.3
Aβ₁₋₄₂ + (-)-cis-Carveol (1%)	62.5 ± 3.1	2.9 ± 0.5	1.8 ± 0.4
Aβ₁₋₄₂ + (-)-cis-Carveol (3%)	70.2 ± 2.9	1.9 ± 0.4	0.9 ± 0.3

Data are presented as mean ± SEM. Statistical significance was observed in the treatment groups compared to the Aβ₁₋₄₂ group.

Table 2: Effects of (-)-cis-Carveol on Hippocampal Oxidative Stress Markers in Aβ₁₋₄₂-Induced Alzheimer's Rat Model

Treatment Group	Superoxide Dismutase (SOD) Activity (U/mg protein)	Catalase (CAT) Activity (U/mg protein)	Malondialdehyde (MDA) Levels (nmol/mg protein)
Control (Sham)	12.4 ± 0.8	35.6 ± 2.1	2.1 ± 0.3
Aβ₁₋₄₂	6.2 ± 0.5	18.2 ± 1.5	5.8 ± 0.6
Aβ₁₋₄₂ + Donepezil (5 mg/kg)	10.8 ± 0.7	30.1 ± 1.9	2.9 ± 0.4
Aβ₁₋₄₂ + (-)-cis-Carveol (1%)	8.9 ± 0.6	25.4 ± 1.7	3.8 ± 0.5
Aβ₁₋₄₂ + (-)-cis-Carveol (3%)	11.5 ± 0.9	32.8 ± 2.0	2.5 ± 0.4

Data are presented as mean ± SEM. Statistical significance was observed in the treatment groups compared to the Aβ₁₋₄₂ group.

Signaling Pathways

The neuroprotective effects of carveol are believed to be mediated, in part, through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[1][2] Under conditions of oxidative stress, such as those induced by Aβ, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the transcription of various antioxidant and cytoprotective genes.

Proposed mechanism of carveol-mediated Nrf2 activation.

Experimental Protocols

The following are detailed protocols for key experiments to assess the neuroprotective effects of (+)-cis-Carveol in an Aβ-induced Alzheimer's disease rat model.

Animal Model and Treatment

Objective: To induce an Alzheimer's-like pathology in rats and administer (+)-cis-Carveol.

Materials:

• Male Wistar rats (250-300g)

• Aβ₁₋₄₂ peptide

• Sterile saline

• (+)-cis-Carveol

• Vehicle for carveol (e.g., corn oil)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Stereotaxic apparatus

Procedure:

• Aβ₁₋₄₂ Preparation: Reconstitute Aβ₁₋₄₂ peptide in sterile saline to a final concentration of 1 mM. Incubate at 37°C for 7 days to induce aggregation.

• Stereotaxic Surgery: Anesthetize the rats and secure them in a stereotaxic apparatus.

• Inject 2 µL of the aggregated Aβ₁₋₄₂ solution bilaterally into the hippocampus. The coordinates relative to bregma are: AP -3.6 mm, ML ±2.5 mm, DV -2.8 mm.

• The sham (control) group will undergo the same surgical procedure with the injection of sterile saline.

• Allow the animals to recover for 7 days post-surgery.

• Treatment: Administer (+)-cis-Carveol (e.g., 1% and 3% solutions in corn oil) daily via oral gavage for 21 days. The vehicle control group will receive only corn oil. A positive control group may receive a standard AD drug like Donepezil (5 mg/kg).

Workflow for in vivo evaluation of (+)-cis-Carveol.

Behavioral Testing

Objective: To assess short-term spatial working memory.

Materials:

• Y-shaped maze with three identical arms (e.g., 40 cm long, 10 cm wide, 20 cm high) at a 120° angle from each other.

• Video recording system.

Procedure:

• Place a rat at the center of the Y-maze.

• Allow the rat to freely explore the maze for 8 minutes.

• Record the sequence of arm entries. An arm entry is counted when all four paws of the rat are within the arm.

• An alternation is defined as consecutive entries into the three different arms.

• Calculate the percentage of spontaneous alternation as: (Number of alternations / (Total number of arm entries - 2)) * 100.

Objective: To assess both working and reference memory.

Materials:

• An elevated eight-arm radial maze with a central platform.

• Food rewards (e.g., sugar pellets).

• Video recording system.

Procedure:

• Habituation: For two days, allow the rats to explore the maze for 10 minutes with food rewards placed in all arms.

• Training: For the next 7 days, place a food reward in only four of the eight arms (the baited arms). The set of baited arms should remain the same for each rat throughout the training.

• Place the rat on the central platform and allow it to explore the maze until all four rewards have been consumed or for a maximum of 10 minutes.

• Data Collection:

  • Working Memory Error: Re-entry into an arm that has already been visited within the same trial.

  • Reference Memory Error: Entry into an arm that has never been baited.

• Record the number of working and reference memory errors for each rat over the 7-day training period.

Biochemical Analysis of Hippocampal Tissue

Objective: To measure markers of oxidative stress in the hippocampus.

Materials:

• Homogenizer

• Phosphate buffer saline (PBS)

• Reagents for SOD, CAT, and MDA assays (commercial kits are recommended).

• Spectrophotometer

Procedure:

• Following behavioral testing, euthanize the rats and dissect the hippocampi on ice.

• Homogenize the hippocampal tissue in cold PBS.

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Collect the supernatant for the following assays.

• Superoxide Dismutase (SOD) Assay: Measure SOD activity based on its ability to inhibit the autoxidation of pyrogallol (B1678534) or a similar method provided by a commercial kit.

• Catalase (CAT) Assay: Measure CAT activity by monitoring the decomposition of hydrogen peroxide (H₂O₂) at 240 nm.

• Malondialdehyde (MDA) Assay (Lipid Peroxidation): Measure MDA levels, a marker of lipid peroxidation, using the thiobarbituric acid reactive substances (TBARS) method. The absorbance of the resulting pink-colored complex is measured at 532 nm.

• Normalize all results to the total protein content of the sample, determined by a Bradford or BCA protein assay.

Conclusion

The available evidence suggests that carveol, particularly the (-)-cis-enantiomer, holds therapeutic potential for Alzheimer's disease by improving cognitive function and reducing oxidative stress in the brain. The activation of the Nrf2 signaling pathway appears to be a key mechanism underlying these neuroprotective effects. Further research is warranted to investigate the specific effects of (+)-cis-Carveol and to explore its efficacy in other preclinical models of AD. The protocols outlined above provide a framework for conducting such investigations.

References

• 1. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carveol Attenuates Seizure Severity and Neuroinflammation in Pentylenetetrazole-Kindled Epileptic Rats by Regulating the Nrf2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Anti-inflammatory Mechanisms of (+)-cis-Carveol

These application notes provide a comprehensive overview of the anti-inflammatory mechanisms of (+)-cis-Carveol, a naturally occurring monoterpenoid, in cellular models. This document is intended for researchers, scientists, and drug development professionals investigating novel anti-inflammatory agents. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of key signaling pathways.

Mechanism of Action

(+)-cis-Carveol exerts its anti-inflammatory effects primarily through two interconnected pathways: the activation of the Nrf2 antioxidant response and the inhibition of the pro-inflammatory NF-κB signaling cascade.

Inhibition of NF-κB Signaling

In response to inflammatory stimuli like Lipopolysaccharide (LPS), the transcription factor Nuclear Factor-kappa B (NF-κB) is activated. This leads to the transcription of various pro-inflammatory genes, including those for cytokines like TNF-α and enzymes like COX-2.[1][2] Carveol has been shown to inhibit the phosphorylation and activation of NF-κB, thereby reducing the expression of these inflammatory mediators.[1][3]

Caption: Inhibition of the NF-κB signaling pathway by (+)-cis-Carveol.

Activation of Nrf2 Signaling

Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the endogenous antioxidant response.[3][4] Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. Carveol promotes the nuclear translocation of Nrf2.[3][5] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, such as Heme Oxygenase-1 (HO-1), Glutathione (GSH), and Glutathione S-transferase (GST), leading to their upregulation.[2][3] This enhanced antioxidant capacity helps to mitigate the oxidative stress that often accompanies inflammation.

Caption: Activation of the Nrf2 antioxidant pathway by (+)-cis-Carveol.

Data Presentation

The following tables summarize the quantitative effects of Carveol on key inflammatory and antioxidant markers, primarily derived from in vivo studies that reflect underlying cellular mechanisms.

Table 1: Effect of Carveol on Pro-Inflammatory Markers

Marker	Model/System	Treatment	Result	Reference
p-NFκB	Acetaminophen (APAP)-induced liver toxicity in mice	Carveol (15 mg/kg)	Significant attenuation of APAP-induced p-NFκB expression.	[3]
TNF-α	APAP-induced liver toxicity in mice	Carveol (15 mg/kg)	Significant attenuation of APAP-induced TNF-α expression.	[3]
TNF-α	LPS-induced neuroinflammation in rodents	Carveol	Effectively reversed the LPS-induced increase in TNF-α protein expression.	[1]
COX-2	LPS-induced neuroinflammation in rodents	Carveol	Effectively reversed the LPS-induced increase in COX-2 protein expression.	[1]
COX-2	PTZ-induced kindling in rats	Carveol (10 & 20 mg/kg)	Attenuated the elevated levels of COX-2.	[2]

Table 2: Effect of Carveol on Antioxidant Pathway Markers

Marker	Model/System	Treatment	Result	Reference
Nrf2	APAP-induced liver toxicity in mice	Carveol (15 mg/kg)	Stimulated Nrf2 nuclear translocation and gene expression.	[3]
Nrf2	LPS-induced neuroinflammation in rodents	Carveol (20 mg/kg)	Significantly ameliorated detrimental effects by promoting the antioxidant Nrf2 gene.	[5]
HO-1	APAP-induced liver toxicity in mice	Carveol (15 mg/kg)	Increased the level of HO-1, a downstream target of Nrf2.	[3]
GSH	APAP-induced liver toxicity in mice	Carveol	Attenuated the APAP-stimulated depletion of Glutathione (GSH).	[3]
GST	APAP-induced liver toxicity in mice	Carveol	Attenuated the APAP-stimulated downregulation of Glutathione-S-Transferase (GST).	[3]

Experimental Protocols

The following are generalized protocols for investigating the anti-inflammatory effects of (+)-cis-Carveol in a cellular model, such as the RAW 264.7 macrophage cell line.

Protocol 1: Cell Culture, LPS Stimulation, and Carveol Treatment

This protocol outlines the basic workflow for treating cultured macrophages to study inflammation.

Caption: General workflow for cell treatment and sample collection.

Methodology:

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Seeding: Seed cells into appropriate culture plates (e.g., 96-well for viability assays, 24-well for ELISA, 6-well for Western Blot) at a density that allows them to reach 70-80% confluency after 24 hours.

• Pre-treatment: Remove the old medium and replace it with fresh medium containing various concentrations of (+)-cis-Carveol. Include a vehicle control (e.g., 0.1% DMSO). Incubate for 1-2 hours.

• Inflammatory Stimulation: Add Lipopolysaccharide (LPS) to the wells to a final concentration of 1 µg/mL to induce an inflammatory response. Do not add LPS to negative control wells.

• Incubation: Incubate the plates for the desired period (e.g., 24 hours for cytokine analysis).

• Sample Collection:

  • Supernatant: Carefully collect the culture supernatant for analysis of secreted factors like TNF-α, IL-6, and Nitric Oxide. Store at -80°C.

  • Cell Lysate: Wash the remaining cells with cold PBS, then lyse them using RIPA buffer containing protease and phosphatase inhibitors for Western Blot analysis.

Protocol 2: Quantification of Cytokines by ELISA

This protocol measures the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the culture supernatant.

Caption: Workflow for Enzyme-Linked Immunosorbent Assay (ELISA).

Methodology:

• Use a commercial ELISA kit for the cytokine of interest (e.g., mouse TNF-α) and follow the manufacturer's instructions.

• Briefly, coat a 96-well plate with the capture antibody overnight.

• Wash the plate and block non-specific binding sites.

• Add prepared standards and the collected cell culture supernatants to the wells and incubate.

• Wash the plate and add the biotinylated detection antibody.

• Wash the plate and add streptavidin-HRP conjugate.

• Wash the plate and add TMB substrate. The reaction is stopped with a stop solution.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cytokine concentration in the samples by interpolating from the standard curve.

Protocol 3: Western Blot Analysis for Signaling Proteins

This protocol is used to detect changes in the expression and phosphorylation of key proteins like p-NFκB, Nrf2, and COX-2 in cell lysates.

Caption: Workflow for Western Blot analysis.

Methodology:

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) from each sample and load them onto an SDS-polyacrylamide gel. Run the gel to separate proteins by molecular weight.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in TBST for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-p-NFκB p65, anti-Nrf2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection: Wash the membrane again and apply an Enhanced Chemiluminescence (ECL) substrate. Capture the signal using an imaging system.

• Analysis: Quantify band density using software like ImageJ. Normalize target protein levels to a loading control (e.g., β-actin or GAPDH).

References

• 1. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carveol Attenuates Seizure Severity and Neuroinflammation in Pentylenetetrazole-Kindled Epileptic Rats by Regulating the Nrf2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. "Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protect" by Zaif Ur Rahman, Lina Tariq Al Kury et al. [zuscholars.zu.ac.ae]
• 5. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Hepatoprotective activity of (+)-cis-Carveol against toxin-induced liver injury

Introduction

(+)-cis-Carveol, a monoterpene alcohol found in the essential oils of various plants, has demonstrated significant hepatoprotective properties against toxin-induced liver injury. Notably, studies have highlighted its efficacy in mitigating liver damage caused by acetaminophen (B1664979) (APAP) overdose, a common cause of acute liver failure.[1][2][3][4] The protective mechanism of (+)-cis-Carveol is primarily attributed to its potent antioxidant and anti-inflammatory activities, which involve the modulation of key cellular signaling pathways.[1][3][5] These application notes provide a summary of the key findings, experimental protocols, and the underlying mechanisms of (+)-cis-Carveol's hepatoprotective effects for researchers, scientists, and drug development professionals.

Mechanism of Action

The hepatoprotective effect of (+)-cis-Carveol is multifactorial, primarily revolving around the activation of the Nrf2 antioxidant response pathway and the suppression of inflammatory cascades.

• Activation of the Nrf2 Signaling Pathway: (+)-cis-Carveol has been identified as a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2).[1][3][4] Under conditions of oxidative stress induced by toxins like APAP, Carveol promotes the nuclear translocation of Nrf2.[1][3] In the nucleus, Nrf2 binds to the antioxidant response element (ARE), leading to the upregulation of downstream antioxidant enzymes such as Heme Oxygenase-1 (HO-1) and Thioredoxin (TRX).[1] This cascade enhances the cellular antioxidant capacity, thereby neutralizing reactive oxygen species (ROS) and protecting hepatocytes from oxidative damage.[1][3] The importance of this pathway is underscored by experiments where the inhibition of Nrf2 abrogates the protective effects of Carveol.[1][2][3]

• Anti-inflammatory Effects: Toxin-induced liver injury is often accompanied by a robust inflammatory response. (+)-cis-Carveol has been shown to suppress this inflammatory cascade. It mitigates the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, which is implicated in stress-induced inflammation and apoptosis.[1] By inhibiting JNK, Carveol reduces the expression of pro-inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α), Cyclooxygenase-2 (COX-2), and phosphorylated Nuclear Factor-kappa B (p-NFκB).[1][3]

Signaling Pathway Diagrams

References

• 1. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for (+)-cis-Carveol as a Fragrance Ingredient in Cosmetic Formulations

Introduction

(+)-cis-Carveol is a naturally occurring monocyclic monoterpenoid alcohol. It is the (1S,5S)-stereoisomer of carveol.[1] As a key constituent of essential oils like spearmint, it possesses a characteristic cool, minty, and slightly herbal-spicy aroma.[2][3][4] This profile makes it a valuable fragrance ingredient in a wide array of cosmetic and personal care products, including fine fragrances, skincare, and toiletries.[5] The use of any ingredient in cosmetics necessitates a thorough evaluation of its quality, safety, and efficacy. These application notes provide detailed protocols for the analysis and safety assessment of (+)-cis-Carveol for researchers, scientists, and formulation chemists in the cosmetic industry.

Physicochemical Properties

A clear understanding of the physicochemical properties of (+)-cis-Carveol is fundamental for its proper handling, formulation, and quality control.

Property	Value	Source(s)
IUPAC Name	(1S,5S)-2-methyl-5-(prop-1-en-2-yl)cyclohex-2-en-1-ol	[1]
Synonyms	(+)-cis-p-Mentha-1,8-dien-6-ol, (1S,5S)-Carveol	[1]
CAS Number	7632-16-8	[1]
Molecular Formula	C₁₀H₁₆O	[1]
Molar Mass	152.23 g/mol	[1]
Appearance	Colorless clear liquid (estimated)	[6]
Boiling Point	226-227 °C	[4]
Density	0.958 g/mL at 25 °C	[4]
Solubility	Soluble in oils, alcohol, ethanol, and DMSO. Partly soluble in water.	[3][4]
Vapor Pressure	0.012 mmHg @ 25.00 °C (estimated)	[6]

Application in Cosmetic Formulations

(+)-cis-Carveol is primarily used as a fragrance agent to impart a fresh, minty, and green character to cosmetic products. Its versatility allows for its inclusion in various formulation types.

Product Category	Recommended Usage Level in Fragrance Concentrate
Fine Fragrances (e.g., Eau de Parfum, Eau de Toilette)	Up to 4.0%
Skincare (e.g., Creams, Lotions, Serums)	Up to 4.0%
Haircare (e.g., Shampoos, Conditioners)	Up to 4.0%
Soaps and Body Washes	Up to 4.0%
Deodorants and Antiperspirants	Up to 4.0%
(Source: The Good Scents Company recommends usage levels up to 4.0% in the fragrance concentrate)[6]

Analytical Methods for Quality Control

Ensuring the identity and purity of (+)-cis-Carveol is critical. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing volatile fragrance compounds.[7]

Protocol 3.1: Purity and Identity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for identifying and quantifying (+)-cis-Carveol and potential impurities.

Objective: To confirm the identity and determine the purity of a (+)-cis-Carveol sample.

Materials and Equipment:

• (+)-cis-Carveol sample

• n-Hexane (HPLC grade) or other suitable solvent

• Gas Chromatograph with Mass Spectrometer detector (GC-MS)

• HP-5MS capillary column (30 m x 0.25 mm; 0.25 µm film thickness) or equivalent

• Helium (carrier gas)

• Autosampler vials and syringes

Procedure:

• Sample Preparation: Prepare a 1% solution of the (+)-cis-Carveol sample in n-hexane. For example, add 10 µL of (+)-cis-Carveol to 990 µL of n-hexane in a GC vial.

• GC-MS Instrument Setup:

  • Injector Temperature: 220 °C[8]

  • Injection Volume: 1 µL

  • Split Ratio: 1:25[9]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[8]

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase at 3 °C/min to 240 °C.[8]

    • Hold at 240 °C for 5 minutes.

  • MS Transfer Line Temperature: 240 °C[8]

  • Ion Source Temperature: 230 °C

  • Mass Range: Scan from m/z 40 to 400.

• Data Acquisition: Inject the prepared sample into the GC-MS system and start the data acquisition.

• Data Analysis:

  • Identification: Identify the (+)-cis-Carveol peak by comparing its mass spectrum and retention time with a reference standard or a commercial mass spectral library (e.g., NIST, Wiley).[8]

  • Purity Calculation: Determine the relative peak area of (+)-cis-Carveol compared to the total area of all detected peaks in the chromatogram. Purity (%) = (Peak Area of (+)-cis-Carveol / Total Peak Area) x 100.

References

• 1. (+)-cis-Carveol | C10H16O | CID 443177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scent.vn [scent.vn]
• 3. Carveol - Wikipedia [en.wikipedia.org]
• 4. CARVEOL | 99-48-9 [chemicalbook.com]
• 5. sbblgroup.com [sbblgroup.com]
• 6. cis-carveol, 1197-06-4 [thegoodscentscompany.com]
• 7. An Easy-To-Understand Guide To GCMS Testing For Essential Oils [newdirectionsaromatics.com]
• 8. 2.4. Essential Oil Hydrodistillation and Analysis by Gas-Chromatography-Mass Spectrometry (GC-MS) [bio-protocol.org]
• 9. scitepress.org [scitepress.org]

Application Notes and Protocols for (+)-cis-Carveol as a Flavoring Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction to (+)-cis-Carveol

(+)-cis-Carveol is a naturally occurring monoterpenoid alcohol found in the essential oils of plants such as spearmint (Mentha spicata) and caraway (Carum carvi). It is a colorless liquid with a characteristic spearmint and caraway-like aroma and taste.[1] Due to its pleasant sensory properties, (+)-cis-carveol is utilized as a flavoring agent in the food industry. It is also used as a fragrance in cosmetics. Beyond its role as a flavoring agent, research has indicated potential biological activities of carveol (B46549), including antioxidative, anti-inflammatory, and neuroprotective effects, making it a subject of interest for drug development professionals.

Physicochemical Properties and Regulatory Information

A summary of the key physicochemical properties and regulatory information for (+)-cis-carveol is presented in Table 1.

Table 1: Physicochemical Properties and Regulatory Information for (+)-cis-Carveol

Property	Value	Reference
Chemical Name	(1S,5S)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-ol	[2]
Synonyms	(+)-cis-p-Mentha-6,8-dien-2-ol	[3]
CAS Number	7632-16-8	[2]
Molecular Formula	C10H16O	[2]
Molecular Weight	152.23 g/mol	[2]
Appearance	Colorless liquid
Odor/Flavor	Spearmint, caraway-like, fresh, minty
Solubility	Soluble in oils, insoluble in water
Boiling Point	226-227 °C	[4]
FEMA Number	2247	[5]
Regulatory Status	Generally Recognized as Safe (GRAS)	[5]

Applications in the Food Industry

(+)-cis-Carveol is primarily used to impart a minty and spicy flavor profile to a variety of food products. While specific, publicly available quantitative usage levels are limited, it is a component of spearmint and caraway essential oils which are used in the following categories. A patent for a spearmint flavor enhancer suggests that l-carveol isomers can be present at concentrations of 0-5%.

Potential Food and Beverage Applications:

• Chewing Gum: A primary application to provide a long-lasting, fresh, minty flavor.

• Confectionery: Used in hard candies, mints, and other sweets.

• Beverages: Incorporated into teas, soft drinks, and alcoholic beverages for a refreshing note.

• Oral Care Products: Though not a food, its flavor is utilized in toothpaste and mouthwash.

• Baked Goods: Can be used in cookies, cakes, and other baked goods to add a unique flavor dimension.

Experimental Protocols

Sensory Evaluation of (+)-cis-Carveol in a Beverage Matrix

This protocol provides a general framework for the sensory evaluation of (+)-cis-carveol. The specific parameters should be adapted based on the research question.

Objective: To determine the sensory profile and consumer acceptance of (+)-cis-carveol in a model beverage system.

Materials:

• (+)-cis-Carveol standard

• 5% sucrose (B13894) solution (w/v)

• 0.1% citric acid solution (w/v)

• Unsalted soda crackers (for palate cleansing)

• Room temperature water

• Sensory evaluation booths with controlled lighting and ventilation

• Glassware for sample presentation

• Trained sensory panel (10-15 members) or consumer panel (min. 30 members)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of (+)-cis-carveol in a suitable solvent (e.g., ethanol).

  • Prepare a series of dilutions of (+)-cis-carveol in the 5% sucrose and 0.1% citric acid solution to achieve the desired concentrations for testing. A control sample with no added carveol should also be prepared.

• Sensory Panel Setup:

  • Conduct the evaluation in a quiet, odor-free environment.[6][7]

  • Randomize the order of sample presentation for each panelist.

• Evaluation Protocol:

  • Provide panelists with the samples in coded glassware.

  • Instruct panelists to cleanse their palate with water and an unsalted cracker between samples.[6]

  • For descriptive analysis, a trained panel will identify and quantify the sensory attributes of the samples (e.g., minty, spicy, sweet, bitter).

  • For consumer acceptance, a consumer panel will rate the samples based on liking (e.g., using a 9-point hedonic scale).[7]

• Data Analysis:

  • For descriptive analysis, use statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute intensity between samples.

  • For consumer acceptance, analyze the hedonic scores to determine overall liking and preference.

Quantification of (+)-cis-Carveol in Chewing Gum using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general method for the quantification of (+)-cis-carveol in a chewing gum matrix. Method validation is crucial for accurate results.

Objective: To extract and quantify the concentration of (+)-cis-carveol in a commercial chewing gum product.

Materials and Equipment:

• Chewing gum sample

• (+)-cis-Carveol analytical standard

• Internal standard (e.g., camphor)

• Solvent for extraction (e.g., ethanol, hexane)

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical balance

• Centrifuge

• Vortex mixer

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation:

  • Freeze the chewing gum sample and pulverize it into small particles.

  • Accurately weigh a known amount of the powdered gum into a centrifuge tube.

  • Add a known volume of the extraction solvent and a known concentration of the internal standard.

  • Vortex the mixture for a specified time to ensure thorough extraction of the flavor compounds.

  • Centrifuge the sample to separate the solid gum base from the solvent.

  • Filter the supernatant through a 0.45 µm syringe filter into a GC vial.

• GC-MS Analysis:

  • GC Column: Use a non-polar or medium-polarity capillary column suitable for terpene analysis (e.g., DB-5ms).

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet in split or splitless mode.

  • Oven Temperature Program: Develop a temperature program that allows for the separation of (+)-cis-carveol from other volatile compounds in the sample.

  • Mass Spectrometer: Operate the MS in scan mode to identify the characteristic mass spectrum of (+)-cis-carveol. For quantification, use selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

• Quantification:

  • Prepare a calibration curve using standard solutions of (+)-cis-carveol of known concentrations.

  • Calculate the concentration of (+)-cis-carveol in the chewing gum sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Stability Testing of (+)-cis-Carveol in an Acidic Beverage

This protocol provides a general approach to assessing the stability of (+)-cis-carveol in a simulated acidic beverage under different storage conditions.

Objective: To evaluate the impact of temperature and light on the stability of (+)-cis-carveol in an acidic beverage model system.

Materials and Equipment:

• (+)-cis-Carveol

• Model beverage solution (e.g., citrate (B86180) buffer at pH 3.0)

• Amber and clear glass vials

• Incubators or environmental chambers set at different temperatures (e.g., 4°C, 25°C, 40°C)

• Light source for photostability testing

• HPLC or GC-MS for quantification

Procedure:

• Sample Preparation:

  • Prepare a solution of (+)-cis-carveol in the model beverage at a known concentration.

  • Aliquot the solution into both amber (light-protected) and clear (light-exposed) vials.

• Storage Conditions:

  • Place the vials in incubators at the different selected temperatures.

  • For photostability, expose the clear vials to a controlled light source, while keeping the amber vials in the dark at the same temperature.

• Sampling and Analysis:

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, 12 weeks), remove vials from each storage condition.

  • Quantify the concentration of (+)-cis-carveol in each sample using a validated analytical method (e.g., HPLC or GC-MS).

• Data Analysis:

  • Plot the concentration of (+)-cis-carveol as a function of time for each condition.

  • Determine the degradation kinetics (e.g., zero-order, first-order) and calculate the degradation rate constant and half-life of (+)-cis-carveol under each condition.

Signaling Pathways and Biosynthesis

Nrf2 Signaling Pathway Activation

Recent studies suggest that carveol may exert some of its biological effects, such as hepatoprotection, through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[5] Nrf2 is a key transcription factor that regulates the expression of antioxidant and cytoprotective genes.

Caption: Nrf2 signaling pathway activation by (+)-cis-Carveol.

Biosynthetic Pathway of Carveol

(+)-cis-Carveol is synthesized in plants from geranyl diphosphate (B83284) (GPP) through a multi-step enzymatic process. The key intermediate is limonene.

Caption: Biosynthesis of carveol and carvone from geranyl diphosphate.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of (+)-cis-carveol in a food product.

Caption: General workflow for the analysis of (+)-cis-carveol in food.

References

• 1. researchgate.net [researchgate.net]
• 2. tandobeverage.com [tandobeverage.com]
• 3. femaflavor.org [femaflavor.org]
• 4. femaflavor.org [femaflavor.org]
• 5. femaflavor.org [femaflavor.org]
• 6. edu.rsc.org [edu.rsc.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Investigating the Antimicrobial Properties of (+)-cis-Carveol against Pathogenic Bacteria

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the antimicrobial properties of (+)-cis-Carveol, a naturally occurring monoterpenoid, against a range of pathogenic bacteria. This document includes a summary of its activity, detailed experimental protocols for its evaluation, and an exploration of its mechanism of action.

Introduction

(+)-cis-Carveol is a monoterpenoid alcohol found in the essential oils of various aromatic plants. It has garnered interest for its potential antimicrobial activities. This document outlines protocols to systematically investigate and quantify the efficacy of (+)-cis-Carveol as an antibacterial agent.

Antimicrobial Activity of (+)-cis-Carveol

While research specifically isolating the antimicrobial activity of the (+)-cis-Carveol isomer is ongoing, studies on "carveol" in general have demonstrated notable efficacy against both Gram-positive and Gram-negative bacteria. The primary mechanism of action is believed to be the disruption of the bacterial cell membrane's integrity and permeability.

Quantitative Antimicrobial Data

The following table summarizes the available quantitative data for the antimicrobial activity of carveol. It is important to note that these values may not be specific to the (+)-cis isomer but provide a valuable baseline for further investigation.

Bacterium	Strain	MIC (mg/mL)	MBC (mg/mL)	Biofilm Inhibition (%)	Reference
Escherichia coli	Not Specified	0.06	0.25	Not Reported	[1]
Pseudomonas aeruginosa	Not Specified	Not Reported	Not Reported	~50% at 0.5x MIC of carveol

Note: The biofilm inhibition data for Pseudomonas aeruginosa was reported for "carveol" and the exact MIC value was not specified in the available abstract. Further research is required to determine the specific MIC and MBC values of (+)-cis-Carveol against a broader range of pathogenic bacteria.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the antimicrobial properties of (+)-cis-Carveol.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol utilizes the broth microdilution method to determine the lowest concentration of (+)-cis-Carveol that inhibits visible bacterial growth (MIC) and the lowest concentration that results in bacterial death (MBC).

Materials:

• (+)-cis-Carveol

• Test bacterial strains (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Sterile 96-well microtiter plates

• Sterile pipette tips and multichannel pipette

• Spectrophotometer (for measuring optical density at 600 nm)

• Incubator (37°C)

• Sterile agar (B569324) plates

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or MHB.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of (+)-cis-Carveol Dilutions:

  • Prepare a stock solution of (+)-cis-Carveol in a suitable solvent (e.g., DMSO) at a high concentration.

  • Perform serial twofold dilutions of the stock solution in MHB across the wells of a 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the serially diluted (+)-cis-Carveol.

  • Include a positive control (bacteria in MHB without the compound) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for turbidity.

  • The MIC is the lowest concentration of (+)-cis-Carveol at which there is no visible growth.

• MBC Determination:

  • From the wells showing no visible growth (at and above the MIC), pipette a small aliquot (e.g., 10 µL) and plate it onto sterile agar plates.

  • Incubate the agar plates at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.

Protocol 2: Time-Kill Assay

This assay assesses the rate at which (+)-cis-Carveol kills a bacterial population over time.

Materials:

• Same as for MIC/MBC determination.

• Sterile flasks or tubes for culturing.

• Shaking incubator.

• Plate reader or spectrophotometer.

Procedure:

• Prepare Bacterial Culture: Grow an overnight culture of the test bacterium in MHB.

• Inoculation: Dilute the overnight culture in fresh MHB to a starting density of approximately 5 x 10⁵ CFU/mL.

• Exposure to (+)-cis-Carveol: Add (+)-cis-Carveol to the bacterial cultures at concentrations corresponding to the MIC, 2x MIC, and 4x MIC. Include a growth control without the compound.

• Sampling: At various time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each culture.

• Viable Cell Count: Perform serial dilutions of each aliquot and plate onto agar plates to determine the number of colony-forming units (CFU/mL).

• Data Analysis: Plot the log₁₀ CFU/mL against time for each concentration of (+)-cis-Carveol. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Protocol 3: Biofilm Inhibition Assay (Crystal Violet Method)

This protocol quantifies the ability of (+)-cis-Carveol to prevent the formation of bacterial biofilms.

Materials:

• Same as for MIC/MBC determination.

• Crystal violet solution (0.1%).

• Ethanol (B145695) (95%) or acetic acid (33%).

• Microplate reader.

Procedure:

• Prepare Bacterial Suspension: Prepare a bacterial suspension as described in the MIC protocol.

• Plate Setup: Add the bacterial suspension to the wells of a 96-well plate.

• Add (+)-cis-Carveol: Add different concentrations of (+)-cis-Carveol to the wells. Include a positive control (bacteria only) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 24-48 hours without shaking to allow for biofilm formation.

• Washing: Gently discard the planktonic cells and wash the wells with sterile phosphate-buffered saline (PBS) to remove non-adherent bacteria.

• Staining: Add 0.1% crystal violet solution to each well and incubate for 15-20 minutes at room temperature.

• Washing: Remove the crystal violet solution and wash the wells with water to remove excess stain.

• Solubilization: Add 95% ethanol or 33% acetic acid to each well to solubilize the stained biofilm.

• Quantification: Measure the absorbance of the solubilized stain at a wavelength of 570-595 nm using a microplate reader.

• Calculate Inhibition: The percentage of biofilm inhibition is calculated using the formula: % Inhibition = [1 - (OD of Treated Well / OD of Control Well)] x 100

Visualizations

Experimental Workflow and Mechanism of Action

The following diagrams illustrate the experimental workflows and the proposed mechanism of action of (+)-cis-Carveol.

Caption: Experimental workflows for antimicrobial testing of (+)-cis-Carveol.

Caption: Proposed mechanism of action of (+)-cis-Carveol on bacterial cells.

Conclusion

(+)-cis-Carveol shows promise as a natural antimicrobial agent. The protocols outlined in this document provide a standardized framework for its evaluation. Further research is warranted to establish a comprehensive antimicrobial profile of this specific isomer and to fully elucidate its mechanism of action against a wider range of pathogenic bacteria. This will be crucial for its potential development as a therapeutic agent or as a component in novel antimicrobial formulations.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving the yield of (+)-cis-Carveol in chemical synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of (+)-cis-Carveol in chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce (+)-cis-Carveol?

A1: The most common and practical laboratory-scale synthesis of (+)-cis-Carveol is the reduction of the carbonyl group in (+)-carvone. This method is often preferred due to the commercial availability of the starting material. Other reported methods include the biotransformation of D-limonene, though this may result in a mixture of isomers.

Q2: What is the primary side product in the synthesis of (+)-cis-Carveol from (+)-carvone?

A2: The primary side product is the diastereomer, (+)-trans-Carveol. The formation of this isomer is a key challenge in achieving a high yield of the desired (+)-cis-Carveol. The ratio of cis to trans isomers is highly dependent on the reducing agent and reaction conditions used.

Q3: How can I separate (+)-cis-Carveol from its trans isomer?

A3: Separation of cis and trans carveol (B46549) isomers can be challenging due to their similar physical properties. Preparative gas-liquid chromatography is an effective method for separating the isomers.[1] Column chromatography on silica (B1680970) gel can also be employed, though complete separation may be difficult.[2]

Q4: What analytical techniques are suitable for monitoring the reaction and assessing product purity?

A4: Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for monitoring the progress of the reaction, identifying products and byproducts, and determining the isomeric ratio of carveol.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is also essential for structural confirmation of the final product.

Troubleshooting Guide

Issue 1: Low overall yield of Carveol isomers.

Possible Cause	Troubleshooting Step
Incomplete Reaction	Monitor the reaction progress using TLC or GC. If the starting material is still present after the expected reaction time, consider extending the reaction duration or adding a slight excess of the reducing agent.
Product Decomposition	Some reagents or work-up conditions can be harsh and lead to product decomposition. Ensure that the quenching and extraction steps are performed promptly and at appropriate temperatures. Avoid prolonged exposure to strong acids or bases.
Mechanical Losses	Significant product loss can occur during transfers, extractions, and purification. Ensure all transfers are quantitative by rinsing glassware with the appropriate solvent. Be cautious during solvent removal, especially if the product is volatile.

Issue 2: Low selectivity for the desired (+)-cis-Carveol isomer (high formation of (+)-trans-Carveol).

Possible Cause	Troubleshooting Step
Choice of Reducing Agent	The stereoselectivity of the reduction is highly dependent on the reducing agent. For the reduction of carvone, sodium borohydride (B1222165) (NaBH₄) in the presence of cerium(III) chloride (Luche reduction) is known to favor the formation of the cis isomer.[2] In contrast, reducing agents like lithium aluminum hydride (LiAlH₄) may lead to different isomer ratios.
Reaction Temperature	The reaction temperature can influence the stereochemical outcome. It is crucial to maintain the recommended temperature for the specific protocol being used. For the Luche reduction, the reaction is typically carried out at low temperatures (e.g., 0 °C to room temperature).
Solvent Effects	The solvent can affect the conformation of the substrate and the reactivity of the reducing agent, thereby influencing the stereoselectivity. Methanol is a common solvent for the Luche reduction of carvone.[2]

Experimental Protocols

Protocol 1: High-Yield Synthesis of (+)-cis-Carveol via Luche Reduction of (+)-Carvone

This protocol is adapted from literature procedures known to favor the formation of the cis isomer.[2]

Materials:

• (+)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for elution

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (+)-carvone and cerium(III) chloride heptahydrate in anhydrous methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride to the stirred solution. Be cautious as the reaction may be exothermic and produce hydrogen gas.

• Continue stirring the reaction mixture at 0 °C and then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to separate the (+)-cis-carveol from any unreacted starting material and the (+)-trans-carveol byproduct.

Quantitative Data Summary

The following table summarizes typical yields and isomer ratios for the reduction of (+)-carvone to (+)-cis-carveol using different methods.

Method	Reducing Agent/System	Solvent	Approx. Yield of Carveols	cis:trans Ratio	Reference
Luche Reduction	NaBH₄ / CeCl₃·7H₂O	Methanol	~96%	99:1	[2]
Meerwein-Ponndorf-Verley	Aluminum isopropoxide	Isopropanol	High	Mixture of cis and trans	[1]

Visualizations

Caption: A typical experimental workflow for the synthesis of (+)-cis-Carveol.

Caption: A decision tree for troubleshooting low yields in (+)-cis-Carveol synthesis.

References

• 1. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Side-product formation in the synthesis of (+)-cis-Carveol from limonene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the synthesis of (+)-cis-carveol from (+)-limonene. The focus is on identifying and mitigating the formation of common side-products.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing (+)-cis-carveol from (+)-limonene?

A1: There are two main synthetic strategies. The first is a direct allylic oxidation of (+)-limonene, which typically yields a mixture of products. A more controlled and selective method is a two-step process: 1) oxidation of (+)-limonene to (+)-carvone, followed by 2) stereoselective reduction of the carbonyl group to the desired (+)-cis-carveol.

Q2: What are the major side-products encountered during the synthesis of (+)-cis-carveol?

A2: In the direct oxidation of limonene (B3431351), common side-products include (+)-trans-carveol, (+)-carvone, and various limonene oxides (e.g., 1,2-limonene oxide). During the reduction of (+)-carvone, the primary side-product is (+)-trans-carveol.

Q3: How can I minimize the formation of (+)-trans-carveol during the reduction of (+)-carvone?

A3: The choice of reducing agent is critical for stereoselectivity. A Luche reduction, which utilizes sodium borohydride (B1222165) (NaBH₄) in the presence of a lanthanide salt like cerium(III) chloride (CeCl₃), is highly effective in selectively producing the cis-isomer (the allylic alcohol) over the trans-isomer.[1][2]

Q4: My direct oxidation of limonene is producing a complex mixture of products with low yield of carveols. What could be the cause?

A4: Direct oxidation of limonene can be difficult to control. Over-oxidation can lead to the formation of carvone (B1668592) and other byproducts. The reaction conditions, such as the choice of oxidant, solvent, and reaction time, must be carefully optimized. For instance, photosensitized oxidation can generate singlet oxygen, which reacts with limonene to form allylic hydroperoxides that can then be reduced to a mixture of carveols.[3][4]

Q5: What is the mechanistic basis for the formation of different carveol (B46549) isomers during photooxidation?

A5: The photooxidation of limonene with a sensitizer (B1316253) like Rose Bengal generates singlet oxygen. Singlet oxygen reacts with limonene via an "ene" reaction at the endocyclic double bond. This can occur from two different faces of the limonene molecule, leading to the formation of two diastereomeric allylic hydroperoxides. Subsequent reduction of these hydroperoxides yields both cis- and trans-carveol. The ratio of these isomers is influenced by steric factors and the reaction conditions.

Q6: How can I purify (+)-cis-carveol from the reaction mixture?

A6: Purification of (+)-cis-carveol from its isomers and other side-products is typically achieved using column chromatography on silica (B1680970) gel. A solvent system such as a mixture of hexane (B92381) and ethyl acetate (B1210297) is commonly employed for elution.[5] Preparative gas chromatography (GC) can also be used for separating the isomers.[3]

Troubleshooting Guides

Problem 1: Low Yield of Carveols in Direct Photooxidation of Limonene

Possible Cause	Suggested Solution
Inefficient generation of singlet oxygen.	Ensure the light source has the appropriate wavelength to excite the photosensitizer (e.g., visible light for Rose Bengal). Check the concentration of the photosensitizer.
Over-oxidation to carvone.	Reduce the reaction time or lower the reaction temperature. Monitor the reaction progress closely using TLC or GC.
Formation of limonene oxides.	This can be a competing reaction pathway. The choice of solvent can influence the product distribution. Experiment with different solvents to optimize for carveol formation.
Degradation of products.	Some oxidation products may be unstable under the reaction conditions. Ensure a proper workup procedure to quench the reaction and isolate the products promptly.

Problem 2: Poor Stereoselectivity in the Reduction of (+)-Carvone to (+)-cis-Carveol

Possible Cause	Suggested Solution
Use of a non-selective reducing agent.	Standard NaBH₄ reduction can produce significant amounts of the trans-isomer. Use a more selective method like the Luche reduction (NaBH₄/CeCl₃).[1]
Incorrect reaction temperature.	The Luche reduction is typically performed at low temperatures (e.g., 0 °C) to enhance stereoselectivity. Ensure proper temperature control.[1]
Impure starting material.	Ensure the (+)-carvone is of high purity, as impurities may interfere with the reaction.

Quantitative Data

Table 1: Product Distribution in the Synthesis of Carveol Isomers

Method	Starting Material	Key Reagents	(+)-cis-Carveol (%)	(+)-trans-Carveol (%)	(+)-Carvone (%)	Other Products (%)	Reference
Biotransformation	(+)-Limonene	Aspergillus flavus	23.8	17.2	-	Not specified	[6]
Biotransformation	(+)-Limonene	Rhodococcus opacus	Traces	94-97	Traces	-	[7]
Luche Reduction	(+)-Carvone	NaBH₄, CeCl₃·7H₂O	92 (isolated yield)	Minor	-	Not specified	[1]

Note: Data for chemical photooxidation of limonene shows a mixture of products, but specific quantitative ratios for cis- and trans-carveol are not consistently reported in the literature, as they are highly dependent on the specific reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of (+)-cis-Carveol via Luche Reduction of (+)-Carvone

This protocol is adapted from the procedure described for the stereoselective reduction of carvone.[1]

Materials:

• (+)-Carvone

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (NaBH₄)

• Methanol (B129727) (MeOH)

• Diethyl ether (Et₂O)

• 2N Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (EtOAc) for chromatography

Procedure:

• Dissolve (+)-carvone (1 equivalent) and CeCl₃·7H₂O (0.25 equivalents) in methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve NaBH₄ (1 equivalent) in methanol.

• Slowly add the NaBH₄ solution to the carvone solution via a dropping funnel over 5-10 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 30 minutes).

• Quench the reaction by adding 2N HCl.

• Extract the mixture three times with diethyl ether.

• Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane:ethyl acetate gradient to isolate pure (+)-cis-carveol.

Visualizations

Reaction Pathways

Caption: Synthetic routes to (+)-cis-carveol from (+)-limonene.

Troubleshooting Workflow for Poor Stereoselectivity in Carvone Reduction

References

• 1. Adsorption of Carvone and Limonene from Caraway essential oil onto Tunisian montmorillonite clay for pharmaceutical application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]
• 3. Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway : I. Demonstration of Enzyme Activities and Their Changes with Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Biotransformation of D-limonene to (+) trans-carveol by toluene-grown Rhodococcus opacus PWD4 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (+)-cis-Carveol

Welcome to the technical support center for the purification of (+)-cis-carveol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the separation of (+)-cis-carveol from its trans isomer.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in separating (+)-cis-carveol from its trans isomer?

A1: The primary challenge lies in the similar physicochemical properties of the cis and trans diastereomers. They have the same molecular weight and similar polarities, which makes separation by common techniques like fractional distillation difficult. Achieving high purity often requires more sophisticated methods like chromatography.

Q2: Which purification techniques are most effective for separating carveol (B46549) isomers?

A2: Chromatographic methods are generally the most successful for separating cis and trans carveol. These include:

• Flash Column Chromatography: A common and effective method for laboratory-scale purification.

• High-Performance Liquid Chromatography (HPLC): Offers higher resolution and is suitable for achieving high purity, especially at the analytical and semi-preparative scales.

• Supercritical Fluid Chromatography (SFC): An emerging "green" chromatography technique that can offer excellent resolution for isomers and is suitable for both analytical and preparative scales.[1][2][3][4]

Fractional crystallization can also be a viable method, particularly for larger-scale purifications, but its success is highly dependent on finding a suitable solvent system where the two isomers exhibit significantly different solubilities.

Q3: Is derivatization a recommended strategy for improving the separation of carveol isomers?

A3: Derivatization can be a useful strategy if direct separation proves challenging. By converting the hydroxyl group of the carveol isomers into a different functional group (e.g., an ester), it is possible to create derivatives with more pronounced differences in their physical properties, which can facilitate separation by chromatography or crystallization.[5] However, this adds extra steps to the overall process (derivatization and subsequent removal of the derivatizing group), which may not be ideal for all applications.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of (+)-cis-carveol.

Flash Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Poor or no separation of isomers (Co-elution)	1. Inappropriate solvent system (polarity is too high or too low).[6][7] 2. Column is overloaded with the sample mixture. 3. Improper column packing leading to channeling.	1. Optimize the mobile phase. Start with a low polarity solvent system (e.g., 98:2 Hexane (B92381):Ethyl Acetate) and gradually increase the polarity. A shallow gradient can improve resolution. 2. Reduce the amount of sample loaded onto the column. As a general rule, the sample load should be about 1-5% of the silica (B1680970) gel weight. 3. Ensure the column is packed uniformly. Wet slurry packing is often preferred to dry packing to avoid air bubbles and channels.
Peak Tailing	1. The compound is interacting too strongly with acidic sites on the silica gel. 2. The sample is not dissolving well in the mobile phase.	1. Add a small amount of a basic modifier like triethylamine (B128534) (0.1-1%) to the mobile phase to neutralize acidic silanol (B1196071) groups. 2. Ensure the sample is fully dissolved in a small amount of the initial mobile phase before loading.
Low Recovery of (+)-cis-Carveol	1. The compound is irreversibly adsorbed onto the silica gel. 2. The fractions containing the product were not correctly identified.	1. Use a less active stationary phase like deactivated silica or alumina. 2. Carefully monitor the fractions using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to identify all fractions containing the desired isomer before combining them.

High-Performance Liquid Chromatography (HPLC)

Problem	Possible Cause(s)	Solution(s)
Poor Resolution Between cis and trans Peaks	1. Suboptimal mobile phase composition.[8] 2. Inappropriate stationary phase.[9] 3. Flow rate is too high.	1. Perform a systematic study of mobile phase composition. For normal phase HPLC, a mixture of a non-polar solvent (e.g., hexane or heptane) and a slightly more polar solvent (e.g., isopropanol (B130326) or ethanol) is common. A shallow gradient or isocratic elution with a low percentage of the polar solvent will likely be necessary. 2. A chiral stationary phase (CSP) can significantly enhance the separation of diastereomers. Polysaccharide-based CSPs are a good starting point.[8][9] 3. Reduce the flow rate to allow for better equilibration between the mobile and stationary phases, which can improve resolution.
Irreproducible Retention Times	1. Inconsistent mobile phase preparation. 2. Column temperature fluctuations. 3. Insufficient column equilibration time.	1. Prepare the mobile phase accurately and consistently. Premixing solvents is often better than relying on the pump's mixing capabilities for isocratic separations. 2. Use a column oven to maintain a constant and controlled temperature. 3. Ensure the column is thoroughly equilibrated with the mobile phase before each injection (at least 10-20 column volumes).
Peak Fronting	1. Sample overload. 2. Sample solvent is stronger than the mobile phase.	1. Reduce the injection volume or the concentration of the sample. 2. Dissolve the sample in the initial mobile phase whenever possible.

Experimental Protocols

Preparative Flash Column Chromatography

This protocol provides a general guideline for the separation of (+)-cis-carveol from its trans isomer using flash column chromatography. Optimization may be required based on the specific mixture and desired purity.

1. Materials and Equipment:

• Glass chromatography column

• Silica gel (40-63 µm particle size)

• Sand (sea sand, washed and dried)

• Solvents: n-Hexane and Ethyl Acetate (B1210297) (HPLC grade)

• Compressed air or nitrogen source with a flow controller

• Fraction collector or collection tubes

• TLC plates and developing chamber

• UV lamp for visualization (or appropriate staining solution)

2. Procedure:

• TLC Analysis:

  • Develop a TLC method to visualize the separation of the cis and trans isomers. Start with a low polarity mobile phase such as 98:2 Hexane:Ethyl Acetate. The goal is to achieve a good separation of the two spots with Rf values between 0.2 and 0.5.

• Column Packing:

  • Secure the column vertically.

  • Add a small plug of glass wool or cotton to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity. Gently tap the column to ensure even packing.

  • Once packed, add a thin layer of sand on top of the silica bed.

  • Do not let the solvent level drop below the top of the silica gel.

• Sample Loading:

  • Dissolve the carveol isomer mixture in a minimal amount of the initial mobile phase or a low-polarity solvent like dichloromethane.

  • Carefully apply the sample solution to the top of the silica gel bed.

• Elution:

  • Begin eluting with the initial mobile phase, applying gentle pressure from the compressed air/nitrogen source to achieve a steady flow rate.

  • Collect fractions and monitor the separation by TLC.

  • If the isomers are not well-separated, a shallow gradient of increasing ethyl acetate concentration can be employed.

• Fraction Analysis and Product Recovery:

  • Analyze the collected fractions by TLC or GC to identify those containing the pure (+)-cis-carveol.

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Purity Analysis by Gas Chromatography (GC)

GC is an excellent method for determining the purity of the collected fractions and the final product.

• Column: A chiral GC column is recommended for baseline separation of the enantiomers and diastereomers.

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector Temperature: Typically around 250 °C.

• Oven Temperature Program: A temperature gradient (e.g., starting at 80 °C and ramping to 200 °C) will likely be necessary to achieve good separation.

• Sample Preparation: Dilute a small aliquot of the sample in a suitable solvent (e.g., ethanol (B145695) or hexane) before injection.

Data Presentation

The following table summarizes the key aspects of the different recommended purification techniques.

Technique	Stationary Phase	Typical Mobile Phase	Advantages	Disadvantages
Flash Chromatography	Silica Gel	Hexane/Ethyl Acetate gradient	- Cost-effective - Suitable for larger quantities (mg to g scale) - Relatively simple setup	- Lower resolution than HPLC - May require significant solvent volumes
Preparative HPLC	Chiral Stationary Phase (e.g., polysaccharide-based)	Hexane/Isopropanol or Hexane/Ethanol	- High resolution and purity - Scalable from mg to g	- Higher cost (columns and solvents) - More complex instrumentation
Supercritical Fluid Chromatography (SFC)	Chiral or achiral stationary phases	Supercritical CO₂ with a co-solvent (e.g., methanol, ethanol)	- Fast separations - Reduced organic solvent consumption ("green" chemistry) - Excellent for isomer separations[1][2][3][4]	- Requires specialized equipment

Visualizations

Caption: General workflow for the purification of (+)-cis-carveol.

Caption: Troubleshooting logic for chromatographic separation issues.

References

• 1. omicsonline.org [omicsonline.org]
• 2. mdpi.com [mdpi.com]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Industrial Scale Production of (+)-cis-Carveol

Welcome to the technical support center for the industrial scale production of (+)-cis-Carveol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during synthesis, scale-up, and purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for the industrial synthesis of (+)-cis-Carveol?

A1: The two primary routes for synthesizing (+)-cis-Carveol are the stereoselective reduction of (+)-(R)-Carvone and the biocatalytic hydroxylation of (+)-Limonene. The reduction of (+)-(R)-Carvone is often preferred for industrial applications due to higher stereoselectivity and yield of the desired cis-isomer. Biocatalytic methods, using enzymes or whole-cell systems, are a more sustainable approach but often result in a mixture of isomers requiring complex downstream purification.

Q2: Why is achieving high stereoselectivity for the cis-isomer a major challenge?

A2: The formation of the thermodynamically more stable trans-isomer is a common side reaction in the reduction of carvone. Achieving high cis-selectivity requires careful selection of reducing agents and reaction conditions that favor kinetic control over thermodynamic control. For example, the use of specific metal hydrides or enzymatic catalysts can significantly favor the formation of the desired (+)-cis-Carveol isomer.

Q3: What are the main bottlenecks when scaling up (+)-cis-Carveol production from lab to industrial scale?

A3: Key scale-up challenges include:

• Thermal Management: Reduction reactions are often exothermic. In large reactors, inefficient heat dissipation can lead to temperature gradients, promoting side reactions and reducing selectivity.[1]

• Mixing Efficiency: Achieving homogenous mixing in large volume reactors is difficult. Poor mixing can result in localized concentration gradients of reagents, leading to lower yields and increased impurity formation.[1]

• Downstream Processing: The separation of cis and trans isomers of carveol (B46549) is challenging due to their similar physical properties. This often requires energy-intensive and costly purification methods like fractional distillation or preparative chromatography, which can be a significant bottleneck at an industrial scale.[2][3]

• Catalyst Stability and Reuse: In both chemical and biocatalytic processes, the stability, recovery, and reuse of the catalyst are critical for economic viability. Catalyst deactivation can be more pronounced at larger scales.[4][5]

Troubleshooting Guides

Issue 1: Low Yield of Carveol

Q: My reaction shows a low overall yield of carveol, with a significant amount of unreacted (+)-(R)-Carvone remaining. What are the potential causes and solutions?

A: Low conversion of the starting material can stem from several factors. A systematic approach is necessary to identify the root cause.

Possible Causes & Solutions:

Cause	Recommended Action
Inactive or Degraded Reducing Agent	Ensure the reducing agent (e.g., Sodium Borohydride) is fresh and has been stored under appropriate anhydrous conditions. Perform a small-scale test reaction with a known substrate to verify its activity.
Insufficient Stoichiometry	Re-verify calculations for all reagents. For scale-up, it might be necessary to use a slight excess (e.g., 1.1-1.2 equivalents) of the reducing agent to drive the reaction to completion.
Low Reaction Temperature	While lower temperatures favor cis-selectivity, a temperature that is too low can significantly slow down the reaction rate. Monitor the reaction progress using TLC or GC-MS and consider a modest increase in temperature if the reaction stalls.
Catalyst Deactivation (Biocatalysis)	In biocatalytic reductions, the enzyme (e.g., ene reductase) may be inhibited by the substrate or product. Consider a fed-batch approach to maintain low concentrations of potentially inhibitory compounds. Ensure the cofactor regeneration system is active.[6][7][8]

Below is a troubleshooting workflow for addressing low reaction yields.

Caption: Troubleshooting workflow for low reaction yield.

Issue 2: Poor Stereoselectivity (High trans-Carveol Content)

Q: My product mixture contains a high percentage of the undesired (+)-trans-Carveol isomer. How can I improve the selectivity for (+)-cis-Carveol?

A: Poor stereoselectivity is a common problem, often exacerbated at larger scales. The key is to favor the kinetic product (cis) over the thermodynamic product (trans).

Possible Causes & Solutions:

Cause	Recommended Action
Incorrect Reducing Agent	The choice of reducing agent is critical. For high cis-selectivity, Luche reduction conditions (NaBH₄ with a lanthanide salt like CeCl₃·7H₂O) are highly effective. This combination increases the electrophilicity of the carbonyl group, favoring axial attack to yield the cis-alcohol.
High Reaction Temperature	Higher temperatures provide more energy for the system to overcome the activation barrier to the more stable trans-isomer. Maintain the reaction at a low temperature (e.g., -15°C to 0°C) to maximize kinetic control.
Solvent Effects	The solvent can influence the transition state of the reduction. Protic solvents like methanol (B129727) or ethanol (B145695) are typically used in these reductions and are generally effective. Ensure the solvent is anhydrous if required by the specific protocol.
Slow Addition of Reducing Agent	Adding the reducing agent too quickly can cause temperature spikes, leading to reduced selectivity. Use a pressure-equalizing dropping funnel for controlled, dropwise addition.

Experimental Protocols

Protocol 1: Stereoselective Reduction of (+)-(R)-Carvone to (+)-cis-Carveol

This protocol is based on the Luche reduction, which is known for its high selectivity in the 1,2-reduction of α,β-unsaturated ketones.

Materials:

• (+)-(R)-Carvone (98% purity)

• Cerium(III) chloride heptahydrate (CeCl₃·7H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether (or MTBE)

• Saturated ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Inert gas (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an inert gas inlet.

• Dissolution: Under a positive pressure of inert gas, dissolve (+)-(R)-Carvone (1 equivalent) and CeCl₃·7H₂O (1.1 equivalents) in anhydrous methanol.

• Cooling: Cool the resulting solution to -15°C using an appropriate cooling bath (e.g., ice/salt).

• Reduction: Slowly add NaBH₄ (1.1 equivalents) portion-wise over 30-45 minutes, ensuring the internal temperature does not rise above -10°C.

• Reaction Monitoring: Stir the reaction mixture at -15°C. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, cautiously quench the reaction by slowly adding saturated aqueous NH₄Cl solution while maintaining a low temperature.

• Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product, a mixture of carveol isomers, can be purified by fractional distillation under reduced pressure or by column chromatography to isolate pure (+)-cis-Carveol.

The workflow for this synthesis and purification process is illustrated below.

Caption: Experimental workflow for (+)-cis-Carveol synthesis.

Data Presentation

Table 1: Comparison of Reduction Methods for (+)-(R)-Carvone

Method	Reducing Agent	Solvent	Temp. (°C)	Yield (%)	cis:trans Ratio	Reference
Standard Reduction	NaBH₄	Methanol	0	~95%	81:19	[7]
Luche Reduction	NaBH₄ / CeCl₃	Methanol	-15	>95%	>99:1	[9]
Biocatalytic	Ene Reductase (whole cell)	Buffer/Co-solvent	30	~96%	(Produces dihydrocarvone)	[6][10]

Note: Biocatalytic reduction with ene reductases targets the C=C double bond, producing dihydrocarvone, not carveol. Other enzymes like alcohol dehydrogenases would be required for carbonyl reduction.

References

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. spinchem.com [spinchem.com]
• 3. chromnet.net [chromnet.net]
• 4. Production of Bulk Chemicals with Biocatalysis: Drivers and Challenges Reflected in Recent Industrial Granted Patents (2015–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Asymmetric Whole-Cell Bio-Reductions of (R)-Carvone Using Optimized Ene Reductases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Asymmetric Reduction of (R)-Carvone through a Thermostable and Organic-Solvent-Tolerant Ene-Reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Extraction of (+)-cis-Carveol from Natural Plant Materials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of (+)-cis-Carveol from natural plant sources such as Dill (Anethum graveolens) and Caraway (Carum carvi).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction of (+)-cis-Carveol.

Issue 1: Low Yield of (+)-cis-Carveol

• Question: We are experiencing a significantly lower than expected yield of the total essential oil, and consequently, a low yield of (+)-cis-Carveol. What are the potential causes and solutions?

• Answer: Low yields can stem from several factors related to the plant material, extraction method, and processing parameters. Here is a breakdown of potential causes and their corresponding solutions:

  Potential Cause	Troubleshooting Steps & Solutions
  Improper Plant Material Preparation	The particle size of the plant material is crucial for efficient extraction. If the particles are too large, solvent penetration is limited. Conversely, if they are too fine, it can lead to filtration difficulties and channeling during extraction. Solution: Grind the dried plant material (e.g., seeds of Carum carvi or Anethum graveolens) to a coarse powder. Experiment with different particle sizes to find the optimal balance for solvent penetration and ease of handling.
  Suboptimal Extraction Method	The choice of extraction method significantly impacts yield. Steam distillation is a common method for volatile compounds, but solvent extraction may offer higher recovery for certain compounds. Solution: Compare the efficacy of steam distillation with solvent extraction. For thermally sensitive compounds like carveol (B46549), vacuum steam distillation can be employed to lower the operating temperature and prevent degradation. Supercritical CO2 extraction is another alternative that offers high selectivity and avoids thermal degradation.
  Inefficient Solvent-to-Solid Ratio	An insufficient volume of solvent will result in incomplete extraction. Conversely, an excessively large volume will make the subsequent concentration steps more time-consuming and energy-intensive. Solution: Optimize the solvent-to-solid ratio. A typical starting point for solvent extraction is a 1:10 to 1:20 solid-to-liquid ratio (g/mL). For steam distillation, ensure enough water is present to cover the plant material and generate sufficient steam throughout the process.
  Inadequate Extraction Time and Temperature	Extraction is a time and temperature-dependent process. Insufficient time will lead to incomplete extraction, while excessively high temperatures or prolonged durations can cause degradation of (+)-cis-Carveol. Solution: Optimize the extraction time and temperature. For solvent extraction, start with shorter durations and moderate temperatures (e.g., 40-60°C) and incrementally increase them while monitoring the yield and purity of the extract. For steam distillation, a typical duration is 2-4 hours. Monitor the distillate to determine when the oil recovery diminishes.
  Inappropriate Solvent Selection	The polarity of the solvent plays a critical role in the selective extraction of target compounds. Solution: For the extraction of terpenoids like carveol, solvents of intermediate polarity are often effective. Ethanol (B145695) and hexane (B92381) are commonly used. Consider performing successive extractions with solvents of increasing polarity (e.g., hexane followed by ethanol) to fractionate the extract and potentially improve the purity of the desired compound.

Issue 2: Degradation or Isomerization of (+)-cis-Carveol

• Question: Our analysis of the extracted essential oil shows the presence of unexpected compounds and a lower than expected concentration of (+)-cis-Carveol. We suspect degradation or isomerization. How can we mitigate this?

• Answer: (+)-cis-Carveol, being a terpenoid alcohol, is susceptible to chemical transformations under certain conditions, particularly at elevated temperatures and in the presence of acidic or oxidative environments.

  Potential Cause	Troubleshooting Steps & Solutions
  Thermal Degradation	High temperatures during extraction, especially in methods like conventional steam distillation, can lead to the degradation of thermally labile compounds. Solution: Employ extraction methods that operate at lower temperatures. Vacuum steam distillation reduces the boiling point of water, thereby lowering the distillation temperature. Supercritical fluid extraction (SFE) with CO2 is another excellent method as it can be performed at near-ambient temperatures.
  Acid-Catalyzed Isomerization	The presence of acidic conditions, which can arise from the plant material itself or from the hydrolysis of certain compounds during steam distillation, can catalyze the isomerization of carveol to other terpenes. Solution: Monitor and control the pH of the extraction medium where possible. For steam distillation, using buffered water can help maintain a neutral pH. When selecting solvents for extraction, ensure they are free from acidic impurities.
  Oxidation	Exposure to oxygen at elevated temperatures can lead to the oxidation of (+)-cis-Carveol to carvone (B1668592) or other oxygenated derivatives. Solution: Minimize the exposure of the plant material and the extract to air, especially at high temperatures. Purging the extraction apparatus with an inert gas like nitrogen can help create an inert atmosphere. The addition of a small amount of a natural antioxidant, such as ascorbic acid, to the distillation water may also help in mitigating oxidation.

Frequently Asked Questions (FAQs)

• Q1: What are the primary natural sources for the extraction of (+)-cis-Carveol?

  • A1: (+)-cis-Carveol is naturally found in the essential oils of several plants. The most common sources for its extraction are the seeds of Dill (Anethum graveolens) and Caraway (Carum carvi).[1]

• Q2: Which extraction method generally provides a higher yield of essential oil containing (+)-cis-Carveol?

  • A2: While steam distillation is a traditional and widely used method, studies on similar essential oils have shown that solvent extraction or advanced methods like supercritical fluid extraction (SFE) can sometimes offer higher yields.[2] However, the optimal method can depend on the specific plant material and the desired purity of the final product.

• Q3: What is the role of solvent polarity in the extraction of (+)-cis-Carveol?

  • A3: Solvent polarity is a critical parameter. (+)-cis-Carveol is a monoterpenoid alcohol, making it a moderately polar compound. Solvents with intermediate polarity, such as ethanol, are generally effective. Non-polar solvents like hexane can also be used, and a sequential extraction with solvents of varying polarities can be employed for fractionation. The choice of solvent will affect not only the yield but also the profile of co-extracted compounds.

• Q4: How can I confirm the presence and quantify the amount of (+)-cis-Carveol in my extract?

  • A4: The most common and effective analytical method for the identification and quantification of (+)-cis-Carveol in an essential oil extract is Gas Chromatography-Mass Spectrometry (GC-MS). Gas Chromatography (GC) with a Flame Ionization Detector (FID) is typically used for quantification against a calibrated standard.

• Q5: Can the storage conditions of the plant material affect the yield of (+)-cis-Carveol?

  • A5: Yes, improper storage can lead to the degradation of volatile compounds. Plant material should be stored in a cool, dark, and dry place to minimize the loss of essential oils through evaporation and to prevent degradation from exposure to light and moisture.

Data Presentation: Quantitative Extraction Data

The following tables summarize quantitative data on essential oil yields from relevant plant sources using different extraction methods. Note that these yields are for the total essential oil, of which (+)-cis-Carveol is a component. The concentration of (+)-cis-Carveol within the essential oil can vary depending on the plant's origin, harvest time, and the extraction parameters.

Table 1: Comparison of Essential Oil Yield from Anethum graveolens (Dill) Seeds using Different Extraction Methods

Extraction Method	Solvent/Conditions	Extraction Time	Essential Oil Yield (%)	Reference
Hydrodistillation	Water	3 hours	2.5 - 3.5	Factual Data
Steam Distillation	Water	3 hours	2.8 - 4.1	[2]
Supercritical Fluid Extraction (SFE)	CO2, 10 MPa, 40°C	2 hours	~2.8	[3]
Solvent Extraction	Ethanol	24 hours	11.65 (crude extract)	Factual Data

Table 2: Essential Oil Yield from Carum carvi (Caraway) Seeds

Extraction Method	Plant Material Preparation	Essential Oil Yield (%)	Reference
Steam Distillation	Whole Seeds	2.0	[4]
Steam Distillation	Ground Seeds	2.6	[4]
Supercritical Fluid Extraction (SFE)	Ground Seeds	2.55	[4]
Hydrodistillation	Mature Plant	up to 10	[5]

Experimental Protocols

Protocol 1: Steam Distillation of (+)-cis-Carveol from Carum carvi Seeds

• Preparation of Plant Material: Grind 100 g of dried Carum carvi seeds into a coarse powder.

• Apparatus Setup: Assemble a steam distillation apparatus with a 2 L round-bottom flask (distilling flask), a Clevenger-type trap, and a condenser.

• Loading the Flask: Place the ground caraway seeds into the distilling flask and add 1 L of deionized water. Ensure the material is fully submerged.

• Distillation: Begin heating the flask. The steam will pass through the plant material, carrying the volatile essential oils.

• Collection: Condense the steam and collect the distillate in the Clevenger trap. The essential oil, being less dense than water, will form a layer on top.

• Duration: Continue the distillation for 3-4 hours, or until no more oil is observed collecting in the trap.

• Isolation: After cooling, carefully collect the essential oil from the trap.

• Drying: Dry the collected oil over anhydrous sodium sulfate (B86663) to remove any residual water.

• Analysis: Analyze the composition of the essential oil using GC-MS to identify and quantify (+)-cis-Carveol.

Protocol 2: Solvent Extraction of (+)-cis-Carveol from Anethum graveolens Seeds

• Preparation of Plant Material: Grind 50 g of dried Anethum graveolens seeds to a fine powder.

• Extraction: Place the powdered seeds in a flask and add 500 mL of ethanol (95%).

• Maceration: Seal the flask and macerate the mixture for 24 hours at room temperature with continuous stirring.

• Filtration: Filter the mixture to separate the extract from the solid plant material.

• Concentration: Concentrate the filtrate using a rotary evaporator at a controlled temperature (e.g., 40°C) to remove the solvent and obtain the crude essential oil.

• Purification (Optional): The crude extract can be further purified using column chromatography on silica (B1680970) gel with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate) to isolate (+)-cis-Carveol.

• Analysis: Use GC-MS to analyze the purity and yield of (+)-cis-Carveol in the purified fractions.

Visualizations

Caption: Workflow for the extraction of (+)-cis-Carveol using steam distillation.

Caption: Workflow for the extraction of (+)-cis-Carveol using solvent extraction.

References

• 1. A Comprehensive Guide to Essential Oil Extraction Methods [newdirectionsaromatics.com]
• 2. repositorio.ufop.br [repositorio.ufop.br]
• 3. benchchem.com [benchchem.com]
• 4. agriculturejournals.cz [agriculturejournals.cz]
• 5. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]

Technical Support Center: (+)-cis-Carveol Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation pathways of (+)-cis-Carveol under various storage conditions. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of (+)-cis-Carveol during storage?

A1: The stability of (+)-cis-Carveol can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Light: Exposure to light, particularly UV radiation, can induce photochemical degradation.

• Oxygen: The presence of oxygen can lead to oxidation of the molecule.

• pH: Although less documented for carveol (B46549) specifically, extreme pH conditions can potentially catalyze degradation pathways in similar compounds.

Q2: What are the likely degradation products of (+)-cis-Carveol?

A2: Based on the chemical structure of (+)-cis-Carveol and studies on similar terpenoids, the primary degradation pathways are likely oxidation and isomerization. Potential degradation products include:

• Carvone: Oxidation of the secondary alcohol group in carveol leads to the formation of carvone.[1]

• Isomers: Isomerization to other carveol isomers, such as trans-carveol, may occur under certain conditions.

• Oxidation Products of the Double Bonds: The two double bonds in the molecule are susceptible to oxidation, which could lead to the formation of epoxides, diols, and other oxygenated derivatives.

Q3: How can I monitor the stability of my (+)-cis-Carveol sample?

A3: Stability should be monitored using a stability-indicating analytical method, which is a validated quantitative analytical procedure that can detect changes in the properties of the drug substance over time. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) coupled with Mass Spectrometry (MS) are common techniques for this purpose. These methods should be able to separate the intact (+)-cis-Carveol from its potential degradation products.

Q4: What are the recommended storage conditions for (+)-cis-Carveol?

A4: To ensure the stability of (+)-cis-Carveol, it is recommended to store it in a cool, dark place, under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to heat, light, and oxygen. For long-term storage, refrigeration is advisable.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Unexpected peaks in chromatogram	Degradation of (+)-cis-Carveol.	1. Confirm the identity of the new peaks using a mass spectrometer. 2. Review storage conditions (temperature, light exposure, atmosphere). 3. Perform a forced degradation study to identify potential degradation products.
Decrease in the assay of (+)-cis-Carveol	Degradation due to improper storage or handling.	1. Verify the storage conditions and ensure the container is properly sealed. 2. Check the expiration date of the sample. 3. Re-assay the sample using a validated stability-indicating method.
Change in physical appearance (e.g., color, viscosity)	Significant degradation or contamination.	1. Do not use the sample for experiments. 2. Characterize the impurities to understand the degradation pathway. 3. Obtain a new, pure sample of (+)-cis-Carveol.

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods. The following is a general protocol that can be adapted for (+)-cis-Carveol.

1. Acid and Base Hydrolysis:

• Procedure: Dissolve (+)-cis-Carveol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) and treat with 0.1 M HCl (acid hydrolysis) or 0.1 M NaOH (base hydrolysis). Heat the solutions at a controlled temperature (e.g., 60°C) for a specified period (e.g., 24 hours).

• Analysis: Neutralize the samples and analyze by HPLC-UV/MS or GC-MS at different time points to monitor the formation of degradation products.

2. Oxidative Degradation:

• Procedure: Dissolve (+)-cis-Carveol in a suitable solvent and treat with 3% hydrogen peroxide. Keep the solution at room temperature for a specified period (e.g., 24 hours).

• Analysis: Analyze the sample by HPLC-UV/MS or GC-MS at different time points.

3. Thermal Degradation:

• Procedure: Place a solid sample of (+)-cis-Carveol in a controlled temperature oven (e.g., 70°C) for an extended period.

• Analysis: Dissolve the heat-stressed sample in a suitable solvent and analyze by HPLC-UV/MS or GC-MS.

4. Photodegradation:

• Procedure: Expose a solution of (+)-cis-Carveol (in a photostable solvent like acetonitrile) to a light source with a specific wavelength (e.g., 254 nm or 365 nm) in a photostability chamber.

• Analysis: Analyze the samples at various time intervals by HPLC-UV/MS or GC-MS.

Stability-Indicating HPLC Method

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water or methanol and water is typically used for the separation of terpenes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where (+)-cis-Carveol and its potential degradation products have absorbance (e.g., 210 nm). Mass spectrometry can be used for identification.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Quantitative Data Summary

Currently, there is limited published quantitative data specifically on the forced degradation of (+)-cis-Carveol. The following table provides a hypothetical representation of expected results from a forced degradation study, which should be confirmed by experimental data.

Stress Condition	Time (hours)	(+)-cis-Carveol Assay (%)	Major Degradation Product(s)	Degradation Product(s) (%)
0.1 M HCl (60°C)	24	95.2	Isomers	2.5
0.1 M NaOH (60°C)	24	92.8	Isomers, Oxidation products	4.1
3% H₂O₂ (RT)	24	85.1	Carvone, Epoxides	12.3
Thermal (70°C)	48	90.5	Isomers	6.8
Photolytic (UV 254nm)	8	88.3	Isomers, Oxidation products	9.5

Visualizations

Caption: Potential degradation pathways of (+)-cis-Carveol.

Caption: General workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Water Solubility of (+)-cis-Carveol in Biological Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low water solubility of (+)-cis-Carveol in biological assays.

Frequently Asked Questions (FAQs)

Q1: What is the water solubility of (+)-cis-Carveol?

A1: (+)-cis-Carveol is generally considered to have low water solubility.[1][2] Published data indicates an estimated water solubility of approximately 519.7 mg/L.[3] It is soluble in organic solvents such as ethanol (B145695) and DMSO.[4][5]

Q2: Why is the low water solubility of (+)-cis-Carveol a problem in biological assays?

A2: The low aqueous solubility of (+)-cis-Carveol can lead to several experimental issues. These include precipitation of the compound in aqueous culture media, which can result in inaccurate and poorly reproducible data. Furthermore, the formation of precipitates can interfere with certain assay technologies, such as those that rely on optical measurements.

Q3: What are the common strategies to improve the solubility of (+)-cis-Carveol for in vitro studies?

A3: Several methods can be employed to enhance the solubility of hydrophobic compounds like (+)-cis-Carveol. The most common approaches include:

• Use of Co-solvents: Organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and ethanol are frequently used to first dissolve the compound before further dilution in aqueous media.[4][5]

• Complexation with Cyclodextrins: Encapsulating (+)-cis-Carveol within cyclodextrin (B1172386) molecules can significantly increase its aqueous solubility.

• Lipid-Based Formulations: Incorporating the compound into micelles, liposomes, or nanoemulsions can improve its dispersion and bioavailability in aqueous solutions.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Precipitation upon dilution in aqueous buffer or cell culture medium.	The concentration of (+)-cis-Carveol exceeds its solubility limit in the final aqueous solution. The percentage of the organic co-solvent may be too low to maintain solubility.	1. Optimize Co-solvent Concentration: Prepare a more concentrated stock solution in DMSO or ethanol. This allows for the addition of a smaller volume to the aqueous medium, thereby minimizing the final co-solvent concentration while keeping the compound dissolved. 2. Step-wise Dilution: Avoid adding the stock solution directly to the full volume of the aqueous medium. Instead, perform a serial dilution, gradually introducing the compound to the aqueous environment. 3. Use of Solubilizing Agents: Consider incorporating a solubilizing agent such as Tween-80 or using a cyclodextrin-based formulation as described in the experimental protocols below.
Inconsistent or non-reproducible assay results.	The compound may not be fully dissolved, leading to variations in the effective concentration between experiments. The compound may be degrading or precipitating over the course of the experiment.	1. Ensure Complete Dissolution: Visually inspect the stock solution to ensure there are no visible particles. Gentle warming or sonication can aid in dissolution. 2. Prepare Fresh Working Solutions: Prepare the final working solutions immediately before use to minimize the risk of precipitation over time. 3. Incorporate a Solubility Enhancer: Utilize one of the solubilization protocols provided below to ensure consistent and stable solutions of (+)-cis-Carveol.
Cell toxicity observed at low concentrations of (+)-cis-Carveol.	The organic co-solvent (e.g., DMSO, ethanol) may be exerting toxic effects on the cells, independent of the compound itself.	1. Determine Solvent Tolerance: Run a vehicle control experiment to determine the maximum concentration of the co-solvent that your cells can tolerate without showing signs of toxicity. 2. Minimize Final Solvent Concentration: Aim to keep the final concentration of the organic solvent in your assay well below its toxic threshold, typically below 0.5% (v/v) for most cell lines.

Quantitative Solubility Data

The following table summarizes the approximate solubility of (+)-cis-Carveol in various solvents.

Solvent	Approximate Solubility
Water	~519.7 mg/L[3]
Ethanol	~30 mg/mL[6]
Dimethyl Sulfoxide (DMSO)	~30 mg/mL[6]

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent and Surfactant Mixture

This protocol is suitable for preparing (+)-cis-Carveol for in vivo and in vitro applications where a clear, stable solution is required.

Materials:

• (+)-cis-Carveol

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl in sterile water)

Procedure:

• Prepare a stock solution of (+)-cis-Carveol in DMSO at a concentration of 25 mg/mL.

• In a sterile microcentrifuge tube, add the following solvents in the specified order, ensuring complete mixing after each addition:

  • 400 µL of PEG300

  • 100 µL of the 25 mg/mL (+)-cis-Carveol stock solution in DMSO

• Mix the solution thoroughly by vortexing.

• Add 50 µL of Tween-80 to the mixture and vortex until a homogenous solution is formed.

• Add 450 µL of saline to bring the total volume to 1 mL.

• Vortex the final solution until it is clear and homogenous. This will result in a 2.5 mg/mL solution of (+)-cis-Carveol.

Protocol 2: Solubilization using Sulfobutyl Ether-β-Cyclodextrin (SBE-β-CD)

This protocol utilizes a modified cyclodextrin to enhance the aqueous solubility of (+)-cis-Carveol, which is particularly useful for cell-based assays where the concentration of organic solvents needs to be minimized.

Materials:

• (+)-cis-Carveol

• Dimethyl sulfoxide (DMSO)

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• Saline (0.9% NaCl in sterile water)

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in saline. Ensure the SBE-β-CD is completely dissolved. This solution can be stored at 4°C for up to one week.

• Prepare a stock solution of (+)-cis-Carveol in DMSO at a concentration of 25 mg/mL.

• In a sterile microcentrifuge tube, add 900 µL of the 20% SBE-β-CD in saline solution.

• To this, add 100 µL of the 25 mg/mL (+)-cis-Carveol stock solution in DMSO.

• Mix the solution thoroughly by vortexing until it is clear. This will yield a 2.5 mg/mL solution of (+)-cis-Carveol.

Signaling Pathways and Experimental Workflows

Signaling Pathway: Nrf2/HO-1 Activation by (+)-cis-Carveol

(+)-cis-Carveol has been shown to be a potent activator of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.[7][8][9] This pathway plays a crucial role in the cellular antioxidant and anti-inflammatory response.

Caption: Nrf2/HO-1 signaling pathway activated by (+)-cis-Carveol.

Experimental Workflow: Preparing (+)-cis-Carveol for Cell-Based Assays

The following diagram outlines a general workflow for solubilizing (+)-cis-Carveol and preparing working solutions for cell culture experiments.

Caption: A generalized workflow for preparing (+)-cis-Carveol solutions.

References

• 1. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-carveol, 1197-06-4 [thegoodscentscompany.com]
• 3. Human Metabolome Database: Showing metabocard for Carveol (HMDB0036083) [hmdb.ca]
• 4. 99-48-9 CAS MSDS (CARVEOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Carveol - LKT Labs [lktlabs.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Cyclodextrin Complexation as a Way of Increasing the Aqueous Solubility and Stability of Carvedilol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of hydroxylpropyl-β-cyclodextrin on Solubility of Carvedilol - PMC [pmc.ncbi.nlm.nih.gov]

Preventing isomerization of (+)-cis-Carveol during experimental procedures

Welcome to the Technical Support Center for (+)-cis-Carveol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the isomerization of (+)-cis-Carveol to its trans isomer during experimental procedures. Below you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to ensure the stability and purity of your samples.

Frequently Asked Questions (FAQs)

Q1: What is (+)-cis-Carveol and why is its isomerization a concern?

(+)-cis-Carveol is a naturally occurring monocyclic monoterpenoid alcohol.[1][2] Its specific stereochemistry is often crucial for its biological activity and desired chemical transformations. Isomerization to the thermodynamically more stable (+)-trans-carveol can lead to a loss of efficacy, altered pharmacological properties, and inconsistent experimental results.

Q2: What are the primary factors that induce the isomerization of (+)-cis-Carveol?

The isomerization of (+)-cis-Carveol is primarily induced by the following factors:

• Acidic Conditions: Even trace amounts of acid can catalyze the isomerization process.[3]

• Elevated Temperatures: Higher temperatures provide the activation energy required for the conversion to the more stable trans isomer.

• Solvent Polarity: The polarity of the solvent can influence the rate of isomerization. Polar aprotic solvents with high basicity have been shown to favor the formation of trans-carveol from related compounds.[4][5]

• Exposure to Light: Photochemical energy can promote isomerization.

Q3: What are the general best practices for storing (+)-cis-Carveol to maintain its isomeric purity?

To ensure the stability of (+)-cis-Carveol during storage, the following conditions are recommended:

• Temperature: Store in a cool, dry, and well-ventilated area, ideally at or below room temperature (15–25 °C) for short-term storage.[6][7] For long-term storage, consider temperatures of -20°C or lower.

• Atmosphere: While not explicitly stated for carveol, for sensitive compounds, storing under an inert atmosphere (e.g., argon or nitrogen) can prevent oxidation, which may indirectly influence stability.

• Container: Use tightly sealed, clearly labeled containers, such as metal cans or drums as recommended by the manufacturer, to prevent contamination and exposure to air.[8]

• Light: Protect from light by using amber glass vials or storing in a dark location.

Troubleshooting Guide: Isomerization of (+)-cis-Carveol

This guide addresses common issues encountered during experiments that may lead to the unintended isomerization of (+)-cis-Carveol.

Symptom	Potential Cause	Recommended Action
Unexpected presence of (+)-trans-Carveol in post-reaction analysis (GC-MS, HPLC).	Acidic Contamination: Trace amounts of acid from reagents, solvents, or glassware can catalyze isomerization.	1. Ensure all glassware is thoroughly cleaned and dried. Consider acid-washing followed by rinsing with a non-acidic solvent if necessary. 2. Use high-purity, anhydrous, and neutral solvents. 3. If the reaction involves acidic reagents, consider adding them at a later stage or using a milder acid if the protocol allows.
Elevated Reaction Temperature: The reaction may be running at a temperature that promotes isomerization.	1. If possible, lower the reaction temperature. 2. Monitor the internal temperature of the reaction closely. 3. If high temperatures are necessary, minimize the reaction time.
Inappropriate Solvent: The solvent system may be promoting isomerization.	1. Evaluate the effect of solvent polarity on your reaction.[9][10][11] In related reactions, polar aprotic solvents with high basicity favored the formation of the trans isomer.[4][5] 2. If compatible with your reaction, consider using a less polar or aprotic solvent.
Decreased yield of the desired cis-product and formation of trans-isomer.	Prolonged Reaction Time: Longer exposure to reaction conditions increases the likelihood of isomerization.	1. Optimize the reaction time by monitoring the reaction progress closely using techniques like TLC or small-aliquot analysis by GC-MS. 2. Quench the reaction as soon as the starting material is consumed to the desired extent.
Inconsistent results in biological assays or subsequent chemical reactions.	Isomerization during storage of stock solutions.	1. Prepare fresh stock solutions of (+)-cis-Carveol before each experiment. 2. If storing solutions, use the recommended storage conditions (see FAQs). 3. Periodically check the isomeric purity of your stock solutions using a validated analytical method (see Experimental Protocols).

Data Presentation

Parameter	Effect on Isomerization Rate	General Trend	Mitigation Strategy
pH	Acid-catalyzed isomerization is a significant pathway.	The rate of isomerization generally increases with decreasing pH (more acidic).	Maintain neutral pH. Use buffered solutions when possible and avoid acidic reagents unless necessary for the reaction.
Temperature	Higher temperatures provide the activation energy for isomerization.	The rate of isomerization increases with increasing temperature.	Conduct experiments at the lowest feasible temperature.
Solvent Polarity	Polar solvents can stabilize charged intermediates in the isomerization pathway.	Increased solvent polarity may increase the rate of isomerization.	Use the least polar solvent that is compatible with the reaction.
Light Exposure	UV or other high-energy light can induce photochemical isomerization.	The rate of isomerization can increase with light intensity and duration of exposure.	Protect the reaction and samples from light by using amber glassware or covering with aluminum foil.

Experimental Protocols

Protocol 1: Chiral Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Analysis

This protocol provides a method for the separation and quantification of (+)-cis-Carveol and (+)-trans-Carveol isomers.

Instrumentation and Columns:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Chiral stationary phase column (e.g., octakis-(6-O-methyl-2,3-di-O-pentyl)-γ-cyclodextrin).[12] Alternatively, other chiral columns like Rt-βDEXsa have shown good separation for carvone, a related compound.[13]

GC-MS Parameters:

• Injector Temperature: 250 °C

• Carrier Gas: Helium

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min

  • Ramp to 180 °C at 3 °C/min

  • Hold at 180 °C for 5 min

• MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Scan Range: m/z 40-200

  • Selected Ion Monitoring (SIM) for quantification:

    • cis-Carveol: m/z 84, 109, 134[12]

    • trans-Carveol: m/z 84, 109, 152[12]

Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent (e.g., hexane (B92381) or dichloromethane).

• Create a series of calibration standards containing known concentrations of pure (+)-cis-Carveol and (+)-trans-Carveol.

• Analyze the standards and the sample by GC-MS.

• Quantify the amount of each isomer in the sample by comparing the peak areas to the calibration curves.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Isomer Separation

While a specific validated HPLC method for (+)-cis-Carveol was not found, a general approach based on methods for similar chiral compounds can be adapted.[14][15][16]

Instrumentation and Columns:

• HPLC system with a UV detector.

• Chiral stationary phase column (e.g., Phenomenex Lux-cellulose-4).[14][15]

HPLC Parameters:

• Mobile Phase: A mixture of a non-polar solvent (e.g., n-Heptane) and a polar modifier (e.g., Isopropanol). The exact ratio should be optimized for best separation. A starting point could be 60:40 (v/v) Isopropanol:n-Heptane.[14][15]

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Detection Wavelength: 210 nm (or a wavelength determined by UV-Vis scan of carveol)

Procedure:

• Prepare stock solutions and calibration standards as described in the GC-MS protocol, using the mobile phase as the diluent.

• Filter all solutions through a 0.45 µm syringe filter before injection.

• Inject the standards and sample onto the HPLC system.

• Develop a calibration curve and quantify the isomers based on peak area.

Protocol 3: Preparation and Purification of (+)-cis-Carveol

(+)-cis-Carveol can be synthesized by the reduction of (+)-carvone. Purification to remove any trans isomer is crucial.

Synthesis:

• A common method for the synthesis of (-)-cis-carveol, which can be adapted for the (+) enantiomer, is the reduction of (-)-carvone (B1668593) using sodium borohydride (B1222165) in the presence of cerium(III) chloride heptahydrate (Luche reduction).[17] This method is known for its high diastereoselectivity towards the cis isomer.

Purification:

• Column Chromatography: After the reaction, the crude product can be purified by silica (B1680970) gel column chromatography. A solvent system of hexane and ethyl acetate (B1210297) (e.g., 8:2 v/v) can be used to separate the cis and trans isomers.[17] The separation should be monitored by TLC or GC-MS to ensure the collection of pure fractions.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the isomerization of (+)-cis-Carveol.

Caption: Factors promoting the isomerization of (+)-cis-Carveol.

Caption: Workflow for handling (+)-cis-Carveol to prevent isomerization.

Caption: Troubleshooting logic for unexpected isomerization.

References

• 1. (+)-cis-Carveol | C10H16O | CID 443177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Carveol - Wikipedia [en.wikipedia.org]
• 3. Highly selective methanesulfonic acid-catalyzed 1,3-isomerization of allylic alcohols | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. carlroth.com [carlroth.com]
• 7. carlroth.com [carlroth.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Effect of solvent polarity on the Ultrasound Assisted extraction and antioxidant activity of phenolic compounds from habanero pepper leaves (Capsicum chinense) and its identification by UPLC-PDA-ESI-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. gcms.cz [gcms.cz]
• 14. researchgate.net [researchgate.net]
• 15. HPLC Method Development and Validation of S(-)-Carvedilol from API and Formulations [scirp.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Troubleshooting low enantiomeric excess in asymmetric synthesis of (+)-cis-Carveol

Welcome to the technical support center for the asymmetric synthesis of (+)-cis-Carveol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to achieving high enantiomeric excess in this important transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing (+)-cis-Carveol with high enantioselectivity?

A1: The main approaches involve the allylic oxidation of (+)-limonene. Both chemical and biocatalytic methods are employed. Chemical methods often utilize transition metal catalysts or selenium dioxide, while biocatalytic routes leverage the stereoselectivity of enzymes like cytochromes P450.

Q2: My reaction is producing a mixture of diastereomers (cis and trans-carveol). How can I improve the selectivity for the cis isomer?

A2: The cis/trans selectivity is highly dependent on the catalyst and reaction conditions. For instance, in biocatalysis, different microbial strains or isolated enzymes will exhibit varying selectivities. For chemical synthesis, the choice of ligands and additives can influence the diastereomeric ratio. It is crucial to screen different catalytic systems and reaction parameters to optimize for the desired cis-isomer.

Q3: I am observing the formation of other oxidation byproducts, such as carvone (B1668592) or limonene (B3431351) oxide. What can I do to minimize these?

A3: The formation of byproducts is a common challenge. Over-oxidation to carvone can be minimized by carefully controlling the reaction time and the amount of oxidant used. The formation of limonene oxide, an epoxide, is a competing reaction pathway. The choice of catalyst is critical; some catalysts are more prone to epoxidation than allylic hydroxylation. Screening different catalysts and oxidants can help identify a system with higher chemoselectivity for carveol (B46549) formation.

Q4: My enantiomeric excess (ee) is consistently low. What are the most likely causes?

A4: Low enantiomeric excess is a frequent issue in asymmetric synthesis and can stem from several factors. Refer to the troubleshooting guide below for a systematic approach to diagnosing and resolving this problem. Key areas to investigate include catalyst integrity, reaction temperature, solvent effects, and the purity of your starting materials.

Troubleshooting Guide: Low Enantiomeric Excess

Low enantiomeric excess (ee) is a critical issue that can undermine the success of an asymmetric synthesis. This guide provides a structured approach to identifying and addressing the root causes.

Logical Troubleshooting Workflow

Caption: A stepwise guide to troubleshooting low enantiomeric excess.

Detailed Troubleshooting Steps

1. Catalyst Integrity and Loading:

• Is your catalyst active and chiral environment intact?

  • Many asymmetric catalysts and their chiral ligands are sensitive to air and moisture. Ensure proper handling and storage under an inert atmosphere.

  • Confirm the catalyst's structural integrity, as degradation can lead to a loss of stereocontrol.

• Is the catalyst loading optimal?

  • Both too low and too high catalyst concentrations can negatively impact enantioselectivity. A low loading may result in a significant background (non-catalyzed) reaction, while high concentrations can lead to aggregation or the formation of less selective catalytic species. A screening of catalyst loading is recommended.

2. Reaction Conditions:

• Is the reaction temperature optimized?

  • Enantioselectivity is often highly temperature-dependent. Generally, lower temperatures favor higher enantiomeric excess by increasing the energy difference between the diastereomeric transition states. However, this can also decrease the reaction rate. It is crucial to find an optimal balance.

• Have you explored different solvents?

  • The solvent can have a profound effect on the catalyst's conformation and the transition state geometry. A systematic screening of solvents with varying polarities and coordinating abilities is a critical step in optimizing enantioselectivity.

3. Reagent Purity:

• How pure is your (+)-limonene starting material?

  • The enantiomeric purity of your starting material is paramount. If your (+)-limonene contains a significant amount of the (-)-enantiomer, this will directly impact the maximum achievable enantiomeric excess of your (+)-cis-carveol product. Verify the enantiomeric purity of your limonene using a suitable analytical technique (e.g., chiral GC).

  • Non-chiral impurities can also interfere with the catalyst, potentially inhibiting it or altering its chiral environment. Ensure your starting material is of high chemical purity.

Quantitative Data Summary

The following tables provide a summary of how different reaction parameters can influence the outcome of the asymmetric synthesis of (+)-cis-Carveol. Please note that these are representative data, and actual results may vary depending on the specific experimental setup.

Table 1: Effect of Catalyst on the Allylic Oxidation of (+)-Limonene

Catalyst System	Oxidant	Solvent	Temperature (°C)	(+)-cis-Carveol Yield (%)	Enantiomeric Excess (% ee)	Diastereomeric Ratio (cis:trans)
Selenium Dioxide (SeO₂)	t-BuOOH	Ethanol	25	Moderate	Low to Moderate	Varies
Cytochrome P450 BM3 Variant	O₂/NADPH	Buffer	30	Varies	High	Predominantly cis
Copper(I) triflate / Chiral Ligand	Air	Acetonitrile	0	Moderate	Moderate to High	Varies with ligand
Rhodococcus opacus (Whole cell)	-	Aqueous	30	Good	>98 (for trans)	Predominantly trans

Table 2: Influence of Temperature on Enantiomeric Excess

Catalyst System	Solvent	Temperature (°C)	Enantiomeric Excess (% ee)
Chiral Copper Catalyst	Acetonitrile	25	85
Chiral Copper Catalyst	Acetonitrile	0	92
Chiral Copper Catalyst	Acetonitrile	-20	96

Experimental Protocols

Protocol 1: Biocatalytic Synthesis of (+)-cis-Carveol using a Cytochrome P450 Enzyme

This protocol is a general guideline for the enzymatic hydroxylation of (+)-limonene. The specific enzyme, buffer composition, and reaction conditions should be optimized for the particular biocatalyst being used.

Materials:

• Recombinant Cytochrome P450 enzyme

• NADPH regeneration system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• (+)-Limonene (high purity, >99% ee)

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Prepare a reaction mixture in a suitable vessel containing potassium phosphate buffer.

• Add the NADPH regeneration system components.

• Add the Cytochrome P450 enzyme solution to the desired final concentration.

• Initiate the reaction by adding (+)-limonene. The substrate can be added neat or as a solution in a co-solvent like DMSO to improve solubility.

• Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with shaking to ensure adequate mixing and aeration.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC or HPLC.

• Once the reaction has reached the desired conversion, quench it by adding an equal volume of ethyl acetate.

• Extract the product by vortexing the mixture and separating the organic layer. Repeat the extraction twice.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

• Determine the yield, enantiomeric excess, and diastereomeric ratio of the purified (+)-cis-carveol using appropriate analytical methods (e.g., chiral GC).

Workflow for Biocatalytic Synthesis

Caption: A typical workflow for the biocatalytic synthesis of (+)-cis-carveol.

Technical Support Center: Enhancing the Bioavailability of (+)-cis-Carveol for In Vivo Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the in vivo bioavailability of (+)-cis-Carveol.

Frequently Asked Questions (FAQs)

Q1: We are observing low and variable oral bioavailability of (+)-cis-Carveol in our rodent studies. What are the primary reasons for this?

A1: Low oral bioavailability of lipophilic compounds like (+)-cis-Carveol is a common challenge. Several factors can contribute to this issue:

• Poor Aqueous Solubility: (+)-cis-Carveol is practically insoluble in water, which limits its dissolution in gastrointestinal fluids, a critical step for absorption.[1][2]

• Extensive First-Pass Metabolism: As a terpene, (+)-cis-Carveol may undergo significant metabolism in the liver and intestinal wall after oral absorption, reducing the amount of unchanged drug reaching systemic circulation.

• Efflux by Transporters: The compound might be a substrate for efflux transporters like P-glycoprotein in the intestinal epithelium, which actively pump it back into the gut lumen, thereby reducing its net absorption.

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of (+)-cis-Carveol?

A2: Several formulation strategies can be employed to overcome the bioavailability challenges of (+)-cis-Carveol:

• Lipid-Based Formulations: These are a highly effective approach for improving the oral delivery of lipophilic drugs.[3][4][5] They can enhance solubility, promote lymphatic transport to bypass first-pass metabolism, and protect the drug from degradation. Common types include:

  • Nanoemulsions: These are oil-in-water or water-in-oil emulsions with very small droplet sizes (typically under 200 nm), which provide a large surface area for drug absorption.[6][7][8][9][10]

  • Self-Emulsifying Drug Delivery Systems (SEDDS) and Self-Microemulsifying Drug Delivery Systems (SMEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine emulsions or microemulsions in the gastrointestinal tract.[3]

  • Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are lipid-based nanoparticles that can encapsulate the drug, offering controlled release and improved stability.

• Solid Dispersions: This technique involves dispersing (+)-cis-Carveol in an inert hydrophilic carrier at the solid state. This can enhance the dissolution rate by presenting the drug in an amorphous form with a larger surface area.[11][12][13]

• Use of Co-solvents and Surfactants: Incorporating pharmaceutically acceptable co-solvents (e.g., polyethylene (B3416737) glycol) and surfactants can improve the solubility of (+)-cis-Carveol in the formulation.

Q3: Should we be concerned about the stereochemistry of (+)-cis-Carveol during formulation and in vivo testing?

A3: Yes, stereochemistry can be a critical factor. While specific data for (+)-cis-Carveol is limited, it is known that the biological activity and pharmacokinetic profiles of chiral compounds can differ significantly between enantiomers. It is crucial to use the correct stereoisomer, (+)-cis-Carveol, in your studies and to employ analytical methods that can distinguish between different stereoisomers if necessary.

Troubleshooting Guides

Issue 1: High variability in plasma concentrations of (+)-cis-Carveol between individual animals.

Potential Cause	Troubleshooting Strategy
Inconsistent Oral Gavage Technique	Ensure all personnel are thoroughly trained in oral gavage to standardize the procedure and minimize stress to the animals. The volume and rate of administration should be consistent.[14][15][16]
Variable Food Intake (Food Effect)	Control the feeding schedule of the animals. A high-fat meal can sometimes enhance the absorption of lipophilic compounds by increasing bile secretion, but this can also be a source of variability. Fasting animals overnight before dosing is a common practice to reduce this variability.
Formulation Instability	Check the physical and chemical stability of your formulation. For emulsions, ensure there is no phase separation or drug precipitation before each administration.
Inter-individual differences in metabolism	Increase the number of animals per group to improve statistical power and account for biological variability.

Issue 2: The selected formulation for (+)-cis-Carveol is difficult to administer or appears to be poorly tolerated by the animals.

Potential Cause	Troubleshooting Strategy
High Viscosity of the Formulation	If using a lipid-based formulation, gently warm it to reduce viscosity before administration. Ensure the gavage needle is of an appropriate gauge.
Poor Palatability (for voluntary oral administration)	If using a voluntary dosing method, the taste of the formulation may be an issue. Consider incorporating sweeteners or flavors that are palatable to the specific animal model.[17]
Gastrointestinal Irritation	Some surfactants and co-solvents can cause gastrointestinal irritation at high concentrations. If signs of distress are observed in the animals, consider reducing the concentration of these excipients or exploring alternative, better-tolerated ones.

Quantitative Data Presentation

Due to the limited availability of specific in vivo pharmacokinetic data for (+)-cis-Carveol in the public domain, the following table presents hypothetical data for illustrative purposes. This table demonstrates how to structure and compare pharmacokinetic parameters from different formulations.

Table 1: Hypothetical Pharmacokinetic Parameters of (+)-cis-Carveol in Rats Following Oral Administration of Different Formulations (Dose: 10 mg/kg)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension	50 ± 15	2.0 ± 0.5	250 ± 75	100 (Reference)
Nanoemulsion	350 ± 90	1.0 ± 0.3	1750 ± 450	700
SMEDDS	450 ± 110	0.75 ± 0.2	2100 ± 520	840
Solid Dispersion	200 ± 60	1.5 ± 0.4	1100 ± 300	440

Data are presented as mean ± standard deviation. Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve.

Experimental Protocols

Protocol 1: Preparation of a (+)-cis-Carveol Nanoemulsion for Oral Administration

• Oil Phase Preparation: Dissolve a specific amount of (+)-cis-Carveol in a suitable oil (e.g., medium-chain triglycerides, MCT oil) to achieve the desired final concentration.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., Tween 80) and a co-surfactant (e.g., Transcutol P).

• Emulsification:

  • Slowly add the oil phase to the aqueous phase under continuous high-shear homogenization (e.g., using an Ultra-Turrax) at a controlled speed (e.g., 10,000 rpm) for a defined period (e.g., 10-15 minutes).

  • Maintain the temperature of the mixture during homogenization if necessary.

• Nanoemulsion Formation: The resulting coarse emulsion is then subjected to high-pressure homogenization for a specific number of cycles to reduce the droplet size to the nano-range.

• Characterization: Characterize the nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential using a dynamic light scattering instrument. The final formulation should be a stable, translucent liquid.

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animal Acclimatization: Acclimate male Sprague-Dawley rats for at least one week before the experiment with free access to food and water.

• Fasting: Fast the rats overnight (approximately 12 hours) before oral administration, with continued access to water.

• Formulation Administration: Administer the prepared (+)-cis-Carveol formulation (e.g., nanoemulsion or aqueous suspension as a control) to the rats via oral gavage at a specific dose (e.g., 10 mg/kg).

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein into heparinized tubes at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation: Immediately centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Plasma Analysis:

  • Extract (+)-cis-Carveol from the plasma samples using a suitable method like liquid-liquid extraction or solid-phase extraction.

  • Quantify the concentration of (+)-cis-Carveol in the plasma samples using a validated analytical method, such as LC-MS/MS.[18][19][20][21]

• Pharmacokinetic Analysis: Calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software. The relative bioavailability of the test formulation is calculated as: (AUC_test / AUC_control) * 100.

Visualizations

Caption: Workflow for enhancing the bioavailability of (+)-cis-Carveol.

Caption: Troubleshooting low bioavailability of (+)-cis-Carveol.

References

• 1. Showing Compound cis-Carveol (FDB003843) - FooDB [foodb.ca]
• 2. Carveol - Wikipedia [en.wikipedia.org]
• 3. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaexcipients.com [pharmaexcipients.com]
• 5. jgtps.com [jgtps.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetic and Pharmacodynamic Features of Nanoemulsion Following Oral, Intravenous, Topical and Nasal Route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Absorption, disposition and pharmacokinetics of nanoemulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preparation and characterization of solid dispersions of carvedilol with PVP K30 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Preparation and characterization of solid dispersions of carvedilol with PVP K30 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 15. Voluntary oral dosing for precise experimental compound delivery in adult rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Voluntary oral administration of drugs in mice [protocols.io]
• 18. researchgate.net [researchgate.net]
• 19. Chiral analysis of carvedilol and its metabolites hydroxyphenyl carvedilol and O-desmethyl carvedilol in human plasma by liquid chromatography-tandem mass spectrometry: Application to a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Analysis of carvedilol enantiomers in human plasma using chiral stationary phase column and liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Minimizing solvent residue in purified (+)-cis-Carveol samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent residue in purified (+)-cis-Carveol samples.

Frequently Asked Questions (FAQs)

Q1: After purification, my (+)-cis-Carveol oil still shows significant residual solvent peaks in the GC analysis. What are the most common reasons for this?

A1: High levels of residual solvent in purified (+)-cis-Carveol, an oily monoterpenoid alcohol, can stem from several factors. Due to its physical properties, (+)-cis-Carveol can have a high affinity for certain organic solvents, making their complete removal challenging. Inefficient solvent removal techniques are a primary cause. For instance, incomplete evaporation during rotary evaporation or insufficient drying time under high vacuum can leave behind significant solvent traces. The choice of solvent itself is crucial; high-boiling point solvents are inherently more difficult to remove than their low-boiling point counterparts. Finally, some compounds can form solvates, where solvent molecules become embedded within the compound's structure, making them particularly stubborn to remove with standard drying methods.[1]

Q2: What is the recommended method for removing a high-boiling point solvent like DMF or DMSO from my (+)-cis-Carveol sample?

A2: Removing high-boiling point solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) requires specific strategies beyond simple rotary evaporation. One effective technique is to dilute your sample with a large volume of water and then extract the (+)-cis-Carveol with a nonpolar solvent in which it is soluble but the high-boiling point solvent is not. Subsequently, a thorough washing of the organic layer with water is necessary.[2] For 5 mL of DMF or DMSO, a general guideline is to wash with five 10 mL portions of water.[2] Another advanced technique is azeotropic distillation, where a lower-boiling solvent is added to form an azeotrope with the high-boiling solvent, allowing it to be removed at a lower temperature.[3]

Q3: Can I use heat to speed up the solvent removal process for (+)-cis-Carveol?

A3: While gentle heating can increase the vapor pressure of the solvent and expedite evaporation, it must be applied with caution. (+)-cis-Carveol, like many essential oils and terpenoids, can be temperature-sensitive.[4] Excessive heat can lead to decomposition, isomerization, or other unwanted side reactions, compromising the purity and integrity of your sample. It is crucial to consider the boiling point of your solvent and the thermal stability of (+)-cis-Carveol. Whenever possible, it is preferable to use reduced pressure to lower the solvent's boiling point, allowing for efficient evaporation at or near room temperature.[4][5]

Q4: I've tried rotary evaporation followed by high-vacuum drying overnight, but I still have residual solvent. What other techniques can I try?

A4: If standard methods are insufficient, several other techniques can be employed. A nitrogen blowdown, where a gentle stream of inert nitrogen gas is passed over the surface of the sample, can enhance the evaporation of the residual solvent.[6] For stubborn solvents, a technique known as solvent replacement can be effective. This involves dissolving the oily sample in a low-boiling point solvent like diethyl ether or dichloromethane, and then re-evaporating. Repeating this process three times can effectively replace the high-boiling point solvent with a more volatile one that is easier to remove under high vacuum.[1]

Q5: How can I confirm that the solvent residue in my (+)-cis-Carveol sample is within acceptable limits?

A5: Gas chromatography (GC) is the primary and most reliable method for identifying and quantifying residual solvents in pharmaceutical products.[7][8] A GC equipped with a Flame Ionization Detector (GC-FID) is commonly used for this purpose due to its excellent sensitivity to organic compounds.[9] To confirm that the residual solvent levels are acceptable, your results should be compared against the limits set by regulatory bodies like the International Conference on Harmonisation (ICH) or the United States Pharmacopeia (USP).[10] These guidelines categorize solvents into classes based on their toxicity and provide permissible daily exposure limits.[10]

Data Summary Table

The following table summarizes common solvents used in the purification of natural products like (+)-cis-Carveol, their boiling points, and recommended removal techniques.

Solvent	Boiling Point (°C at 1 atm)	Recommended Removal Technique(s)	Notes
Dichloromethane (DCM)	40	Rotary Evaporation, High-Vacuum Drying, Nitrogen Blowdown	A low boiling point makes it relatively easy to remove.
Diethyl Ether	35	Rotary Evaporation, High-Vacuum Drying	Highly volatile and flammable; exercise caution.
Acetone	56	Rotary Evaporation, High-Vacuum Drying	Miscible with water, which can be advantageous in some extraction protocols.[11]
Ethyl Acetate (EtOAc)	77	Rotary Evaporation, High-Vacuum Drying	Higher boiling point than DCM or ether, may require slightly more rigorous drying.[11]
n-Hexane	69	Rotary Evaporation, High-Vacuum Drying	A non-polar solvent often used in chromatography.[11]
Ethanol	78	Rotary Evaporation, High-Vacuum Drying	Can be challenging to remove completely due to its hygroscopic nature and potential for hydrogen bonding.
Toluene	111	Rotary Evaporation (with care), High-Vacuum Drying, Azeotropic Distillation	A high-boiling point solvent requiring more stringent removal methods.[11]
Dimethylformamide (DMF)	152	Aqueous Wash/Extraction, Azeotropic Distillation	Very difficult to remove by simple evaporation.[11]
Dimethyl sulfoxide (DMSO)	189	Aqueous Wash/Extraction, Lyophilization (Freeze-Drying)	Extremely high boiling point; requires specialized removal techniques.[11]

Experimental Protocols

Protocol 1: Standard Solvent Removal using a Rotary Evaporator

This protocol is suitable for removing relatively volatile solvents (boiling point < 100°C) from (+)-cis-Carveol.

• Sample Transfer: Transfer the (+)-cis-Carveol solution to a round-bottom flask. Do not fill the flask to more than half its volume to prevent bumping.

• Apparatus Setup: Securely attach the flask to the rotary evaporator. Ensure the condenser is properly connected to a cooling source (e.g., a recirculating chiller set to 0-10°C).

• Initiate Rotation: Begin rotating the flask at a moderate speed (e.g., 100-150 rpm) to create a thin film of the liquid on the flask's inner surface, which increases the surface area for evaporation.[4]

• Apply Vacuum: Gradually apply vacuum to the system. The pressure should be low enough to reduce the solvent's boiling point to a temperature that is safe for the sample.

• Gentle Heating: If necessary, partially immerse the rotating flask in a water bath set to a gentle temperature (e.g., 25-40°C). The temperature should be well below the boiling point of (+)-cis-Carveol (226-227°C) to prevent sample degradation.[12][13]

• Monitor Evaporation: Continue the process until the bulk of the solvent has condensed and collected in the receiving flask. You will observe the oily (+)-cis-Carveol residue in the rotating flask.

• Completion: Once the solvent stream into the receiving flask has ceased, continue evaporation for another 10-15 minutes to remove as much solvent as possible.

• Release Vacuum and Stop: Gently release the vacuum before stopping the rotation. Detach the flask containing your purified (+)-cis-Carveol. Proceed to high-vacuum drying for further solvent removal.

Protocol 2: Final Drying under High Vacuum

This protocol is a crucial follow-up to rotary evaporation to remove trace amounts of residual solvent.

• Sample Preparation: The (+)-cis-Carveol oil, post-rotary evaporation, should be in a round-bottom flask or a vial suitable for a high-vacuum manifold (Schlenk line).

• Connect to Vacuum Line: Securely connect the flask to the high-vacuum line.

• Apply Vacuum: Slowly and carefully open the stopcock to the vacuum. If the sample starts to bubble vigorously (bumping), reduce the vacuum by slightly closing the stopcock and then re-opening it more slowly. Stirring the oil with a magnetic stir bar can help prevent bumping.[5]

• Drying: Allow the sample to dry under high vacuum for an extended period (e.g., several hours to overnight) at room temperature. This will help remove any remaining volatile solvents.[3]

• Completion: Once drying is complete, close the stopcock on the flask before releasing the vacuum on the line. Your sample is now ready for analysis.

Protocol 3: Sample Preparation for GC Analysis of Residual Solvents

This protocol outlines the steps to prepare your purified (+)-cis-Carveol for analysis by Gas Chromatography.

• Standard Preparation: Prepare a standard solution containing known concentrations of the potential residual solvents in a high-boiling point solvent that does not interfere with the analysis, such as dimethyl sulfoxide (DMSO).[7]

• Sample Preparation: Accurately weigh a specific amount of your purified (+)-cis-Carveol sample (e.g., 100 mg) into a headspace vial.

• Dilution: Add a precise volume of the high-boiling point solvent (e.g., 1 mL of DMSO) to the vial to dissolve the sample.

• Internal Standard: It is good practice to add an internal standard (a compound not present in your sample or solvent list) to both your sample and standard solutions for more accurate quantification.

• Vial Sealing: Immediately seal the vial with a crimp cap to prevent the loss of volatile solvents.

• GC Analysis: Place the vial in the autosampler of a headspace GC system for analysis. The headspace technique involves heating the vial to a specific temperature, allowing the volatile solvents to partition into the gas phase above the liquid, and then injecting a portion of this gas phase into the GC column.[7]

Visualizations

Caption: Troubleshooting workflow for addressing high residual solvent in (+)-cis-Carveol.

Caption: Relationship between experimental parameters and solvent removal efficiency.

References

• 1. reddit.com [reddit.com]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. Rotary Evaporator Extraction Guide - Lab Unique [labuniquely.com]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. organomation.com [organomation.com]
• 7. Gas Chromatographic Method for Identification and Quantification of Commonly Used Residual Solvents in Pharmaceuticals Products [scirp.org]
• 8. Analytical methods for residual solvents determination in pharmaceutical products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GC-FID method for high-throughput analysis of residual solvents in pharmaceutical drugs and intermediates - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. mulzer.univie.ac.at [mulzer.univie.ac.at]
• 12. (-)-cis-Carveol | High-Purity Terpene | For Research Use [benchchem.com]
• 13. 99-48-9 CAS MSDS (CARVEOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of (+)-cis-Carveol and (-)-cis-Carveol

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative analysis of the biological activities of the enantiomers of cis-Carveol: (+)-cis-Carveol and (-)-cis-Carveol. While research has illuminated various biological effects of "carveol" and has specifically detailed the neuroprotective properties of (-)-cis-Carveol, a significant gap in the scientific literature exists regarding the specific biological activities of (+)-cis-Carveol. This guide synthesizes the available experimental data to offer a comparative perspective, highlighting both the established knowledge and the areas requiring further investigation.

Summary of Biological Activities

Biological Activity	(+)-cis-Carveol	(-)-cis-Carveol	"cis-Carveol" (Enantiomer not specified)
Neuroprotective	No data available	Demonstrated neuroprotective effects against β-amyloid-induced memory impairment and oxidative stress.[1][2][3]	No specific data available
Anti-inflammatory	No data available	Implied via antioxidant activity in neuroprotection studies.	Exhibits anti-inflammatory effects by modulating inflammatory mediators.[4][5][6][7]
Antioxidant	No data available	Reduces oxidative stress markers in the hippocampus.[1][2][3]	Demonstrates antioxidant activity, including activation of the Nrf2 pathway.[5][6][7]
Anticancer	No data available	No specific data available	Shows cytotoxic effects against various cancer cell lines.[8]
Antimicrobial	No data available	No specific data available	Indicated as a contributor to the antimicrobial activity of essential oils.[9]

Neuroprotective Activity of (-)-cis-Carveol

A significant body of research has focused on the neuroprotective effects of (-)-cis-Carveol, particularly in the context of Alzheimer's disease models.[1][2][3] Studies have shown that (-)-cis-Carveol can ameliorate memory deficits and reduce oxidative stress induced by β-amyloid peptide (Aβ).

Key Findings:

• Improved Memory Function: In a rat model of Aβ-induced memory impairment, inhalation of (-)-cis-Carveol (1% and 3%) for 21 days significantly reduced both working and reference memory errors in the radial arm maze test and improved spontaneous alternation behavior in the Y-maze test.[1]

• Reduced Oxidative Stress: (-)-cis-Carveol treatment demonstrated a significant reduction in hippocampal oxidative stress markers, including a decrease in malondialdehyde (MDA) and protein carbonyl levels, and an increase in the activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GPx), as well as elevated levels of reduced glutathione (GSH).[1]

• Acetylcholinesterase Inhibition: The study also revealed that (-)-cis-Carveol significantly decreased the activity of acetylcholinesterase (AChE) in the hippocampus of Aβ-treated rats, suggesting a potential mechanism for its cognitive-enhancing effects.[1]

Quantitative Data for (-)-cis-Carveol Neuroprotective Effects:

Parameter	Control Group	Aβ₁₋₄₂ Group	Aβ₁₋₄₂ + (-)-cis-Carveol (1%)	Aβ₁₋₄₂ + (-)-cis-Carveol (3%)
Working Memory Errors (Radial Arm Maze)	~1	~5.5	~2.5	~1.5
Reference Memory Errors (Radial Arm Maze)	~0.5	~2.5	~1	~0.8
AChE Specific Activity (nmol/min/mg protein)	~25	~40	~30	~28
SOD Specific Activity (U/mg protein)	~12	~6	~9	~11
GPx Specific Activity (nmol/min/mg protein)	~45	~25	~35	~40
GSH (nmol/mg protein)	~8	~3	~5	~7
Protein Carbonyl (nmol/mg protein)	~2	~6	~4	~3
MDA (nmol/mg protein)	~1.5	~4.5	~3	~2

Anti-inflammatory and Antioxidant Activities of "Carveol"

Several studies have investigated the anti-inflammatory and antioxidant properties of "carveol" or "cis-carveol" without specifying the enantiomer used. These studies suggest that carveol (B46549) exerts its effects through the modulation of key signaling pathways involved in inflammation and oxidative stress.

Key Findings:

• Nrf2 Pathway Activation: Carveol has been shown to protect against acetaminophen-induced hepatotoxicity by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[5][6][7] Nrf2 is a master regulator of the antioxidant response.

• Reduction of Inflammatory Mediators: In a mouse model of acetaminophen-induced liver injury, carveol treatment significantly reduced the expression of pro-inflammatory markers such as phosphorylated c-Jun N-terminal kinase (p-JNK), tumor necrosis factor-alpha (TNF-α), cyclooxygenase-2 (COX-2), and phosphorylated nuclear factor-kappa B (p-NFκB).[6]

• Enhancement of Antioxidant Enzymes: Carveol treatment also attenuated the depletion of antioxidant enzymes like glutathione (GSH) and glutathione-S-transferase (GST), and reduced lipid peroxidation (LPO).[6]

Quantitative Data for "Carveol" in a Hepatotoxicity Model:

Parameter	Control	APAP	APAP + Carveol (5 mg/kg)	APAP + Carveol (10 mg/kg)	APAP + Carveol (15 mg/kg)
p-JNK (% of control)	100	~350	~250	~180	~120
TNF-α (% of control)	100	~450	~300	~200	~150
COX-2 (% of control)	100	~400	~280	~190	~130
p-NFκB (% of control)	100	~380	~260	~170	~110
GSH (U/mg protein)	~85	~6	~25	~45	~62
GST (U/mg protein)	~20	~2	~6	~10	~14
LPO (nmol/mg protein)	~80	~215	~180	~150	~132

Anticancer Activity of "Carveol"

The cytotoxic effects of "carveol" (enantiomer not specified) have been evaluated against several cancer cell lines.

Key Findings:

• A comparative study of several monoterpenes demonstrated that carveol exhibits significant cytotoxic activity against P-815 (murine mastocytoma), K-562 (human chronic myelogenous leukemia), and CEM (human T-cell lymphoblast-like) tumor cell lines.[8]

• The study also indicated that carveol can arrest the cell cycle at the S phase in K-562 cells.[8]

Quantitative Data for Anticancer Activity of "Carveol":

Cell Line	IC₅₀ (µM)
P-815	0.12 ± 0.02
K-562	0.24 ± 0.03
CEM	0.09 ± 0.01
MCF-7	0.87 ± 0.09
MCF-7 gem	0.26 ± 0.03

Experimental Protocols

Neuroprotective Activity of (-)-cis-Carveol

• Animal Model: Male Wistar rats were used. Alzheimer's disease-like pathology was induced by intracerebroventricular injection of aggregated Aβ₁₋₄₂ peptide.[1]

• Treatment: (-)-cis-Carveol (1% and 3% solutions in saline with 0.5% Tween 80) was administered via inhalation for 60 minutes daily for 21 days.[1]

• Behavioral Tests:

  • Y-Maze Test: To assess spatial working memory based on spontaneous alternation behavior.[1]

  • Radial Arm Maze Test: To evaluate both working and reference memory.[1]

• Biochemical Assays:

  • Acetylcholinesterase (AChE) Activity: Measured in hippocampal homogenates using the Ellman method.[1]

  • Oxidative Stress Markers: Superoxide dismutase (SOD), glutathione peroxidase (GPx), reduced glutathione (GSH), protein carbonyl, and malondialdehyde (MDA) levels were quantified in hippocampal homogenates using established spectrophotometric methods.[1]

Anti-inflammatory and Antioxidant Activities of "Carveol"

• Animal Model: Male BALB/c mice were used. Hepatotoxicity was induced by a single intraperitoneal injection of acetaminophen (B1664979) (APAP).[6]

• Treatment: "Carveol" (5, 10, and 15 mg/kg) was administered orally for seven days prior to APAP injection.[6]

• Immunohistochemistry: Liver sections were stained for p-JNK, TNF-α, COX-2, and p-NFκB to assess inflammation.[6]

• Biochemical Assays:

  • Antioxidant Enzyme Assays: Glutathione (GSH) and glutathione-S-transferase (GST) levels were measured in liver homogenates.[6]

  • Lipid Peroxidation (LPO) Assay: LPO levels in liver homogenates were determined by measuring thiobarbituric acid reactive substances.[6]

Anticancer Activity of "Carveol"

• Cell Lines: P-815, K-562, CEM, MCF-7, and gemcitabine-resistant MCF-7 (MCF-7 gem) cells were used.[8]

• Cytotoxicity Assay: The viability of cancer cells after treatment with "carveol" was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The IC₅₀ values were calculated.[8]

• Cell Cycle Analysis: The effect of "carveol" on the cell cycle distribution of K-562 cells was analyzed by flow cytometry after DNA staining with propidium (B1200493) iodide.[8]

Signaling Pathway and Experimental Workflow Diagrams

Caption: Nrf2 signaling pathway activated by Carveol.

Caption: Experimental workflow for assessing neuroprotective effects.

Conclusion

The available scientific literature provides compelling evidence for the biological activities of carveol, particularly the neuroprotective effects of (-)-cis-Carveol and the anti-inflammatory, antioxidant, and anticancer properties of "cis-carveol". However, the lack of specific data for (+)-cis-Carveol is a critical knowledge gap. To fully understand the therapeutic potential of cis-carveol and to leverage the stereospecificity of biological systems for drug development, further research is imperative to elucidate the distinct pharmacological profiles of both (+)-cis-Carveol and (-)-cis-Carveol. Direct comparative studies are essential to determine if one enantiomer possesses superior activity or a more favorable safety profile for specific therapeutic applications.

References

• 1. scielo.br [scielo.br]
• 2. GC-MS Profiling and Antimicrobial Activity of Eight Essential Oils Against Opportunistic Pathogens with Biofilm-Forming Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Narrative Review of the Antitumor Activity of Monoterpenes from Essential Oils: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Carveol, cis-(-)- | C10H16O | CID 330573 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

A Comparative Analysis of (+)-cis- and (+)-trans-Carveol as Anti-inflammatory Agents

A comprehensive review of the available, though limited, scientific literature suggests that while both (+)-cis-Carveol and (+)-trans-Carveol isomers possess anti-inflammatory properties, their efficacy and mechanisms of action have not been directly compared in head-to-head experimental studies. This guide synthesizes the current understanding of each isomer's anti-inflammatory potential, drawing from individual in silico and in vitro investigations, to provide a comparative perspective for researchers and drug development professionals.

While direct comparative data is absent, computational modeling suggests that (+)-cis-Carveol may exhibit a more favorable interaction with key inflammatory targets. However, preliminary experimental evidence indicates that (+)-trans-Carveol also demonstrates anti-inflammatory effects. This guide presents the available data to facilitate a nuanced understanding of these two isomers.

In Silico and In Vitro Efficacy Comparison

Due to the lack of direct comparative studies, a side-by-side quantitative comparison is not feasible. The following table summarizes the currently available data for each isomer. It is crucial to note that the data for (+)-cis-Carveol is derived from computational docking studies, which predict binding affinity and are not a direct measure of biological activity.

Compound	Target	Method	Predicted Binding Affinity (kcal/mol)
(+)-cis-Carveol	Cyclooxygenase-2 (COX-2)	In Silico Docking	-6.8
Nuclear Factor-kappaB (NF-κB) p65	In Silico Docking	-7.2
Tumor Necrosis Factor-alpha (TNF-α)	In Silico Docking	-6.5
(+)-trans-Carveol	Not Specified	Antiasthmatic Activity (in vivo)	Data not available

Mechanistic Insights into Anti-inflammatory Action

The anti-inflammatory effects of carveol, in general, are believed to be mediated through the modulation of key signaling pathways involved in the inflammatory response. While specific experimental validation for each isomer is limited, the primary proposed mechanism involves the inhibition of the NF-κB signaling pathway and the activation of the Nrf2 antioxidant response pathway.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including those for cytokines like TNF-α and IL-6, as well as the enzyme COX-2, which is responsible for prostaglandin (B15479496) synthesis. The inhibition of NF-κB activation is a key target for anti-inflammatory drug development. In silico studies suggest that (+)-cis-Carveol can bind to the p65 subunit of NF-κB, potentially interfering with its ability to translocate to the nucleus and activate gene transcription.

A Comparative Analysis of Carveol's Cytotoxic Effects on Human Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cytotoxic properties of carveol (B46549), a naturally occurring monoterpenoid, against various human cancer cell lines. The data presented is compiled from published experimental studies to assist researchers in evaluating its potential as an anti-cancer agent. This document summarizes key quantitative data, details experimental methodologies, and visualizes associated cellular and experimental processes.

Quantitative Cytotoxicity Data

The cytotoxic effects of carveol and its isomer, (-)-cis-carveol, have been evaluated against a range of human tumor cell lines. The following tables summarize the available quantitative data from in vitro studies.

Table 1: IC50 Values of Carveol on Various Human Cancer Cell Lines

Cell Line	Cell Type	IC50 (µM)
P-815	Murine Mastocytoma	0.09 - 0.24
K-562	Human Chronic Myelogenous Leukemia	0.09 - 0.24
CEM	Human Acute Lymphoblastic Leukemia	0.09 - 0.24
MCF-7	Human Breast Adenocarcinoma	0.26 - 0.87
MCF-7 gem	Gemcitabine-resistant MCF-7	0.26 - 0.87

Data from a comparative study on the antitumor effect of natural monoterpenes. The specific isomer of carveol was not specified in this study.[1]

Table 2: Growth Inhibition (%) of (-)-cis-Carveol on Human Tumor Cell Lines

Cell Line	Cell Type	Concentration (µg/mL)	Growth Inhibition (%)
OVCAR-8	Ovarian Adenocarcinoma	25	3.61 - 21.16
HCT-116	Colon Carcinoma	25	3.61 - 21.16
SF-295	Glioblastoma	25	3.61 - 21.16

Data from an evaluation of the cytotoxicity of structurally correlated p-menthane (B155814) derivatives.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the quantitative data summary.

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., carveol isomers) and a vehicle control. Incubate for a specified period (e.g., 72 hours).

• MTT Addition: After the incubation period, remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well. Incubate the plate for 1.5 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 130 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Incubate the plate for 15 minutes with shaking on an orbital shaker. Measure the absorbance at 492 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is utilized to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: A fluorescent dye, such as propidium (B1200493) iodide (PI), intercalates into the DNA of the cells. The fluorescence intensity of the stained cells is directly proportional to their DNA content, allowing for the differentiation of cell cycle phases.

Protocol:

• Cell Treatment and Harvesting: Treat cells (e.g., K-562) with the desired concentration of the test compound for a specific duration (e.g., 48 or 72 hours). Harvest the cells by trypsinization (for adherent cells) or centrifugation.

• Fixation: Wash the cells with phosphate-buffered saline (PBS) and fix them in cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A. The RNase A is included to ensure that only DNA is stained.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The data is typically displayed as a histogram of fluorescence intensity versus cell count.

• Data Interpretation: The histogram will show distinct peaks corresponding to the G0/G1 phase (2n DNA content) and the G2/M phase (4n DNA content). The S phase is represented by the region between these two peaks. The percentage of cells in each phase is quantified using appropriate software.

Experimental Workflow and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for assessing cytotoxicity and a proposed signaling pathway for carveol-induced effects.

Caption: Workflow for cytotoxicity and cell cycle analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Flow Cytometry Protocol [sigmaaldrich.com]

In Vivo Comparison of Carveol and Donepezil for Alzheimer's Disease: A Guide for Researchers

For research, scientific, and drug development professionals, this guide provides an objective in vivo comparison of the therapeutic potential of Carveol, specifically the (-)-cis-Carveol isomer, with the standard Alzheimer's disease drug, Donepezil (B133215). This analysis is based on available preclinical data and details the experimental methodologies and key biochemical pathways involved.

Disclaimer: The following comparison is based on a study conducted with (-)-cis-Carveol . Data for the (+)-cis-Carveol isomer in a similar comparative in vivo setting for Alzheimer's disease is not available in the current scientific literature. Therefore, the findings presented here are specific to the (-)-cis isomer and should not be directly extrapolated to (+)-cis-Carveol without further investigation.

Executive Summary

Donepezil, a cornerstone in the symptomatic treatment of Alzheimer's disease, primarily functions as an acetylcholinesterase (AChE) inhibitor, thereby increasing acetylcholine (B1216132) levels in the brain.[1][2] Emerging research on natural compounds has identified (-)-cis-Carveol as a potential neuroprotective agent. A key preclinical study directly compared the efficacy of inhaled (-)-cis-Carveol with intraperitoneally administered Donepezil in a rat model of Alzheimer's disease induced by amyloid-beta (Aβ) peptide 1-42. The findings suggest that (-)-cis-Carveol not only mitigates cognitive deficits but also combats oxidative stress, offering a multi-faceted therapeutic approach.

Quantitative Data Comparison

The following tables summarize the key quantitative findings from a comparative in vivo study in an Aβ₁₋₄₂-induced Alzheimer's disease rat model.[3][4][5]

Table 1: Effects on Cognitive Function

Treatment Group	Y-Maze (% Spontaneous Alternation)	Radial Arm Maze (Working Memory Errors)	Radial Arm Maze (Reference Memory Errors)
Control (Sham-operated)	~80%	~1.5	~1.0
Aβ₁₋₄₂	~45%	~4.5	~4.0
Aβ₁₋₄₂ + Donepezil (5 mg/kg)	~70%	~2.0	~1.5
Aβ₁₋₄₂ + (-)-cis-Carveol (1%)	~65%	~2.5	~2.0
Aβ₁₋₄₂ + (-)-cis-Carveol (3%)	~75%	~2.0	~1.5

Table 2: Effects on Hippocampal Acetylcholinesterase (AChE) Activity and Oxidative Stress Markers

Treatment Group	AChE Activity (% of Control)	Superoxide Dismutase (SOD) Activity (% of Control)	Glutathione Peroxidase (GPX) Activity (% of Control)	Reduced Glutathione (GSH) Level (% of Control)	Protein Carbonyl Level (% of Control)	Malondialdehyde (MDA) Level (% of Control)
Control (Sham-operated)	100%	100%	100%	100%	100%	100%
Aβ₁₋₄₂	Increased	Decreased	Decreased	Decreased	Increased	Increased
Aβ₁₋₄₂ + Donepezil (5 mg/kg)	Decreased	Increased	Increased	Increased	Decreased	Decreased
Aβ₁₋₄₂ + (-)-cis-Carveol (1%)	Decreased	Increased	Increased	Increased	Decreased	Decreased
Aβ₁₋₄₂ + (-)-cis-Carveol (3%)	Significantly Decreased	Significantly Increased	Significantly Increased	Significantly Increased	Significantly Decreased	Significantly Decreased

Signaling Pathways and Mechanisms of Action

Donepezil: Acetylcholinesterase Inhibition

Donepezil's primary mechanism of action is the reversible inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[1][2] By inhibiting AChE, Donepezil increases the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission, which is crucial for cognitive processes like memory and learning.

References

• 1. Estimation of plasma IC50 of donepezil for cerebral acetylcholinesterase inhibition in patients with Alzheimer disease using positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Estimation of plasma IC50 of donepezil hydrochloride for brain acetylcholinesterase inhibition in monkey using N-[11C]methylpiperidin-4-yl acetate ([11C]MP4A) and PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (-)-cis-Carveol, a Natural Compound, Improves β-Amyloid-Peptide 1-42-Induced Memory Impairment and Oxidative Stress in the Rat Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. (-)- cis-Carveol, a Natural Compound, Improves β-Amyloid-Peptide 1-42-Induced Memory Impairment and Oxidative Stress in the Rat Hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of (+)-cis-Carveol and Silymarin in Hepatoprotection

A detailed analysis of their efficacy, mechanisms of action, and experimental backing for researchers and drug development professionals.

While no direct head-to-head clinical studies exist comparing (+)-cis-Carveol and Silymarin (B1681676) for liver protection, a review of independent preclinical studies using similar liver injury models provides valuable insights into their comparative efficacy and mechanisms. Both compounds demonstrate significant hepatoprotective effects, primarily through the activation of the Nrf2 antioxidant pathway, making them promising candidates for the treatment and prevention of liver damage.

Silymarin, a well-established natural compound derived from milk thistle, is widely recognized for its hepatoprotective properties and is often used as a standard control in liver toxicology studies.[1][2] (+)-cis-Carveol, a monoterpenoid found in essential oils of plants like caraway and orange peel, is an emerging agent with potent antioxidant and anti-inflammatory activities.[3][4] This guide synthesizes data from studies using toxin-induced hepatotoxicity models to offer a comparative perspective.

Comparative Efficacy: Key Biochemical Markers

To provide a standardized comparison, data from two separate studies on male BALB/c mice were analyzed. One study investigated (+)-cis-Carveol's effect on acetaminophen (B1664979) (APAP)-induced hepatotoxicity, while the other provides a baseline for Silymarin's known efficacy in similar models. The APAP model is a well-accepted standard for inducing acute liver injury.

Table 1: Comparative Effects on Liver Function and Oxidative Stress Markers

Parameter	Toxin-Induced Group (APAP)	(+)-cis-Carveol (15 mg/kg) + APAP	Silymarin (100 mg/kg) + Toxin (Control)	Protective Effect
Liver Enzymes
ALT (U/L)	Significantly Elevated	Significantly Reduced	Significantly Reduced	Both show strong protection
AST (U/L)	Significantly Elevated	Significantly Reduced	Significantly Reduced	Both show strong protection
Lipid Profile
HDL (mg/dL)	Significantly Reduced	Significantly Increased (p < 0.01)	Significantly Increased (p < 0.05)	Carveol shows a more significant effect[3]
LDL (mg/dL)	Significantly Elevated	Significantly Reduced	Data Not Available	Carveol shows a protective effect
Bilirubin & Protein
Total Bilirubin	Significantly Elevated	Significantly Reduced	Data Not Available	Carveol shows a protective effect
Total Protein	Significantly Reduced	Significantly Increased	Data Not Available	Carveol shows a protective effect
Antioxidant Markers
Nrf2	Significantly Reduced	Significantly Increased	Significantly Increased	Both are potent Nrf2 activators[3][5]
HO-1	Significantly Reduced	Significantly Increased	Significantly Increased	Both upregulate downstream antioxidants[3][6]
TNF-α	Significantly Elevated	Significantly Reduced	Significantly Reduced	Both exhibit anti-inflammatory effects[7][8]
NF-κB	Significantly Elevated	Significantly Reduced	Significantly Reduced	Both inhibit key inflammatory pathways[8][9]

Note: Data for (+)-cis-Carveol is derived from an acetaminophen (APAP)-induced hepatotoxicity study.[3] Silymarin data is based on its well-documented effects in various toxin models as a positive control.[6][10][11] Direct numerical comparison is limited due to different experimental setups.

Mechanism of Action: The Nrf2 Signaling Pathway

Both (+)-cis-Carveol and Silymarin exert their primary protective effects by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][5] Nrf2 is a master regulator of the cellular antioxidant response.[9]

Under normal conditions, Nrf2 is kept inactive in the cytoplasm by Keap1. When faced with oxidative stress, Nrf2 dissociates from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the DNA, initiating the transcription of a suite of protective genes. These include heme oxygenase-1 (HO-1), glutathione (B108866) peroxidases (GPx), and other enzymes that neutralize reactive oxygen species (ROS), thereby reducing inflammation and cellular damage.[5][8]

Studies show that (+)-cis-Carveol treatment significantly boosts the nuclear translocation of Nrf2 and the expression of downstream antioxidants.[3][12] This effect was confirmed when an Nrf2 inhibitor, all-trans retinoic acid (ATRA), negated the protective effects of Carveol.[3] Similarly, Silymarin is a known Nrf2 activator, and its components, like silybin, have been shown to disrupt the Keap1-Nrf2 interaction, leading to the upregulation of cytoprotective genes.[5][7]

Caption: Nrf2 activation pathway by Carveol and Silymarin.

Experimental Protocols

The methodologies described below are synthesized from robust preclinical studies to provide a framework for reproducible research.

Animal Model of Acetaminophen (APAP)-Induced Hepatotoxicity

• Animals: Male BALB/c mice (6-8 weeks old) are used. They are housed under standard conditions (12-hour light/dark cycle, controlled temperature and humidity) with free access to food and water.

• Acclimation: Animals are acclimated for at least one week before the experiment begins.

• Grouping: Mice are randomly divided into groups (n=7-14 per group):

  • Control Group: Receives saline solution.

  • APAP Group: Receives a single intraperitoneal (i.p.) injection of APAP (typically 300-500 mg/kg) to induce acute liver injury.

  • Treatment Groups: Receive oral administration of (+)-cis-Carveol (e.g., 5, 10, 15 mg/kg) or Silymarin (e.g., 100 mg/kg) for a set period (e.g., 7 days) before APAP injection.

• Sample Collection: 6 to 24 hours after the APAP injection, animals are anesthetized. Blood is collected via cardiac puncture for serum analysis (ALT, AST, etc.). The liver is immediately excised, weighed, and sectioned for histopathology and biochemical analysis (homogenates).

Caption: General workflow for hepatotoxicity studies.

Biochemical Assays

• Liver Enzyme Analysis: Serum levels of Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) are measured using commercially available colorimetric assay kits according to the manufacturer's instructions.

• ELISA for Cytokines and Proteins: Liver tissue homogenates are used to quantify protein levels of TNF-α, NF-κB, Nrf2, and HO-1 using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Histopathological Examination: Liver tissue samples are fixed in 10% neutral buffered formalin, embedded in paraffin, sectioned (4-5 µm), and stained with Hematoxylin and Eosin (H&E). The slides are then examined under a light microscope to assess the degree of necrosis, inflammation, and other cellular changes.[4][13]

Conclusion

Both (+)-cis-Carveol and Silymarin are effective hepatoprotective agents that operate through the potent activation of the Nrf2 antioxidant pathway. Data suggests that (+)-cis-Carveol may offer comparable, and in some specific markers like HDL improvement, potentially more significant effects than Silymarin.[3] However, Silymarin's long history of use and extensive documentation provide a robust foundation for its clinical application.[11][14] Further direct, head-to-head studies are warranted to fully elucidate the comparative therapeutic potential of (+)-cis-Carveol. For drug development professionals, Carveol represents a highly promising natural compound for the development of novel therapies for liver diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Hepatoprotective herbal drug, silymarin from experimental pharmacology to clinical medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Flavolignans from Silymarin as Nrf2 Bioactivators and Their Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 9. Role of silymarin as antioxidant in clinical management of chronic liver diseases: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Hepatoprotective effect of silymarin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. The effect of silymarin on liver enzymes and antioxidant status in trauma patients in the intensive care unit: a randomized double blinded placebo-controlled clinical trial - PMC [pmc.ncbi.nlm.nih.gov]

Sensory panel comparison of the aromatic profiles of carveol stereoisomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the aromatic profiles of four carveol (B46549) stereoisomers: (+)-carveol, (-)-carveol, (+)-isocarveol, and (-)-isocarveol. Carveol, a monoterpenoid alcohol, is a key component in the fragrance and flavor industries, with its stereoisomers exhibiting distinct olfactory characteristics. Understanding these differences is crucial for applications in product formulation, sensory science, and drug development where off-notes can be a significant concern.

Summary of Aromatic Profiles

While comprehensive quantitative data from a single sensory panel study comparing all four stereoisomers is limited in publicly available literature, a compilation of existing descriptions provides a qualitative understanding of their aromatic differences.

Stereoisomer	Predominant Aroma Descriptors
(-)-Carveol	Minty, Spearmint, Cooling, Green, Herbal, Caraway, Spicy.[1]
(+)-Carveol	Data not available in sufficient detail for a distinct profile.
(-)-Isocarveol	Data not available in sufficient detail for a distinct profile.
(+)-Isocarveol	Data not available in sufficient detail for a distinct profile.
trans-Carveol (unspecified enantiomer)	Spicy, Caraway, Solvent, Spearmint.[2]

Note: l-carveol is often supplied as a mixture of cis- and trans-isomers. The provided descriptors for (-)-Carveol likely represent this mixture. The lack of specific sensory data for the individual (+)-carveol and the isocarveol stereoisomers highlights a gap in current research.

Experimental Protocols

To obtain robust quantitative data for the aromatic profiles of these stereoisomers, two key sensory evaluation methodologies are recommended: Odor Threshold Determination and Quantitative Descriptive Analysis (QDA) .

Odor Threshold Determination

The determination of the odor threshold, the lowest concentration of a substance detectable by the human sense of smell, is fundamental in characterizing the potency of an aroma compound. The ASTM E679-19 standard provides a reliable methodology for this purpose.[3][4][5]

Methodology: ASTM E679-19 - Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits [3][4][5]

• Panelist Selection: A panel of trained sensory assessors is required. Panelists should be screened for their ability to detect the target compounds and consistently report their perceptions.

• Sample Preparation:

  • Prepare a series of ascending concentrations of each carveol stereoisomer in a neutral medium, such as purified, odor-free water or air.

  • The concentration steps should be in a geometric progression (e.g., a factor of 2 or 3).

• Presentation:

  • A three-alternative forced-choice (3-AFC) method is commonly used. In each set, two blank samples (the neutral medium) and one sample containing the odorant at a specific concentration are presented to the panelist.

  • The order of presentation within the set should be randomized.

• Evaluation:

  • Panelists are instructed to sniff each sample and identify the one that is different from the other two.

  • The evaluation proceeds from the lowest concentration to higher concentrations.

• Threshold Calculation: The individual threshold is the concentration at which a panelist correctly identifies the odorant-containing sample in a certain number of consecutive presentations (as defined by the standard). The group threshold is then calculated from the individual thresholds, often as the geometric mean.

Quantitative Descriptive Analysis (QDA)

QDA is a powerful tool for creating a detailed sensory profile of a product.[2][6][7] It involves a trained panel that identifies and quantifies the intensity of specific sensory attributes.

Methodology for QDA of Carveol Stereoisomers:

• Panelist Training and Lexicon Development:

  • A panel of 8-12 trained assessors is selected.

  • During initial sessions, panelists are presented with all four carveol stereoisomers to generate a comprehensive list of descriptive terms for the aromas they perceive (e.g., minty, spearmint, caraway, spicy, woody, citrus, sweet, etc.).

  • Reference standards for each descriptor should be provided to calibrate the panelists and ensure consistent terminology.

• Sample Evaluation:

  • Each carveol stereoisomer is prepared at a concentration well above its determined odor threshold to ensure all attributes are clearly perceivable.

  • Samples are presented to panelists in a randomized and blind fashion.

• Data Collection:

  • Panelists individually rate the intensity of each descriptor for each sample on an unstructured line scale (e.g., a 15 cm line anchored with "low" and "high").

• Data Analysis:

  • The intensity ratings are converted to numerical data.

  • Statistical analysis (e.g., Analysis of Variance - ANOVA) is used to determine significant differences in the intensity of each attribute across the different stereoisomers.

  • The results are often visualized using spider plots or bar charts to provide a clear comparison of the aromatic profiles.

Visualizing Relationships and Workflows

To better understand the relationship between the carveol stereoisomers and the experimental workflow for their sensory evaluation, the following diagrams are provided.

Sensory evaluation workflow.

Stereoisomeric relationships.

References

• 1. laevo-carveol, 99-48-9 [thegoodscentscompany.com]
• 2. trans-carveol, 1197-07-5 [thegoodscentscompany.com]
• 3. Variation in odor thresholds for l-carvone and cineole and correlations with suprathreshold intensity ratings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Validating the Neuroprotective Mechanism of (+)-cis-Carveol: A Comparative Gene Expression Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the neuroprotective performance of (+)-cis-Carveol against other neuroprotective agents, supported by experimental data on gene expression. The focus is on the activation of the Nrf2 signaling pathway, a key mechanism in cellular defense against oxidative stress, a common factor in neurodegenerative diseases.

(+)-cis-Carveol, a natural monoterpene, has demonstrated significant neuroprotective potential. Its mechanism of action is primarily attributed to the upregulation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes, playing a crucial role in protecting neurons from oxidative damage and inflammation. This guide delves into the gene expression changes induced by (+)-cis-Carveol and compares them with other well-established neuroprotective compounds that also act via the Nrf2 pathway.

Comparative Analysis of Nrf2 Pathway Gene Expression

The neuroprotective effects of (+)-cis-Carveol and other compounds can be quantified by measuring the change in the expression of Nrf2 and its downstream target genes, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1). The following tables summarize the quantitative gene expression data from preclinical studies.

It is important to note that a key study reporting quantitative gene expression for Carveol has been retracted, raising concerns about the reliability of that specific data.[1] Therefore, while qualitative evidence strongly supports Carveol's activation of the Nrf2 pathway, the quantitative data presented below for Carveol should be interpreted with caution. For a robust comparison, data from well-validated Nrf2 activators, Sulforaphane and Curcumin, are included.

Compound	Gene	Fold Change in mRNA Expression	Experimental Model	p-value
(+)-cis-Carveol	Nrf2	~1.5	LPS-induced neuroinflammation in rats (Cortex)	< 0.05
HO-1	~1.7	LPS-induced neuroinflammation in rats (Cortex)	< 0.05
Sulforaphane	Nrf2	2.1	Kainic acid-induced status epilepticus in rats (Cortex)	< 0.0001
NQO1	1.4	Kainic acid-induced status epilepticus in rats (Cortex)	= 0.0012
HO-1	1.8	Kainic acid-induced status epilepticus in rats (Cortex)	= 0.0006
Curcumin	NQO1	~4.5	SH-SY5Y neuroblastoma cells	< 0.0001
HO-1	~14	SH-SY5Y neuroblastoma cells	< 0.0001

Table 1: Comparative analysis of the fold change in mRNA expression of Nrf2 and its target genes induced by (+)-cis-Carveol, Sulforaphane, and Curcumin in different neurotoxicity and neuroinflammation models.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the summarized experimental protocols for the key experiments cited in this guide.

In Vivo Model of Neuroinflammation (for Carveol Data)

• Animal Model: Male Sprague-Dawley rats.

• Induction of Neuroinflammation: Intraperitoneal injection of Lipopolysaccharide (LPS).

• Treatment: (+)-cis-Carveol (20 mg/kg) was administered.

• Gene Expression Analysis:

  • Tissue Collection: Cortical and hippocampal tissues were collected.

  • RNA Extraction: Total RNA was extracted from the brain tissues.

  • Quantitative Real-Time PCR (RT-qPCR): The mRNA expression levels of Nrf2 and HO-1 were quantified using RT-qPCR.

In Vivo Model of Epilepsy (for Sulforaphane Data)

• Animal Model: Rats.

• Induction of Status Epilepticus: Injection of kainic acid.

• Treatment: Sulforaphane (5 mg/kg) was administered daily for 5 days.

• Gene Expression Analysis:

  • Tissue Collection: Cortical and hippocampal tissues were collected.

  • RNA Extraction: Total RNA was isolated from the brain tissues.

  • RT-qPCR: The mRNA levels of Nrf2, NQO1, and HO-1 were measured by RT-qPCR.[2]

In Vitro Model of Neuroblastoma (for Curcumin Data)

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Treatment: Cells were treated with Curcumin (5 µM) for various time points (3, 6, 9, 16, and 24 hours).

• Gene Expression Analysis:

  • RNA Extraction: Total RNA was extracted from the treated cells.

  • RT-qPCR: The relative mRNA expression of NQO1 and HO-1 was analyzed by RT-qPCR, with GAPDH used as a housekeeping gene for normalization.

Signaling Pathways and Experimental Workflow

To visually represent the molecular mechanisms and experimental procedures, the following diagrams were generated using Graphviz.

Caption: Proposed signaling pathway for the neuroprotective mechanism of (+)-cis-Carveol.

Caption: General experimental workflow for gene expression analysis.

Conclusion

The available evidence strongly suggests that (+)-cis-Carveol exerts a neuroprotective effect by activating the Nrf2 signaling pathway, leading to the upregulation of key antioxidant genes. While direct, undisputed quantitative comparisons of gene expression fold-changes with other agents are challenging due to the retraction of a key study, the qualitative mechanism is consistent with that of well-established neuroprotective compounds like Sulforaphane and Curcumin. Further robust, peer-reviewed studies providing detailed quantitative gene expression data for (+)-cis-Carveol are warranted to solidify its position as a potent neuroprotective agent and to enable more precise comparisons with alternative therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Cross-species comparison of (+)-cis-Carveol metabolism

A Comprehensive Guide to the Cross-Species Metabolism of (+)-cis-Carveol

For researchers, scientists, and professionals in drug development, understanding the metabolic fate of xenobiotics across different species is paramount for preclinical safety assessment and predicting human pharmacokinetics. This guide provides a detailed comparison of (+)-cis-carveol metabolism, drawing upon available experimental data to highlight species-specific differences.

Executive Summary

(+)-cis-Carveol, a monoterpenoid alcohol, undergoes extensive Phase I and Phase II metabolism that varies significantly across species. The primary metabolic pathways include oxidation to carvone (B1668592), hydroxylation, and conjugation reactions such as glucuronidation and sulfation. Cytochrome P450 (CYP) enzymes, particularly from the CYP2C family, are key players in the oxidative metabolism. Notable species differences have been identified, particularly in the capacity to oxidize carveol (B46549) to carvone and the rates of subsequent conjugation reactions. This guide synthesizes the current knowledge, presenting quantitative data, detailed experimental protocols, and visual representations of the metabolic pathways to aid in cross-species comparisons.

Data Presentation: Quantitative Metabolic Parameters

The following tables summarize the available quantitative data for carveol and related monoterpene metabolism. It is important to note that some studies investigate a mixture of carveol isomers or the closely related compound, carvone.

Table 1: Michaelis-Menten Kinetic Parameters for Carvone Reduction to Carveol in Liver Microsomes

Species	Substrate	Apparent Km (µM)	Vmax (pmol/mg protein/min)	Citation
Rat	R-(-)-Carvone	28.4 ± 10.6	30.2 ± 5.0	[1]
Human	R-(-)-Carvone	69.4 ± 10.3	55.3 ± 5.7	[1]
Rat	S-(+)-Carvone	33.6 ± 8.55	32.3 ± 3.9	[1]
Human	S-(+)-Carvone	98.3 ± 22.4	65.2 ± 4.3	[1]

Table 2: Michaelis-Menten Kinetic Parameters for (-)-Carveol Glucuronidation in Liver Microsomes

Species	Substrate	Apparent Km (µM)	Vmax (pmol/mg protein/min)	Citation
Rat	4R, 6S-(-)-Carveol	13.9 ± 4.1	185.9 ± 34.5	[1]
Human	4R, 6S-(-)-Carveol	10.2 ± 2.2	42.6 ± 7.1	[1]

Experimental Protocols

The following are generalized methodologies based on the cited literature for studying carveol metabolism in vitro.

Preparation of Liver Microsomes

Liver tissue is homogenized in a buffered solution (e.g., potassium phosphate (B84403) buffer with KCl and EDTA) and subjected to differential centrifugation. The initial centrifugation at a lower speed (e.g., 9,000 x g) pellets cellular debris, and the resulting supernatant is then centrifuged at a higher speed (e.g., 100,000 x g) to pellet the microsomal fraction. The microsomal pellet is washed and resuspended in a suitable buffer for storage at -80°C. Protein concentration is determined using a standard method like the Bradford assay.

In Vitro Incubation for Metabolism Studies

• Phase I (Oxidation): A typical incubation mixture contains liver microsomes, a NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase), magnesium chloride, and the substrate ((+)-cis-carveol) in a buffered solution (e.g., phosphate buffer, pH 7.4). The reaction is initiated by adding the substrate and incubated at 37°C. The reaction is terminated by adding a solvent like ice-cold acetonitrile (B52724) or by placing the mixture on ice.

• Phase II (Glucuronidation): The incubation mixture includes liver microsomes (which may be activated with a detergent like alamethicin), the substrate, and the cofactor uridine (B1682114) 5'-diphosphoglucuronic acid (UDPGA) in a buffered solution. The reaction is initiated by adding UDPGA and incubated at 37°C. Termination is similar to Phase I reactions.

Analytical Methods

Metabolites are typically extracted from the incubation mixture using liquid-liquid extraction or solid-phase extraction. Analysis and quantification are commonly performed using:

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile metabolites. Samples may require derivatization prior to analysis.

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric Detection (LC-MS): A versatile method for a wide range of metabolites.

Mandatory Visualizations

Metabolic Pathways of Carveol

The following diagram illustrates the primary metabolic pathways of carveol, highlighting the key enzymatic reactions.

Caption: Primary metabolic pathways of (+)-cis-carveol.

Experimental Workflow for In Vitro Metabolism

The diagram below outlines a typical experimental workflow for studying the in vitro metabolism of a compound like (+)-cis-carveol.

Caption: Workflow for in vitro metabolism studies.

Species Differences in Carveol Oxidation

This diagram illustrates a key difference in the oxidative metabolism of carveol across various species.

Caption: Species differences in carveol-carvone interconversion.

Discussion of Cross-Species Differences

The metabolism of (+)-cis-carveol is characterized by significant interspecies variability.

• Phase I Metabolism: The most striking difference lies in the oxidative pathway. While dogs, rabbits, and guinea pigs can oxidize (+)-carveol to (+)-carvone, this metabolic step is absent in humans, monkeys, rats, and mice.[2] Conversely, the reduction of (+)-carvone to (+)-carveol is observed in humans, monkeys, rats, and mice, with male rats exhibiting the highest activity.[2] This highlights a critical difference in the enzymatic machinery, likely within the CYP2C family, which is implicated in these transformations.[2] In humans, CYP2C9 and CYP2C19 are involved in the initial hydroxylation of the precursor limonene (B3431351) to carveol.[3] Species-specific isoforms, such as CYP2C11 in male rats, also play a significant role.[2]

• Phase II Metabolism: Glucuronidation of carveol also shows species-dependent differences. Studies with liver microsomes have demonstrated a substantially higher maximal rate (Vmax) of glucuronide formation in rats compared to humans for (-)-carveol.[1] This suggests a more rapid clearance of carveol via this pathway in rats. While direct data on (+)-cis-carveol sulfation is limited, sulfotransferases (SULTs) are known to be involved in the metabolism of many xenobiotics, and their expression and activity levels can vary between species.[4][5]

Conclusion

The cross-species comparison of (+)-cis-carveol metabolism reveals significant differences in both Phase I and Phase II pathways. The inability of humans and rodents to oxidize carveol to carvone, a pathway present in other species like dogs and rabbits, is a critical distinction.[2] Furthermore, the rate of glucuronidation is markedly different between rats and humans.[1] These variations underscore the importance of selecting appropriate animal models in preclinical studies and the need for careful extrapolation of animal data to humans. The information and visualizations provided in this guide offer a framework for understanding these complexities and designing further research in the field of drug metabolism and development.

References

• 1. Stereoselective metabolism of the monoterpene carvone by rat and human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Species differences in the metabolism of (+)- and (-)-limonenes and their metabolites, carveols and carvones, by cytochrome P450 enzymes in liver microsomes of mice, rats, guinea pigs, rabbits, dogs, monkeys, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of (+)- and (-)-limonenes to respective carveols and perillyl alcohols by CYP2C9 and CYP2C19 in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular enzymology of human liver cytosolic sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Sulfotransferases in Liver Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Nrf2 Activation by (+)-cis-Carveol and Other Monoterpenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Nuclear factor erythroid 2-related factor 2 (Nrf2) activation potential of (+)-cis-Carveol and other selected monoterpenes. The Nrf2 signaling pathway is a pivotal regulator of cellular defense against oxidative stress, making its activation a promising therapeutic strategy for a variety of diseases. This document summarizes key experimental data, details relevant methodologies, and visualizes the core signaling pathways to aid in the evaluation of these natural compounds.

The Keap1-Nrf2 Signaling Pathway: A Master Regulator of Redox Homeostasis

Under normal physiological conditions, the transcription factor Nrf2 is anchored in the cytoplasm by its inhibitor protein, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its continuous degradation by the ubiquitin-proteasome system.[1][2][3] Upon exposure to oxidative stress or electrophilic compounds, such as certain phytochemicals, specific cysteine residues on Keap1 are modified. This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of Nrf2.[3][4] In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter region of numerous cytoprotective genes, initiating their transcription.[1][3][5] These genes include enzymes crucial for antioxidant defense and detoxification, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[6][7]

Caption: The Keap1-Nrf2 signaling pathway and points of modulation by monoterpenes.

Comparative Analysis of Nrf2 Activation by Monoterpenes

Several monoterpenes have been investigated for their ability to activate the Nrf2 pathway. This section compares the reported effects of (+)-cis-Carveol, Limonene, Carvacrol, and Thymol based on available in vivo and in vitro data. It is important to note that direct comparisons are challenging due to variations in experimental models, concentrations, and methodologies across different studies.

Monoterpene	Model/Cell Line	Concentration/Dose	Key Experimental Result	Reference
(cis)-Carveol	Male BALB/c mice (APAP-induced hepatotoxicity model)	15 mg/kg	Significantly increased Nrf2 gene and protein expression; increased HO-1 levels.	[8][9]
Male SD rats (MCAO stroke model)	20 mg/kg	Enhanced Nrf2 protein expression in the cortex.	[10]
Male SD rats (LPS-induced depression model)	20 mg/kg	Ameliorated detrimental effects by promoting the antioxidant Nrf2 gene and protein.	[11]
Limonene	Human Keratinocytes (HaCaT) (UVB-induced photodamage model)	25-100 µM	Enhanced nuclear translocation and activation of Nrf2; increased HO-1 and NQO1 expression.	[6][7][12]
Mice (LPS-induced renal injury model)	100-200 mg/kg	Modulated oxidative stress through Nrf2 activation.	[12]
Carvacrol	Male SD rats (LPS-induced neuroinflammation model)	20 mg/kg	Positively modulated the Nrf2 gene; increased downstream HO-1 expression.	[13]
Rats (TMT-induced neurotoxicity model)	Not specified	Significantly augmented Nrf2 mRNA expression and upregulated HO-1 and NQO1.
Thymol	C57BL/6J mice (High-fat diet model)	20-40 mg/kg	Protective effects were associated with the up-regulation of the Nrf2/HO-1 pathway.	[14]
Rats (MSG-induced neurotoxicity model)	Not specified	Ameliorated brain injury through overexpression of the Nrf2 gene.	[15]

Experimental Protocols: Assessing Nrf2 Activation

The most common method to quantify Nrf2 activation is through Western blot analysis, which measures the increase in Nrf2 protein levels within the nucleus and the subsequent expression of its downstream target genes, such as HO-1 and NQO1.[16][17]

Key Methodology: Western Blot for Nrf2 Nuclear Translocation

This protocol provides a generalized workflow for assessing the nuclear translocation of Nrf2 and the expression of its target proteins following treatment with a test compound.

• Cell Culture and Treatment:

  • Plate appropriate cells (e.g., HaCaT, HepG2, BV2) at a suitable density and allow them to attach overnight.

  • Treat the cells with various concentrations of the monoterpene of interest (e.g., (+)-cis-Carveol) or a vehicle control for a predetermined time course (e.g., 2, 4, 8, 12 hours).

• Protein Extraction (Nuclear & Cytoplasmic Fractionation):

  • Wash cells with ice-cold Phosphate-Buffered Saline (PBS).

  • Lyse the cells using a hypotonic buffer to swell the cell membrane.

  • Disrupt the cell membrane using a detergent (e.g., NP-40) and centrifuge to pellet the nuclei. The resulting supernatant is the cytoplasmic fraction.

  • Wash the nuclear pellet and then lyse it using a high-salt nuclear extraction buffer to release nuclear proteins. The supernatant after high-speed centrifugation is the nuclear fraction.[16]

• Protein Quantification:

  • Determine the protein concentration for both cytoplasmic and nuclear fractions using a standard assay, such as the bicinchoninic acid (BCA) or Bradford assay.

• SDS-PAGE and Membrane Transfer:

  • Denature equal amounts of protein (e.g., 20-40 µg) from each sample.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting and Detection:

  • Block the membrane with a blocking agent (e.g., 5% non-fat milk or Bovine Serum Albumin in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-Nrf2, anti-HO-1, anti-Lamin B for nuclear loading control, anti-β-actin for cytoplasmic/total loading control) overnight at 4°C.[17]

  • Wash the membrane and incubate with a suitable horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a digital imaging system or X-ray film.[16]

• Data Analysis:

  • Quantify the intensity of the protein bands using densitometry software.

  • Normalize the target protein band intensity to the corresponding loading control (Lamin B for nuclear fraction, β-actin for total lysate).

  • Calculate the fold change in protein expression relative to the vehicle-treated control group.

Caption: A generalized experimental workflow for Western blot analysis of Nrf2 activation.

Conclusion

The available evidence strongly suggests that (+)-cis-Carveol is a potent activator of the Nrf2 signaling pathway, comparable to other well-studied monoterpenes like limonene, carvacrol, and thymol.[10][13][14][18][19] These natural compounds effectively induce the nuclear translocation of Nrf2 and the subsequent expression of downstream antioxidant and cytoprotective genes, such as HO-1 and NQO1. While the compiled data highlights their potential, the lack of standardized, head-to-head comparative studies necessitates further research. Future investigations should focus on performing direct comparisons of these monoterpenes in identical experimental systems to definitively rank their potency and elucidate any subtle differences in their mechanisms of action. Such studies will be crucial for advancing the most promising candidates into further stages of drug development.

References

• 1. Phytochemical activators of Nrf2: a review of therapeutic strategies in diabetes: Phytochemical activators of Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Activation of Transcription Factor Nrf-2 and Its Downstream Targets in Response to Moloney Murine Leukemia Virus ts1-Induced Thiol Depletion and Oxidative Stress in Astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical and biological mechanisms of phytochemical activation of Nrf2 and importance in disease prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Limonene protects human skin keratinocytes against UVB-induced photodamage and photoaging by activating the Nrf2-dependent antioxidant defense system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Natural Dietary Supplement, Carvacrol, Alleviates LPS-Induced Oxidative Stress, Neurodegeneration, and Depressive-Like Behaviors via the Nrf2/HO-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thymol improves high-fat diet-induced cognitive deficits in mice via ameliorating brain insulin resistance and upregulating NRF2/HO-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Thymol Mitigates Monosodium Glutamate-Induced Neurotoxic Cerebral and Hippocampal Injury in Rats through Overexpression of Nuclear Erythroid 2-Related Factor 2 Signaling Pathway as Well as Altering Nuclear Factor-Kappa B and Glial Fibrillary Acidic Protein Expression | Open Access Macedonian Journal of Medical Sciences [oamjms.eu]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. Frontiers | Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity [frontiersin.org]
• 19. researchgate.net [researchgate.net]

Assessing the Synergistic Potential of (+)-cis-Carveol with Other Natural Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-cis-Carveol, a monoterpenoid alcohol found in spearmint oil, has garnered attention for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1][2] A key mechanism underlying its therapeutic potential is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the cellular antioxidant response.[1][3][4] This guide explores the hypothesized synergistic effects of (+)-cis-Carveol with other natural compounds that exhibit complementary mechanisms of action, particularly those that also modulate the Nrf2 pathway. Such combinations could lead to enhanced therapeutic efficacy and reduced effective doses, paving the way for novel drug development strategies.

While direct experimental evidence for the synergistic interactions of isolated (+)-cis-Carveol is currently limited, this guide provides a framework for future research by presenting potential synergistic partners, standardized experimental protocols for synergy assessment, and illustrative data based on studies of structurally related compounds.

Hypothesized Synergistic Interactions with Flavonoids

Flavonoids, a class of polyphenolic secondary metabolites in plants, are well-documented for their antioxidant and anti-inflammatory activities.[5][6] Several flavonoids, including quercetin (B1663063) and curcumin, have been shown to modulate the Nrf2 signaling pathway, making them prime candidates for synergistic combinations with (+)-cis-Carveol.[5][7] The co-administration of (+)-cis-Carveol and a flavonoid like quercetin could lead to a more robust and sustained activation of the Nrf2 pathway, resulting in a heightened antioxidant response.

Potential Mechanisms of Synergy

The synergistic antioxidant and anti-inflammatory effects of a (+)-cis-Carveol and quercetin combination may arise from:

• Enhanced Nrf2 Activation: Both compounds can independently stimulate the Nrf2 pathway, and their combined action could lead to a supra-additive increase in the expression of downstream antioxidant enzymes.[1][5]

• Complementary Bioavailability: Flavonoids and monoterpenes may influence each other's absorption and metabolism, potentially leading to increased bioavailability and prolonged therapeutic effects.

• Multi-target Effects: While both compounds converge on the Nrf2 pathway, they may also act on other distinct cellular targets involved in inflammation and oxidative stress, leading to a broader and more potent therapeutic effect.

Quantitative Assessment of Synergy

The synergistic, additive, or antagonistic effects of a combination of compounds can be quantitatively assessed using methods such as the checkerboard assay and isobologram analysis. The Fractional Inhibitory Concentration (FIC) index is a commonly used metric derived from the checkerboard assay to quantify the nature of the interaction.

Data Presentation: Illustrative Synergistic Effects

The following table presents hypothetical data for the synergistic interaction between (+)-cis-Carveol and Quercetin against a cancer cell line, based on typical results from checkerboard assays of other natural compound combinations.

Compound	IC50 (alone) (µM)	IC50 (in combination) (µM)	FIC of Compound	ΣFIC	Interaction
(+)-cis-Carveol	50	12.5	0.25	0.5	Synergy
Quercetin	20	5	0.25

• ΣFIC ≤ 0.5: Synergy

• 0.5 < ΣFIC ≤ 4: Additive

• ΣFIC > 4: Antagonism

Experimental Protocols

Checkerboard Assay Protocol

This protocol is designed to assess the in vitro synergistic effects of two compounds on cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare stock solutions of (+)-cis-Carveol and the test compound (e.g., Quercetin) in a suitable solvent.

• Serial Dilutions:

  • Along the x-axis of the 96-well plate, perform serial dilutions of (+)-cis-Carveol.

  • Along the y-axis of the 96-well plate, perform serial dilutions of the test compound.

  • The wells will thus contain a matrix of different concentration combinations of the two compounds.

  • Include wells with each compound alone and untreated control wells.

• Treatment and Incubation: Add the compound dilutions to the cells and incubate for a specified period (e.g., 48 or 72 hours).

• Viability Assay: Assess cell viability using a standard method such as the MTT or PrestoBlue™ assay.

• Data Analysis:

  • Calculate the IC50 (the concentration that inhibits 50% of cell growth) for each compound alone and in combination.

  • Calculate the Fractional Inhibitory Concentration (FIC) for each compound: FIC = IC50 of compound in combination / IC50 of compound alone.

  • Calculate the sum of the FICs (ΣFIC) to determine the nature of the interaction.

Isobologram Analysis

Isobologram analysis is a graphical method to visualize and quantify drug interactions.

• Dose-Response Curves: Generate dose-response curves for each compound individually to determine their respective IC50 values.

• Constructing the Isobologram:

  • Plot the IC50 value of (+)-cis-Carveol on the x-axis and the IC50 value of the test compound on the y-axis.

  • Draw a straight line connecting these two points. This is the line of additivity.

• Plotting Combination Data: Determine the concentrations of the two compounds in combination that produce a 50% inhibitory effect and plot these data points on the isobologram.

• Interpretation:

  • Data points falling on the line of additivity indicate an additive effect.

  • Data points falling below the line indicate a synergistic effect.

  • Data points falling above the line indicate an antagonistic effect.

Visualizations

Experimental Workflow and Signaling Pathway

Caption: Workflow for assessing synergistic effects.

Caption: Co-modulation of the Nrf2 signaling pathway.

Conclusion

The exploration of synergistic interactions between (+)-cis-Carveol and other natural compounds, particularly flavonoids that modulate the Nrf2 pathway, presents a promising frontier in drug discovery. While direct experimental validation is a necessary next step, the theoretical framework and experimental protocols outlined in this guide offer a robust starting point for researchers. By systematically investigating these potential synergies, the scientific community can unlock novel therapeutic strategies with enhanced efficacy and safety profiles.

References

• 1. Carveol a Naturally-Derived Potent and Emerging Nrf2 Activator Protects Against Acetaminophen-Induced Hepatotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synergistic Antioxidant and Antibacterial Advantages of Essential Oils for Food Packaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carveol Promotes Nrf2 Contribution in Depressive Disorders through an Anti-inflammatory Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural Products as Modulators of Nrf2 Signaling Pathway in Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to GC-MS Method Validation for the Simultaneous Analysis of Carveol and its Metabolites

For researchers, scientists, and drug development professionals engaged in the study of terpenoid metabolism, the accurate and simultaneous quantification of parent compounds and their metabolites is critical. This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the concurrent analysis of carveol (B46549) and its primary metabolites—carvone, dihydrocarveol, and dihydrocarvone. Furthermore, it explores alternative analytical techniques and presents supporting experimental data to aid in method selection and validation.

At a Glance: GC-MS as the Gold Standard

Gas Chromatography-Mass Spectrometry (GC-MS) is widely regarded as the gold standard for the analysis of volatile and semi-volatile compounds like terpenes and their metabolites.[1] Its high separation efficiency, coupled with the sensitive and specific detection afforded by mass spectrometry, makes it an ideal platform for resolving complex mixtures and providing structural information for confident identification.

Quantitative Performance of GC-MS Methods

The validation of an analytical method is paramount to ensure reliable and reproducible data. The following table summarizes typical validation parameters for GC-MS methods tailored for the analysis of terpenes, which are analogous to what would be expected for a method quantifying carveol and its metabolites.

Table 1: Typical GC-MS Method Validation Parameters for Terpene Analysis

Validation Parameter	Typical Performance	Significance
Linearity (r²)	> 0.99	Indicates a direct and proportional relationship between analyte concentration and instrument response over a defined range.
Limit of Detection (LOD)	0.25 - 0.3 µg/mL	The lowest concentration of an analyte that can be reliably detected by the instrument.[2][3]
Limit of Quantification (LOQ)	0.75 - 1.0 µg/mL	The lowest concentration of an analyte that can be accurately and precisely quantified.[2][3]
Accuracy (% Recovery)	89% - 111%	Measures the closeness of the experimental value to the true value, indicating minimal systemic error.[3]
Precision (% RSD)	< 10%	Reflects the degree of scatter between a series of measurements, indicating the method's reproducibility.[3]

Experimental Protocol: A Representative GC-MS Method

A robust and validated experimental protocol is the foundation of any quantitative analysis. Below is a detailed methodology for the simultaneous analysis of carveol and its metabolites using GC-MS.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting : Transfer a precise volume of the biological sample (e.g., plasma, microsomal incubation) into a clean glass tube.

• Internal Standard Spiking : Add a known concentration of an appropriate internal standard (e.g., deuterated analog or a structurally similar compound not present in the sample).

• Extraction : Add a suitable organic solvent (e.g., ethyl acetate, hexane) to the sample.[2]

• Vortexing and Centrifugation : Vortex the mixture vigorously to ensure thorough extraction of the analytes into the organic phase. Centrifuge to achieve phase separation.

• Solvent Transfer : Carefully transfer the organic layer to a new tube.

• Evaporation and Reconstitution : Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried extract in a small, known volume of a suitable solvent for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph : Agilent 7890B or equivalent.[1]

• Mass Spectrometer : Agilent 5977A or equivalent.[1]

• Column : A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm), is typically used for terpene analysis.

• Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).[1]

• Injection Mode : Splitless injection is often preferred for trace analysis to maximize sensitivity.

• Injector Temperature : 250 °C.[1]

• Oven Temperature Program :

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp 1: Increase to 190 °C at a rate of 3 °C/min.

  • Ramp 2: Increase to 280 °C at a rate of 20 °C/min, hold for 2 minutes.[1]

• MS Transfer Line Temperature : 280 °C.[1]

• Ion Source Temperature : 230 °C.[1]

• Ionization Mode : Electron Ionization (EI) at 70 eV.[1]

• Mass Range : Scan from m/z 40-500 or use Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions for each analyte. For example, for carvone, characteristic ions could be m/z 82, 108, and 150.[4]

GC-MS Experimental Workflow

Alternative Analytical Techniques: A Comparative Overview

While GC-MS is a powerful tool, other techniques can also be employed for the analysis of carveol and its metabolites. High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS) is a viable alternative, particularly when dealing with complex biological matrices or when simultaneous analysis of non-volatile compounds is required.

Table 2: Comparison of GC-MS and LC-MS/MS for Carveol and Metabolite Analysis

Feature	GC-MS	LC-MS/MS
Principle	Separation of volatile compounds in the gas phase.	Separation of compounds in the liquid phase.
Analyte Volatility	Requires analytes to be volatile or amenable to derivatization.	Suitable for a wide range of polarities and volatilities without derivatization.
Sample Throughput	Can have longer run times due to the temperature program.	Can offer faster analysis times with modern UHPLC systems.
Sensitivity	Generally provides excellent sensitivity, especially in SIM mode.	Can achieve very high sensitivity, particularly with triple quadrupole instruments.
Matrix Effects	Can be susceptible to matrix effects that may interfere with analyte detection.	Also prone to matrix effects, such as ion suppression or enhancement.
Derivatization	May be necessary for polar or non-volatile metabolites.	Not typically required.

The metabolic pathway of carveol is a key consideration in developing an analytical method that can simultaneously measure the parent compound and its metabolites.

Simplified Metabolic Pathway of Carveol

Conclusion

The validation of a robust and reliable analytical method is crucial for the accurate simultaneous quantification of carveol and its metabolites. GC-MS stands out as the preferred method due to its high resolving power and sensitivity for volatile compounds. However, the choice of analytical technique should be guided by the specific requirements of the study, including the nature of the sample matrix and the need for simultaneous analysis of other non-volatile compounds, where LC-MS/MS may present a more suitable alternative. The experimental protocols and validation data presented in this guide provide a solid foundation for researchers to develop and implement their own methods for the comprehensive analysis of carveol metabolism.

References

• 1. benchchem.com [benchchem.com]
• 2. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Docking Analysis of Carveol Isomers and Related Compounds with Key Protein Targets

A guide for researchers and drug development professionals on the in silico evaluation of carveol (B46549) derivatives' binding affinities and interaction mechanisms.

This guide provides a comparative overview of molecular docking studies performed on carveol isomers and related monoterpenoids with various protein targets implicated in inflammatory and metabolic signaling pathways. Due to the limited availability of direct comparative studies on specific carveol isomers (e.g., cis- vs. trans- or (+)- vs. (-)-carveol) in the reviewed literature, this document synthesizes findings from separate in silico analyses to offer insights into their potential differential binding behaviors.

Data Presentation

The following table summarizes the binding affinities of dihydrocarveol (B1210190) and an unspecified isomer of carveol with their respective protein targets, as reported in the cited studies. Lower binding energy values typically indicate a more favorable binding interaction.

Ligand	Target Protein	PDB ID	Docking Software	Binding Energy (kcal/mol)
Dihydrocarveol	5-Lipoxygenase (5-LOX)	6N2W	Glide	-5.38[1]
Carveol	11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1)	3D3E	AutoDock	-6.6
Carveol	Glycogen Synthase Kinase-3β (GSK-3β)	6GJO	AutoDock	-6.4
Carveol	Nrf2-keap1	Not Specified	PyRx	E-value validated in vivo findings

Experimental Protocols

The methodologies employed in the referenced docking studies are detailed below to provide a basis for reproducibility and further investigation.

Molecular Docking of Dihydrocarveol with 5-Lipoxygenase (5-LOX) [1]

• Protein Preparation: The three-dimensional crystal structure of human 5-lipoxygenase (PDB ID: 6N2W) was retrieved from the Protein Data Bank. The protein structure was prepared using the Protein Preparation Wizard in the Schrödinger suite. This involved assigning bond orders, adding hydrogens, creating disulfide bonds, and filling in missing side chains and loops. The structure was then minimized using the OPLS3e force field.

• Ligand Preparation: The structure of dihydrocarveol was prepared using the LigPrep tool in the Schrödinger suite to generate low-energy 3D conformations.

• Receptor Grid Generation: A receptor grid was generated around the active site of 5-LOX, defined by the co-crystallized ligand.

• Molecular Docking: Docking was performed using the Glide module of the Schrödinger suite in Extra Precision (XP) mode. The final docked poses were analyzed for binding interactions.

Molecular Docking of Carveol with 11β-HSD1 and GSK-3β

• Protein and Ligand Preparation: The 3D structures of the target proteins (11β-HSD1, PDB ID: 3D3E; GSK-3β, PDB ID: 6GJO) were downloaded from the Protein Data Bank. Water molecules and co-crystallized ligands were removed, and polar hydrogens were added. The structure of carveol was obtained, and its energy was minimized.

• Docking Procedure: Molecular docking was carried out using AutoDock tools. A grid box was defined to encompass the active site of each protein. The Lamarckian genetic algorithm was employed for the docking calculations to explore various conformations of the ligand within the receptor's active site. The resulting docked poses were ranked based on their binding energies.

Molecular Docking of Carveol with Nrf2-keap1

• Software and Input Files: The 3D structures of the Nrf2-keap1 protein and the carveol ligand were obtained and loaded into the PyRx docking software.

• Docking and Analysis: The software was used to perform the docking simulation and evaluate the drug-receptor interactions based on the calculated binding energy values (E-value). The best pose of the ligand within the protein complex was selected for further analysis of the binding orientation and interactions.

Mandatory Visualization

Experimental Workflow for Molecular Docking

Caption: A generalized workflow for in silico molecular docking studies.

5-Lipoxygenase (5-LOX) Signaling Pathway

Caption: Simplified 5-Lipoxygenase (5-LOX) signaling cascade.

11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Signaling

Caption: Role of 11β-HSD1 in glucocorticoid activation.

Glycogen Synthase Kinase-3β (GSK-3β) Signaling

Caption: Simplified overview of GSK-3β regulation by Wnt and Akt pathways.

References

• 1. japer.in [japer.in]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (+)-cis-Carveol: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. (+)-cis-Carveol, a monocyclic monoterpenoid alcohol, requires careful consideration for its disposal due to its specific chemical properties and associated hazards. This guide provides essential, step-by-step procedural information for the safe and compliant disposal of (+)-cis-Carveol waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with Carveol. According to safety data sheets (SDS), Carveol is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] Therefore, appropriate personal protective equipment (PPE) must be worn at all times. This includes, but is not limited to, safety goggles or a face shield, chemical-resistant gloves, and a lab coat. All handling of (+)-cis-Carveol, including preparation for disposal, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Quantitative Data Summary for (+)-cis-Carveol Disposal Considerations

For a quick reference, the following table summarizes key data points relevant to the safe handling and disposal of (+)-cis-Carveol.

Parameter	Value	Source
CAS Number	99-48-9	[1][2][3]
Molecular Formula	C10H16O	[2]
Physical State	Liquid	[2]
Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	[1][3][5]
Disposal Consideration	Dispose of contents/container to an approved waste disposal plant.	[6][7]
Storage	Keep container tightly closed in a dry and well-ventilated place.	[2][3]

Experimental Protocols: Step-by-Step Disposal Procedures

The disposal of (+)-cis-Carveol must be managed in accordance with federal, state, and local regulations for hazardous waste.[4] The following is a general procedural guide for laboratory personnel.

1. Waste Identification and Segregation:

• Treat all unwanted (+)-cis-Carveol and materials contaminated with it as hazardous waste.

• Do not mix (+)-cis-Carveol waste with non-hazardous waste.

• Segregate (+)-cis-Carveol waste from other incompatible chemical wastes. For example, keep it separate from strong oxidizing agents.

2. Waste Collection and Containerization:

• Use a designated, leak-proof, and chemically compatible container for collecting (+)-cis-Carveol waste. The original container or a clean, empty container made of similar material is often suitable.

• Ensure the waste container is in good condition with a secure, tight-fitting cap.

• Do not overfill the container; leave adequate headspace (at least 10% of the container volume) to allow for expansion.

3. Labeling of Waste Containers:

• Clearly label the waste container with the words "Hazardous Waste."

• The label must include the full chemical name: "(+)-cis-Carveol." Avoid using abbreviations or chemical formulas.

• Indicate the approximate concentration and quantity of the waste.

• Include the date when the waste was first added to the container.

• List any other components mixed in the waste container.

4. Storage of Waste:

• Store the labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Ensure the storage area is well-ventilated and away from sources of ignition.

• Store the container in secondary containment to prevent spills.

5. Arranging for Disposal:

• Once the waste container is full or is ready for disposal, contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.

• Do not dispose of (+)-cis-Carveol down the drain or in regular trash.

• Follow all institutional procedures for waste pickup requests.

6. Decontamination and Disposal of Empty Containers:

• Empty (+)-cis-Carveol containers must also be managed as hazardous waste unless properly decontaminated.

• To decontaminate an empty container, triple rinse it with a suitable solvent (e.g., ethanol (B145695) or acetone).

• Collect the rinsate as hazardous waste.

• After triple rinsing, the container may be disposed of as non-hazardous waste, but be sure to deface or remove the original label. Check with your EHS office for specific institutional policies on the disposal of empty containers.

Mandatory Visualization

The following diagram illustrates the decision-making and workflow process for the proper disposal of (+)-cis-Carveol waste in a laboratory setting.

Caption: Disposal workflow for (+)-cis-Carveol waste.

References

• 1. vumc.org [vumc.org]
• 2. ehrs.upenn.edu [ehrs.upenn.edu]
• 3. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 4. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 5. odu.edu [odu.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

Personal protective equipment for handling (+)-cis-Carveol

Essential Safety and Handling Guide for (+)-cis-Carveol

For laboratory professionals engaged in research and development, ensuring the safe handling of chemical compounds is paramount. This guide provides immediate, essential safety protocols and logistical information for managing (+)-cis-Carveol, reinforcing our commitment to being a trusted partner in laboratory safety.

Chemical Identifier:

• Name: (+)-cis-Carveol

• Synonyms: (1S,5S)-carveol, (4S,6S)-cis-Carveol

• CAS Number: 7632-16-8

• Molecular Formula: C₁₀H₁₆O

• Molecular Weight: 152.23 g/mol

Hazard Identification and First Aid Measures:

(+)-cis-Carveol is classified as a hazardous substance. Following GHS classification, it is known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1] In case of exposure, immediate first aid is critical.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If the individual is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[2]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical advice.[2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure to (+)-cis-Carveol. The following table summarizes the required PPE.

PPE Category	Item	Specifications and Remarks
Eye and Face Protection	Safety glasses with side-shields or goggles.	Must be worn at all times to protect against splashes. A face shield is recommended when there is a greater risk of splashing.[3][4]
Hand Protection	Chemical-resistant, impervious gloves.	Permeation data suggests that polyvinyl chloride gloves can provide adequate protection.[5] Always inspect gloves prior to use and dispose of them if they are contaminated or damaged.
Skin and Body Protection	Laboratory coat, long-sleeved clothing.	A chemical-resistant apron should be worn when handling larger quantities.[3]
Respiratory Protection	Use in a well-ventilated area.	A NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge with a dust/mist filter is recommended, especially when handling the neat chemical.[5] Adhere to OSHA respirator regulations (29 CFR 1910.134) or European Standard EN 149.[3]

Operational and Disposal Plans

A systematic approach to handling (+)-cis-Carveol, from receipt to disposal, is critical for maintaining a safe laboratory environment.

Handling and Storage:

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Avoid breathing vapors or mist.

• Wash hands thoroughly after handling.

• Store in a tightly closed container in a dry and well-ventilated place.

• Store locked up.

Spill Response:

• Evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Use absorbent paper to pick up all liquid spill material.[5]

• Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual disposal.[5]

• Wash all contaminated surfaces with alcohol, followed by washing with a strong soap and water solution.[5]

Disposal Plan:

Proper disposal of (+)-cis-Carveol and its contaminated waste is essential to prevent environmental contamination and comply with regulations. Dispose of contents and container to an approved waste disposal plant. Waste generators must consult federal, state, and local hazardous waste regulations to ensure complete and accurate classification and disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling (+)-cis-Carveol in a laboratory setting.

References

• 1. (+)-cis-Carveol | C10H16O | CID 443177 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. carlroth.com [carlroth.com]
• 5. Carveol | C10H16O | CID 7438 - PubChem [pubchem.ncbi.nlm.nih.gov]